Tricosane

• CAS: 638-67-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of Tricosane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tricosane, a saturated hydrocarbon with the chemical formula C₂₃H₄₈, is a long-chain alkane that holds significance across various scientific disciplines.[1] As a component of plant waxes and insect cuticular hydrocarbons, it plays a role in biological systems.[1][2] In the pharmaceutical and materials science sectors, a thorough understanding of its physicochemical properties is paramount for its potential applications. This technical guide provides a comprehensive overview of the core chemical and physical properties of tricosane, detailed experimental methodologies for their determination, and a visualization of its role in chemical communication.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of tricosane are summarized below. These properties are crucial for predicting its behavior in various solvents, its thermal stability, and its potential for interaction with other molecules.

General Properties

Property	Value	Source
Chemical Formula	C₂₃H₄₈	[1][3]
IUPAC Name	Tricosane	[1][3]
Molar Mass	324.63 g/mol	[1]
Appearance	White, waxy solid/flakes	[3]
Odor	Odorless

Physicochemical Data

A compilation of key physicochemical data for tricosane is presented in the following tables, offering a quantitative look at its properties.

Table 1: Thermal Properties

Property	Value (°C)	Value (K)	Source
Melting Point	47-50	320.15 - 323.15	[4]
Boiling Point (at 760 mmHg)	380	653.15	[4]
Flash Point	113	386.15	[4][5]
Autoignition Temperature	524	797.15	[6]

Table 2: Density and Refractive Index

Property	Value	Conditions	Source
Density	0.778 g/cm³	at 48 °C	[6]
Refractive Index	~1.44

Table 3: Solubility and Partitioning

Property	Description	Source
Water Solubility	Insoluble	[3]
Organic Solvent Solubility	Soluble in non-polar solvents like hexane and benzene.	[3]
LogP (Octanol-Water Partition Coefficient)	~11.5

Table 4: Vapor Pressure

Pressure (mmHg)	Temperature (°C)
1	170.0
5	206.3
10	223.0
20	242.0
40	261.3
60	273.8
100	289.8
200	313.5
400	339.8
760	381.0

Experimental Protocols

Accurate determination of the physicochemical properties of tricosane relies on standardized experimental procedures. The following sections detail the methodologies for key experiments.

Determination of Melting Point (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:

• Sample Preparation: A small amount of finely powdered tricosane is packed into a capillary tube, sealed at one end, to a height of 2-3 mm.[7]

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This assembly is then placed in a melting point apparatus (e.g., a Thiele tube or a digital melting point apparatus) containing a high-boiling point liquid like silicone oil.[7][8]

• Heating: The apparatus is heated slowly and steadily, with constant stirring of the oil bath to ensure uniform temperature distribution.[7]

• Observation: The temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire solid has melted (T₂) are recorded. The melting point is reported as the range T₁ - T₂.[9] For pure substances, this range is typically narrow (0.5-1°C).[9]

Determination of Boiling Point (Micro Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid, and the liquid changes into a vapor.

Methodology:

• Sample Preparation: A small volume (a few milliliters) of molten tricosane is placed in a small test tube (fusion tube).[10]

• Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.[11]

• Apparatus Setup: The test tube is attached to a thermometer, and the assembly is heated in a suitable liquid bath (e.g., silicone oil for high-boiling-point substances).[11]

• Heating and Observation: The bath is heated until a rapid and continuous stream of bubbles emerges from the open end of the capillary tube.[10] The heat source is then removed, and the liquid is allowed to cool.

• Boiling Point Determination: The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[11]

Determination of Density (Pycnometer Method)

Density is the mass of a substance per unit volume. For a solid like tricosane, its density is typically determined in its molten state or by displacement using a liquid in which it is insoluble.

Methodology:

• Mass of Empty Pycnometer: A clean, dry pycnometer (a small glass flask with a precise volume) is weighed accurately (m₁).

• Mass of Pycnometer with Water: The pycnometer is filled with distilled water of a known temperature and weighed again (m₂). The volume of the pycnometer can be calculated from the mass of the water and its known density at that temperature.

• Mass of Pycnometer with Molten Tricosane: The pycnometer is emptied, dried, and then filled with molten tricosane at a specific temperature. It is then weighed (m₃).

• Calculation: The density (ρ) of tricosane is calculated using the formula: ρ_tricosane = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to dissolve in a solid, liquid, or gaseous solvent.

Methodology:

• Solvent Selection: A range of polar (e.g., water, ethanol) and non-polar (e.g., hexane, toluene) solvents are selected.[12]

• Procedure: A small, measured amount of tricosane (e.g., 10 mg) is added to a test tube containing a specific volume of the solvent (e.g., 1 mL).

• Observation: The mixture is agitated, and observations are made at room temperature and upon gentle heating to determine if the tricosane dissolves completely, partially, or not at all.[3] The general principle of "like dissolves like" is a good predictor, with non-polar tricosane expected to be soluble in non-polar solvents.[3][13]

Visualizations

Experimental Workflow for Property Determination

The following diagram illustrates a generalized workflow for the experimental determination of the key physical properties of tricosane.

Caption: Generalized workflow for determining the physical properties of tricosane.

Logical Relationship in Chemical Ecology

Tricosane and its derivatives can play a role in the chemical communication of insects, acting as pheromones that trigger specific behaviors. The diagram below illustrates the logical relationship between the presence of a tricosane-related pheromone and the resulting mating behavior in an insect species.

Caption: Logical pathway of a tricosane-related pheromone inducing mating behavior.

Conclusion

This technical guide provides a detailed summary of the chemical and physical properties of tricosane, along with standardized experimental protocols for their determination. The presented data and methodologies are essential for researchers, scientists, and professionals in drug development and materials science who may work with or encounter this long-chain alkane. The visualizations offer a clear representation of experimental workflows and the role of tricosane derivatives in biological systems, further enhancing the understanding of this compound.

References

• 1. Tricosane | C23H48 | CID 12534 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Male-specific (Z)-9-tricosene stimulates female mating behaviour in the spider Pholcus beijingensis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. chem.ucalgary.ca [chem.ucalgary.ca]
• 5. tricosane, 638-67-5 [thegoodscentscompany.com]
• 6. researchgate.net [researchgate.net]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. chem.ucalgary.ca [chem.ucalgary.ca]
• 9. alnoor.edu.iq [alnoor.edu.iq]
• 10. ivypanda.com [ivypanda.com]
• 11. tutorsglobe.com [tutorsglobe.com]
• 12. moorparkcollege.edu [moorparkcollege.edu]
• 13. All about Solubility of Alkanes [unacademy.com]

n-Tricosane: A Comprehensive Technical Guide to its Natural Sources and Occurrence

For Researchers, Scientists, and Drug Development Professionals

Abstract

n-Tricosane (C23H48) is a straight-chain saturated hydrocarbon found ubiquitously in the natural world, playing significant roles in the chemical ecology of plants and insects. As a major component of epicuticular waxes and essential oils, it forms a protective barrier on plant surfaces and contributes to their characteristic aromas. In the insect kingdom, n-tricosane is a key constituent of cuticular hydrocarbons, where it functions in preventing desiccation and acts as a semiochemical, mediating intra- and interspecific communication. This technical guide provides an in-depth overview of the natural sources and occurrence of n-tricosane, presenting quantitative data, detailed experimental protocols for its analysis, and visual representations of its biosynthetic and signaling contexts.

Natural Occurrence of n-Tricosane

n-Tricosane is widely distributed across the plant and animal kingdoms, primarily as a component of complex lipid mixtures. Its presence is most notable in the epicuticular wax of plants and the cuticular hydrocarbons of insects.

Occurrence in the Plant Kingdom

n-Tricosane is a significant component of the protective waxy layer on the cuticle of many plants, contributing to their defense against environmental stressors such as water loss and UV radiation. It is also found in the essential oils of various aromatic plants.

The epicuticular wax is the outermost layer of the plant cuticle and is composed of a complex mixture of long-chain aliphatic and cyclic compounds. n-Alkanes, including n-tricosane, are major constituents of these waxes.

Table 1: Quantitative Occurrence of n-Tricosane in Plant Epicuticular Waxes

Plant Species	Plant Part	n-Tricosane Concentration (% of total alkanes)	Reference
Rosa canina	Leaves (adaxial side)	52%	[1]
Brassica napus	Leaves	Present (relative abundance varies)	[2]
Gossypium arboreum	Leaves	Present (quantification relative to internal standard)	[3]

Essential oils are volatile aromatic compounds extracted from plants. n-Tricosane has been identified as a constituent in the essential oils of several plant species.

Table 2: Quantitative Occurrence of n-Tricosane in Plant Essential Oils

Plant Species	Plant Part	n-Tricosane Concentration (% of total oil)	Reference
Allamanda cathartica	Flowers	17.0%	[4]
Salvia spp.	Aerial parts	0.1%	[5]
Aerva javanica	Seeds	Present (detected by GC-MS)
Periploca laevigata	Aerial parts	Present (detected by GC-MS)

Occurrence in the Animal Kingdom

In insects, n-tricosane is a prominent component of cuticular hydrocarbons (CHCs), which cover their exoskeleton. CHCs are crucial for preventing dehydration and are also involved in chemical communication.

Table 3: Quantitative Occurrence of n-Tricosane in Insects

Insect Species	Life Stage/Caste	n-Tricosane Concentration	Reference
Oecophylla smaragdina (Green Tree Ant)	Worker (Dufour's gland)	25.83% of hydrocarbons	[6]
Anopheles albimanus	Adult Female	~40% reduction after blood meal	[7]
Helicoverpa zea (Corn earworm)	Adult (wing scales)	Acts as a kairomone for T. evanescens	[8]
Schistocerca piceifrons piceifrons (Central American Locust)	Adult	Present in cuticular extracts	[2]

Biosynthesis and Ecological Role

Biosynthesis of n-Tricosane in Plants

The biosynthesis of very-long-chain alkanes like n-tricosane in plants occurs in the endoplasmic reticulum of epidermal cells. The process starts with the elongation of C16 and C18 fatty acids by a fatty acid elongase (FAE) complex. The resulting very-long-chain fatty acids (VLCFAs) are then shunted into the alkane-forming pathway. This pathway involves a two-step process where the VLCFA is first reduced to an aldehyde, which is then decarbonylated to form the final alkane with one less carbon atom. The core components of the alkane synthesis complex in Arabidopsis thaliana have been identified as ECERIFERUM1 (CER1) and ECERIFERUM3 (CER3).

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Chemical Compositions and Essential Fatty Acid Analysis of Selected Vegetable Oils and Fats [mdpi.com]
• 4. search.library.uvic.ca [search.library.uvic.ca]
• 5. Chemometric Analysis Evidencing the Variability in the Composition of Essential Oils in 10 Salvia Species from Different Taxonomic Sections or Phylogenetic Clades - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Human Metabolome Database: Showing metabocard for Tricosane (HMDB0061866) [hmdb.ca]
• 7. Dietary and Plasmodium challenge effects on the cuticular hydrocarbon profile of Anopheles albimanus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ars.usda.gov [ars.usda.gov]

Unraveling the Solid-State Complexity of Tricosane: A Technical Guide to its Phase Behavior and Transitions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the intricate solid-state phase behavior and transitions of n-tricosane (C23H48), a long-chain n-alkane that serves as a model system for understanding the behavior of more complex organic materials, including those relevant to the pharmaceutical and materials science industries. This document details the thermodynamic and structural properties of its various solid phases, outlines the experimental protocols for their characterization, and presents visual representations of its phase transition pathways and experimental workflows.

Introduction: The Significance of Tricosane's Solid Phases

Normal-alkanes, such as tricosane, are fundamental organic molecules that exhibit a rich and complex polymorphism in their solid state.[1][2] Below their melting point, these long-chain molecules can arrange themselves into various ordered crystalline structures and intermediate "rotator" phases.[1][3] In these rotator phases, the molecules maintain a regular layered structure, but exhibit rotational disorder around their long axes.[3] This behavior is of significant interest as it mimics aspects of phase transitions in more complex systems like lipids, polymers, and liquid crystals.[1]

Tricosane, an odd-numbered n-alkane with 23 carbon atoms, is particularly noteworthy for its multiple solid-solid phase transitions before reaching its melting point.[1][4] It transitions through at least two crystalline polymorphs and three distinct rotator phases.[1][2] A thorough understanding of these phases and their transitions is crucial for applications where the physical properties of long-chain alkanes are critical, such as in phase-change materials, lubricants, and as excipients in drug formulations.

Data Presentation: Thermodynamic and Structural Properties

The phase transitions of solid tricosane have been characterized by various techniques, revealing a sequence of structural changes upon heating. The key quantitative data from these studies are summarized in the tables below.

Table 1: Phase Transition Temperatures and Enthalpies of Tricosane

Transition	Onset Temperature (°C)	Enthalpy of Fusion (kJ/mol)	Method	Reference
Orthorhombic (Crystal) → Rotator V (RV)	38.0	-	DSC	[1]
Rotator V (RV) → Rotator I (RI)	39.4	-	DSC	[1]
Rotator I (RI) → Rotator II (RII)	40.8	-	DSC	[1]
Rotator II (RII) → Liquid	~46.0 (starts)	52.6	DSC	[5]
Melting Point	47	53.97	DSC	[2][5]

Note: The transitions between the rotator phases are often subtle and can appear merged in some experimental setups.[1]

Table 2: Crystallographic Data of Tricosane Solid Phases

Phase	Crystal System	Space Group	Key Structural Features
Orthorhombic (O)	Orthorhombic	Pcam / Pnam	Ordered crystalline structure.
Rotator V (RV)	Monoclinic	-	Bilayer stacking with tilted molecules.
Rotator I (RI)	Orthorhombic	-	Molecules are perpendicular to the layer planes.
Rotator II (RII)	Rhombohedral	R3m	Hexagonal packing of the molecular chains.

Experimental Protocols

The characterization of the solid-state phases of tricosane relies on a combination of thermo-analytical and structural analysis techniques.

Differential Scanning Calorimetry (DSC)

Objective: To determine the temperatures and enthalpy changes associated with phase transitions.

Methodology:

• A small, precisely weighed sample of high-purity tricosane (typically 1-5 mg) is hermetically sealed in an aluminum pan.

• An empty, sealed aluminum pan is used as a reference.

• The sample and reference pans are placed in the DSC cell.

• The cell is heated at a constant rate, for example, 2 °C/min, over a temperature range that encompasses all expected transitions (e.g., 25 °C to 60 °C).[1]

• The heat flow to the sample is measured as a function of temperature.

• Endothermic peaks in the heat flow curve correspond to phase transitions. The onset temperature of the peak is taken as the transition temperature, and the area under the peak is proportional to the enthalpy of the transition.

• A cooling cycle at a controlled rate can also be performed to study crystallization and solid-solid transitions upon cooling.

X-ray Diffraction (XRD)

Objective: To determine the crystal structure and interlayer spacing of the different solid phases.

Methodology:

• A powdered sample of tricosane is mounted on a sample holder.

• The sample is placed in a diffractometer equipped with a temperature-controlled stage.

• A monochromatic X-ray beam (e.g., Cu Kα radiation) is directed at the sample.

• The intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

• Diffraction patterns are collected at various temperatures, corresponding to the different phases identified by DSC.

• The positions and intensities of the diffraction peaks are used to determine the unit cell parameters and space group of each phase. Small-angle X-ray scattering (SAXS) can be used to investigate the long-range order and lamellar spacing, while wide-angle X-ray scattering (WAXS) provides information on the short-range molecular packing.[1]

Raman Spectroscopy

Objective: To probe changes in molecular conformation and intermolecular interactions during phase transitions.

Methodology:

• A sample of tricosane is placed under a Raman microscope with a temperature-controlled stage.

• A laser beam of a specific wavelength is focused on the sample.

• The scattered light is collected and analyzed by a spectrometer.

• Raman spectra are recorded as a function of temperature.

• Changes in the position, intensity, and width of specific Raman bands, particularly in the low-frequency region, are indicative of phase transitions and changes in molecular packing and conformation.[1]

Visualization of Phase Transitions and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the phase transition pathway of solid tricosane and a typical experimental workflow for its characterization.

Phase transition pathway of solid tricosane upon heating.

Experimental workflow for characterizing tricosane's phase behavior.

Conclusion

The solid-state behavior of tricosane is characterized by a fascinating series of phase transitions from a highly ordered crystalline structure to a disordered liquid state through several intermediate rotator phases. A multi-technique approach, combining calorimetry, X-ray diffraction, and spectroscopy, is essential for a complete understanding of these transformations. The data and protocols presented in this guide provide a solid foundation for researchers and professionals working with long-chain alkanes and other polymorphic organic materials, enabling better control and prediction of their physical properties in various applications.

References

• 1. Synchrotron and Raman Study of the Rotator Phases and Polymorphism in Tricosane Paraffin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Conformational disorder and its effect on structural phase transitions in tricosane С23Н48 | St. Petersburg Polytechnic University Journal: Physics and Mathematics [physmath.spbstu.ru]
• 5. Tricosane [webbook.nist.gov]

An In-depth Technical Guide to the Physical State and Appearance of Tricosane at Standard Temperature and Pressure (STP)

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Tricosane (C₂₃H₄₈) is a long-chain, saturated hydrocarbon belonging to the alkane series.[1][2][3] As a high-molecular-weight alkane, its physical properties, particularly its state and appearance at standard temperature and pressure (STP: 273.15 K and 1 atm), are governed by the cumulative strength of intermolecular van der Waals forces. Understanding these fundamental characteristics is crucial for its application in various fields, including its use as a pharmaceutical intermediate, a component in lubricants and coatings, and as a model compound in materials science research.[1][3] This guide provides a detailed overview of the physical properties of tricosane, protocols for their determination, and a logical framework for understanding its physical state.

Physical and Chemical Properties of Tricosane

At STP, tricosane is a solid.[1] The physical state of alkanes is directly related to their chain length and molecular weight; those with 18 or more carbon atoms are typically solids under standard conditions.[4] The significant surface area of the C₂₃ chain allows for strong intermolecular London dispersion forces, requiring more energy to overcome than is available at standard temperature, thus resulting in a solid state.

2.1 Appearance Tricosane presents as a colorless to white, waxy crystalline solid.[1][5] It can be found in various forms, including flakes, leaflets, or granules.[1][2][3][6] It is odorless and insoluble in water due to its non-polar nature.[2][7]

2.2 Quantitative Data The following table summarizes the key quantitative physical and chemical properties of n-tricosane. Values can vary slightly across different sources due to experimental conditions and sample purity.

Property	Value	Source(s)
Molecular Formula	C₂₃H₄₈	[1][2][6][8][9]
Molecular Weight	324.63 g/mol	[1][2][6]
Physical State at STP	Solid	[1][4]
Appearance	White, waxy solid; flakes	[1][3][5][6]
Melting Point	46-50 °C (319.15 - 323.15 K)	[5][6][7][8]
Boiling Point	~380 - 391 °C (653.15 - 664.15 K) at 760 mmHg	[1][5][7]
199-200 °C at 3-4 mmHg (hPa)	[6][8]
Density	~0.778 g/cm³ (at 48 °C)	[1][6][10]
CAS Number	638-67-5	[1][6][9]

Experimental Protocols

The determination of the physical state of a substance like tricosane at STP is primarily confirmed by measuring its melting point. If the melting point is significantly above standard temperature (0 °C or 273.15 K), the substance is a solid.

3.1 Protocol: Melting Point Determination via Capillary Method

This protocol describes the determination of the melting point range of tricosane using a digital melting point apparatus (e.g., DigiMelt or Mel-Temp).[11][12]

3.1.1 Materials and Equipment

• n-Tricosane sample (≥99% purity)

• Glass capillary tubes (one end sealed)

• Digital melting point apparatus

• Mortar and pestle (if sample is not a fine powder)

• Spatula

• Long glass tube or PVC pipe (for packing)

3.1.2 Procedure

• Sample Preparation: If the tricosane sample consists of large crystals or flakes, gently pulverize a small amount into a fine powder using a mortar and pestle. The sample must be completely dry, as moisture can depress the melting point.[13]

• Capillary Tube Loading: Jab the open end of a capillary tube into the pile of powdered tricosane until a small amount of the solid is in the tube.[13]

• Sample Packing: Invert the tube and tap it gently on a hard surface to move the powder toward the sealed end. To pack the sample tightly, drop the capillary tube (sealed end down) through a long, narrow tube (approx. 1 meter). The bouncing action will compact the solid at the bottom.[13] Repeat until a packed sample height of 2-3 mm is achieved.[13] An improperly packed sample may shrink upon heating, and a sample height greater than 3 mm can lead to an artificially broad melting range.[13]

• Apparatus Setup: Place the packed capillary tube into a sample slot of the melting point apparatus.[13]

• Rapid Determination (Optional): If the approximate melting point is unknown, perform a rapid determination by heating at a rate of 10-20 °C/minute to find a rough range.[11] Allow the apparatus to cool before performing a precise measurement. A fresh sample in a new capillary tube must be used for each subsequent trial.[13]

• Precise Determination: Heat the block at a medium rate to approximately 15-20 °C below the expected melting point (e.g., to ~30 °C for tricosane).[11][13]

• Data Acquisition: Reduce the heating rate to 1-2 °C per minute to ensure thermal equilibrium between the sample, heating block, and thermometer.[11][12]

• Record Melting Range: Observe the sample through the viewfinder. Record the temperature (T₁) at which the first droplet of liquid appears. Continue heating slowly and record the temperature (T₂) at which the last solid crystal melts into a liquid.[12][14] The melting point is reported as the range from T₁ to T₂. A pure sample will have a sharp range of 0.5-1.5 °C.[12][14]

Visualization of Logical Relationships

The physical state of tricosane at STP is a direct consequence of its molecular structure. The following diagram illustrates the logical flow from its chemical composition to its macroscopic properties.

Caption: Logical workflow from molecular structure to physical state of tricosane at STP.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Tricosane | C23H48 | CID 12534 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-TRICOSANE | 638-67-5 [chemicalbook.com]
• 4. sb.uta.cl [sb.uta.cl]
• 5. fishersci.com [fishersci.com]
• 6. n-Tricosane for synthesis 638-67-5 [sigmaaldrich.com]
• 7. tricosane, 638-67-5 [thegoodscentscompany.com]
• 8. Page loading... [wap.guidechem.com]
• 9. Tricosane [webbook.nist.gov]
• 10. tricosane [stenutz.eu]
• 11. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 12. chem.ucalgary.ca [chem.ucalgary.ca]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. alnoor.edu.iq [alnoor.edu.iq]

The Pivotal Role of Tricosane in Plant Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tricosane (C23H48), a long-chain alkane, is a significant component of the epicuticular wax layer that coats the aerial surfaces of most terrestrial plants. This guide provides a comprehensive technical overview of the biological significance of tricosane in plant metabolism. It delves into its biosynthesis, its crucial role as a structural component of the protective cuticular barrier, its function as a semiochemical in mediating intricate plant-insect interactions, and its involvement in the plant's response to abiotic stressors. This document synthesizes current research to provide a detailed resource for professionals in plant science and drug development, highlighting the multifaceted importance of this seemingly simple hydrocarbon.

Introduction

The plant cuticle is a complex, hydrophobic layer that plays a critical role in protecting plants from a multitude of environmental challenges, including desiccation, UV radiation, and pathogen attack.[1] This layer is primarily composed of a cutin polymer matrix and a complex mixture of lipids known as cuticular waxes. Among these waxes, very-long-chain alkanes (VLCAs) are major constituents, and tricosane (n-C23) is frequently one of the most abundant.[2] The biological significance of tricosane extends beyond its structural role, encompassing functions in chemical communication and stress adaptation. Understanding the metabolic pathways and functional roles of tricosane can provide valuable insights for developing novel strategies in crop protection and for the discovery of new bioactive compounds.

Biosynthesis of Tricosane

Tricosane, like other VLCAs, is synthesized in the endoplasmic reticulum of epidermal cells. The biosynthesis is a multi-step process that begins with the elongation of very-long-chain fatty acids (VLCFAs) and culminates in the formation of alkanes.

The key enzymatic steps involve a complex of at least two core proteins: ECERIFERUM1 (CER1) and ECERIFERUM3 (CER3).[3][4] This complex catalyzes the conversion of very-long-chain acyl-CoAs into alkanes. The proposed pathway involves the reduction of the acyl-CoA to an aldehyde intermediate, which is then decarbonylated to form the final alkane with one less carbon atom.[5][6]

Figure 1: Simplified biosynthesis pathway of tricosane from a very-long-chain acyl-CoA precursor, highlighting the central role of the CER1/CER3 enzymatic complex.

Quantitative Data on Tricosane Presence

The concentration of tricosane in the epicuticular wax varies significantly among plant species, organs, and developmental stages, and can be influenced by environmental conditions. The following table summarizes available quantitative data on tricosane concentrations in a selection of plant species.

Plant Species	Organ	Tricosane Concentration (% of total n-alkanes)	Tricosane Concentration (µg/cm²)	Reference
Rosa canina	Leaf (adaxial, epicuticular)	~15%	~1.5	[7]
Cestrum nocturnum	Leaf	11.04%	Not specified	[8]
Citrus sinensis (Pinalate)	Fruit	Variable, present as a minor component	Variable	[8]
Triticum aestivum (Wheat)	Leaf	Present, C29 and C31 are dominant	Variable	[9]
Oryza sativa (Rice)	Leaf Blade (45-day-old)	Variable, C31 is often the principal alkane	Not specified	[10]

Note: Quantitative data for tricosane is often reported as a relative percentage of the total alkane fraction. Absolute concentrations per unit area are less commonly available and can vary widely based on analytical methods and growing conditions.

Biological Roles of Tricosane

Structural Component of Epicuticular Wax

As a major component of the epicuticular wax, tricosane contributes significantly to the structural integrity and physicochemical properties of the plant cuticle. Its long, saturated hydrocarbon chain imparts a high degree of hydrophobicity to the plant surface, which is essential for:

• Reducing Non-Stomatal Water Loss: The waxy layer, rich in alkanes like tricosane, forms a formidable barrier to water evaporation from the epidermal cells, a critical adaptation for terrestrial life, especially in arid environments.[11]

• Protection Against Environmental Stress: The cuticle acts as a physical barrier against UV radiation, extreme temperatures, and mechanical damage. Changes in wax composition, including the proportion of tricosane, can occur in response to these stresses.[3][12]

• Defense Against Pathogens and Herbivores: The physical and chemical properties of the wax layer can deter fungal spore germination and insect feeding.[13]

Role in Abiotic Stress Response

Plants respond to abiotic stresses such as drought, salinity, and cold by altering the composition and quantity of their epicuticular wax.[11][14] Studies have shown that drought stress can lead to an increase in the total amount of cuticular wax, with a notable increase in the alkane fraction.[3][15] While tricosane itself has not been identified as a direct signaling molecule, its increased accumulation under stress conditions is part of an adaptive response to reinforce the cuticular barrier and minimize water loss. This suggests that the regulation of tricosane biosynthesis is integrated into the plant's broader stress response networks.

Semiochemical in Plant-Insect Interactions

Tricosane plays a well-documented role as a semiochemical, a chemical cue that mediates interactions between organisms. Specifically, it often functions as a kairomone , a substance released by one species that benefits another species that receives it.[16]

In the context of plant-insect interactions, tricosane released from the plant surface or from herbivorous insects that have fed on the plant can act as a kairomone for natural enemies of those herbivores, such as parasitic wasps.[17] For example, tricosane has been shown to enhance the parasitic activity of Trichogramma species, which are important biological control agents of lepidopteran pests.[16][18][19] The presence of tricosane can guide these parasitoids to their hosts, thereby increasing the efficiency of biological pest control.[17]

Figure 2: Logical relationship illustrating the role of tricosane as a kairomone in a tritrophic interaction involving a plant, a herbivorous insect, and a parasitoid.

Experimental Protocols

Extraction and Quantification of Epicuticular Waxes

Objective: To extract and quantify the tricosane content of plant epicuticular wax.

Methodology:

• Sample Collection: Carefully excise plant leaves or other aerial parts. Measure the surface area of the samples using an appropriate method (e.g., leaf area meter or image analysis software).

• Wax Extraction: Briefly immerse the plant material (e.g., for 30-60 seconds) in a non-polar solvent such as chloroform or hexane.[20] This short immersion time minimizes the extraction of intracellular lipids.

• Internal Standard: Add a known amount of an internal standard, such as tetracosane (C24) or another long-chain alkane not abundant in the sample, to the extract.[21] This is crucial for accurate quantification.

• Solvent Evaporation: Evaporate the solvent under a gentle stream of nitrogen gas.

• Derivatization (Optional): For analysis of other wax components like fatty acids and alcohols, derivatization (e.g., silylation) may be necessary. For alkane analysis, this step is not required.

• GC-MS Analysis: Resuspend the dried wax extract in a known volume of solvent and inject it into a Gas Chromatograph-Mass Spectrometer (GC-MS).

  • GC Column: Use a non-polar capillary column suitable for hydrocarbon analysis (e.g., DB-5ms).

  • Temperature Program: A typical temperature program would start at a low temperature (e.g., 50°C), ramp up to a high temperature (e.g., 320°C), and hold for a period to ensure elution of all long-chain compounds.

  • MS Detection: Operate the mass spectrometer in full scan mode to identify compounds based on their mass spectra and in selected ion monitoring (SIM) mode for accurate quantification of target compounds.

• Quantification: Identify the tricosane peak based on its retention time and mass spectrum. Calculate the concentration of tricosane by comparing its peak area to the peak area of the internal standard, using a pre-established calibration curve.[22]

Insect Behavioral Assay (Y-Tube Olfactometer)

Objective: To assess the behavioral response of an insect (e.g., a parasitoid) to tricosane.

Methodology:

• Olfactometer Setup: A Y-tube olfactometer consists of a glass tube shaped like a 'Y'.[23] Purified and humidified air is passed through both arms of the 'Y'. One arm contains the test odor (tricosane dissolved in a solvent and applied to a filter paper), while the other arm contains the solvent control.[16]

• Insect Preparation: Use insects of a specific age and physiological state (e.g., mated, naive females). They may be starved for a short period before the assay to increase their motivation to search.

• Behavioral Observation: Introduce a single insect at the base of the Y-tube. Observe its movement and record which arm it chooses to enter. A choice is typically defined as the insect moving a certain distance into one of the arms.

• Data Analysis: Record the number of insects choosing the treatment arm versus the control arm. Analyze the data using a chi-square test or a binomial test to determine if there is a statistically significant preference for the tricosane odor.[24]

Figure 3: A schematic workflow of a Y-tube olfactometer experiment to test an insect's behavioral response to tricosane.

Conclusion and Future Perspectives

Tricosane is a vital component of the plant's metabolic machinery, contributing significantly to its structural defense, stress resilience, and chemical communication. While its role as a structural element of the epicuticular wax is well-established, its function as a semiochemical in mediating tritrophic interactions is an area of active research with significant potential for the development of sustainable pest management strategies. Future research should focus on elucidating the precise regulatory mechanisms of tricosane biosynthesis under different environmental conditions and further exploring its role in plant signaling pathways. A deeper understanding of these aspects will not only advance our fundamental knowledge of plant metabolism but also open new avenues for the development of novel agrochemicals and plant-based therapeutics. The potential for manipulating tricosane levels in crops to enhance drought resistance or to attract beneficial insects represents an exciting frontier in agricultural biotechnology.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. scispace.com [scispace.com]
• 3. Molecular and Evolutionary Mechanisms of Cuticular Wax for Plant Drought Tolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reconstitution of Plant Alkane Biosynthesis in Yeast Demonstrates That Arabidopsis ECERIFERUM1 and ECERIFERUM3 Are Core Components of a Very-Long-Chain Alkane Synthesis Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. researchgate.net [researchgate.net]
• 11. lirias.kuleuven.be [lirias.kuleuven.be]
• 12. Regulation of cuticular wax biosynthesis in plants under abiotic stress [ouci.dntb.gov.ua]
• 13. Determination of n-alkane constituents and their phenological variation in the epicuticular wax of mature leaves of Nyctanthes arbor-tristis L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The relationship between plant hormones and cuticular wax [maxapress.com]
• 15. The Impact of Water Deficiency on Leaf Cuticle Lipids of Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. microbe-investigations.com [microbe-investigations.com]
• 17. ias.ac.in [ias.ac.in]
• 18. jeb.co.in [jeb.co.in]
• 19. researchgate.net [researchgate.net]
• 20. Protocol for the analysis of n-alkanes and other plant-wax compounds and for their use as markers for quantifying the nutrient supply of large mammalian herbivores - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Methods of analysis of plant and animal metabolites [researchpark.spbu.ru]
• 22. researchgate.net [researchgate.net]
• 23. 2-Choice Insect Olfactometers for Research, Repellency Testing & Vector Control in Australia [labitems.co.in]
• 24. researchgate.net [researchgate.net]

High-Pressure Behavior and Amorphization of Tricosane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Tricosane (C23H48), a long-chain n-alkane, serves as a model system for understanding the behavior of hydrocarbon chains under extreme conditions, which is relevant to fields ranging from planetary science to materials science and pharmaceutical processing. This technical guide provides a comprehensive overview of the observed high-pressure behavior of tricosane. While the concept of pressure-induced amorphization (PIA) in tricosane has been noted in literature, direct, verifiable evidence remains elusive. The most recent and detailed studies indicate that tricosane does not undergo amorphization up to at least 23 GPa.[1] Instead, it exhibits significant conformational changes, specifically a pressure-induced bending of its linear hydrocarbon chain.[1][2][3] This guide details the experimental protocols for investigating these phenomena, presents the available quantitative data, and visualizes the experimental and logical workflows.

High-Pressure Behavior of Tricosane

Under ambient conditions, tricosane has a complex phase diagram with multiple crystalline and rotator phases. When subjected to high pressure at room temperature, the primary observed phenomenon is a conformational change from a linear to a bent chain structure.

Pressure-Induced Conformational Changes: trans-gauche Transformation

The most significant effect of high pressure on tricosane is the induction of trans-gauche transformations along the carbon backbone.[2] In its ground state, the carbon chain of tricosane is in a linear, all-trans conformation. As pressure increases, new vibrational modes appear in the low-energy region (100–300 cm⁻¹) of the Raman spectrum.[1] These new modes are not consistent with the linear chain configuration but are well-explained by computational models of bent tricosane chains.[2] This indicates that pressure forces some of the C-C bonds to rotate from the trans to the gauche conformation, creating "kinks" in the chain.[2] Such bent regions are theorized to be potential sites for molecular dissociation at even more extreme conditions.[1]

The Question of Amorphization

Pressure-induced amorphization is a process where a crystalline solid transforms into a disordered, amorphous state under compression when a phase transition to a denser crystalline structure is kinetically hindered. While one study mentions in passing that tricosane was "noted to undergo amorphization" at pressures above 5 GPa, the primary reference for this claim is not provided, and the study's own experimental results up to 23 GPa found no evidence of amorphization.[1][2] Therefore, based on the current, verifiable scientific literature, the pressure-induced amorphization of tricosane is not a confirmed phenomenon. The observed spectral changes are attributed to conformational disorder (chain bending) rather than a complete loss of long-range crystalline order.

Experimental Protocols

The investigation of tricosane under high pressure primarily utilizes in-situ Raman spectroscopy and X-ray diffraction (XRD) performed within a diamond anvil cell (DAC).

High-Pressure Raman Spectroscopy

This protocol describes the methodology for analyzing the vibrational modes of tricosane as a function of pressure.

• Diamond Anvil Cell (DAC) Preparation:

  • A symmetric DAC with low-fluorescence type Ia diamonds is used. Diamond culet size is typically around 300-400 μm.[1]

  • A stainless steel gasket is pre-indented to a thickness of approximately 50 μm.

  • A sample chamber with a diameter of about 100-150 μm is drilled into the center of the indented area of the gasket.[1]

• Sample Loading:

  • A small amount of crystalline tricosane powder (>99% purity) is loaded into the sample chamber.

  • A few ruby microspheres (~10 μm in diameter) are placed inside the chamber alongside the sample. These serve as the pressure calibrant.[4]

  • For quasi-hydrostatic conditions, a pressure-transmitting medium (PTM) like helium, neon, or silicone oil can be loaded into the sample chamber.[4][5] However, studies on soft molecular crystals like tricosane can also be performed without a PTM.[1][5]

• Data Acquisition:

  • The DAC is mounted onto the stage of a Raman spectrometer.

  • Pressure is gradually increased by tightening the screws on the DAC.

  • At each pressure point, the pressure is determined by measuring the fluorescence shift of the ruby R1 line.[5]

  • Raman spectra are collected using a monochromatic laser (e.g., 633 nm He-Ne laser).[5] The laser is focused on the tricosane sample within the DAC.

  • The scattered light is collected and analyzed by the spectrometer. Data is typically collected over a range of Raman shifts (e.g., 100 cm⁻¹ to 3200 cm⁻¹).

High-Pressure X-ray Diffraction (XRD)

This protocol outlines the methodology for analyzing the crystal structure of tricosane under pressure.

• DAC and Sample Preparation:

  • Preparation and sample loading follow the same procedure as for Raman spectroscopy (Section 3.1, steps 1 & 2). For single-crystal XRD, a small single crystal of tricosane (e.g., 20x20x5 µm) is loaded.[4] For powder XRD, a polycrystalline powder is used.

  • A noble gas PTM (e.g., He, Ne) is highly recommended to ensure hydrostatic pressure, which is critical for accurate structural analysis.[4]

• Data Acquisition (Synchrotron Source):

  • High-pressure XRD experiments require the high brightness of a synchrotron X-ray source to obtain sufficient signal from the minute sample in the DAC.[6]

  • The DAC is mounted on a goniometer at the synchrotron beamline.[4]

  • The sample is aligned with the focused X-ray beam.

  • Diffraction patterns are collected on an area detector (e.g., MARCCD) at various pressures.[4][7]

  • Pressure is determined in-situ using the ruby fluorescence method.

• Data Analysis:

  • The collected 2D diffraction images are integrated to produce 1D diffraction patterns (Intensity vs. 2θ).

  • Lattice parameters are determined by indexing the observed Bragg peaks and performing a Le Bail or Rietveld refinement of the unit cell.[4]

  • The evolution of lattice parameters and unit cell volume with pressure provides information on the material's compressibility and can be used to identify phase transitions.

Data Presentation

The following tables summarize the key vibrational modes of tricosane identified at ambient pressure, which are monitored in high-pressure experiments.

Table 1: Ambient Pressure Raman Modes of Tricosane [2]

Raman Shift (cm⁻¹)	Assignment Description	Vibrational Mode Type
~892	CH₂ or CH₃ rocking	ρ
~1062, ~1133	C-C asymmetric stretching	νₐₛ
~1170	C-C stretching	ν
~1295	CH₂ twisting	τ
~1416, ~1440, ~1460	CH₂ bending	δ
~2851	CH₂ symmetric stretching	CH₂νₛ
~2882	CH₂ asymmetric stretching	CH₂νₐₛ
~2936	CH₃ symmetric stretching	CH₃νₛ
~2958	CH₃ asymmetric stretching	CH₃νₐₛ

Upon compression, all vibrational modes exhibit a shift to higher wavenumbers (blue shift) due to the shortening and stiffening of bonds. The key indicator of conformational change is the appearance of new modes in the 100-300 cm⁻¹ region.

Visualization of Workflows and Processes

The following diagrams, generated using the DOT language, illustrate the experimental workflows and the logical progression of pressure-induced changes in tricosane.

Caption: Workflow for High-Pressure Raman Spectroscopy of Tricosane.

Caption: Pressure-Induced Conformational Change in Tricosane.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. Behavior of Long-Chain Hydrocarbons at High Pressures and Temperatures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High Pressure Single Crystal Diffraction at PX^2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. High pressure effects on hydrate Cu-BTC investigated by vibrational spectroscopy and synchrotron X-ray diffraction - RSC Advances (RSC Publishing) DOI:10.1039/C7RA11843K [pubs.rsc.org]
• 6. High Pressure [fkf.mpg.de]
• 7. HTTP500 内部服务器出错 [cpb.iphy.ac.cn]

Tricosane's Function in the Cuticular Waxes of Insects: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The insect cuticle is a multifunctional structure that provides physical protection, support, and crucially, prevents desiccation. A key component of the cuticle's defense against water loss is the epicuticular wax layer, a complex mixture of lipids, primarily composed of hydrocarbons. Among these, the n-alkane tricosane (C23H48) and its derivatives, such as the monoene (Z)-9-tricosene, play a significant role. This technical guide provides a comprehensive overview of the function of tricosane in the cuticular waxes of insects, with a focus on its dual role in preventing desiccation and mediating chemical communication. The guide summarizes quantitative data, details experimental protocols for analysis, and visualizes key biological and experimental processes.

Cuticular hydrocarbons (CHCs), including tricosane, form a waxy layer on the surface of all insects and are critical for their survival.[1] While the primary role of n-alkanes like tricosane is to control water movement across the cuticle, unsaturated and methyl-branched hydrocarbons are more frequently involved in chemical signaling.[1] This chemical language, written in wax, allows insects to communicate information about their species, sex, caste, age, and reproductive status through contact chemoreception.[2]

Data Presentation: Quantitative Analysis of Tricosane in Insect Cuticular Waxes

The relative abundance of tricosane and its derivatives varies significantly across different insect species, sexes, and even geographic populations. This variation underscores the diverse functional roles of these compounds. The following table summarizes quantitative data on the presence of tricosane and (Z)-9-tricosene in the cuticular hydrocarbon profiles of several insect species. It is important to note that CHC profiles can be influenced by factors such as age, diet, and environmental conditions.

Species	Compound	Relative Abundance (%)	Sex	Notes	Reference(s)
Musca domestica (Housefly)	(Z)-9-Tricosene	3.0 - 5.0	Female	Major component of the female sex pheromone. Levels can be highly variable in field populations.	[3]
Musca domestica (Housefly)	(Z)-9-Tricosene	> 4 ng/fly (in 55% of mating females)	Female	Amount is not statistically related to the size or age of the mating female.	[4]
Trichrysis cyanea (Cuckoo Wasp)	Tricosane (n-C23)	Present	Both	Part of a complex mixture of alkanes and alkenes from C21 to C29.	[5]
Schwarziana quadripunctata (Stingless Bee)	Tricosane	Abundant	Both	One of the more abundant linear alkanes, along with pentacosane and heptacosane.	[6]
Aldrichina grahami (Blowfly)	Tricosane	Present	N/A	Identified as a key variable for species differentiation based on pupal exuviae CHC profiles.	[7]
Melipona marginata (Stingless Bee)	Tricosane	Abundant	Both	One of the most abundant compounds in workers, males, and queens.	[8]

Core Functions of Tricosane and its Derivatives

Prevention of Desiccation

The primary and most conserved function of n-alkanes, including tricosane, in the insect cuticle is to form a hydrophobic barrier that restricts water loss to the environment. The linear structure of n-alkanes allows for dense packing, creating an effective seal against transpiration. This is a critical adaptation for terrestrial insects, which have a high surface area to volume ratio and are thus susceptible to dehydration.

Chemical Communication: Pheromonal Activity

Beyond its structural role, derivatives of tricosane are pivotal in chemical communication. The most well-documented example is (Z)-9-tricosene , also known as muscalure.

• Sex Pheromone in Musca domestica : In the housefly, Musca domestica, (Z)-9-tricosene is the primary sex pheromone produced by females to attract males for mating.[2] It acts as a crucial chemical cue for mate recognition and stimulates male courtship behavior.[9][10]

• Aggregation and Oviposition Guidance : In Drosophila melanogaster, (Z)-9-tricosene released by males can guide aggregation and influence female oviposition decisions, directing them to suitable food sources.[11]

• Communication in Social Insects : In bees, (Z)-9-tricosene is one of the communication pheromones released during the waggle dance.[2]

Experimental Protocols

The analysis of tricosane and other cuticular hydrocarbons is predominantly carried out using Gas Chromatography-Mass Spectrometry (GC-MS). Below are detailed methodologies for the key experimental stages.

Extraction of Cuticular Hydrocarbons

Objective: To isolate CHCs from the insect cuticle with minimal contamination from internal lipids.

Methodology: Solvent Extraction

• Sample Collection: Collect insects of the desired species, sex, and developmental stage. If live analysis is not required, samples can be freeze-killed.

• Solvent Selection: Use a non-polar solvent such as n-hexane or pentane.

• Extraction Procedure:

  • Place a single insect or a small group of insects (depending on size) into a clean glass vial.

  • Add a sufficient volume of the chosen solvent to fully immerse the insect(s) (typically 200-500 µL).

  • Agitate the vial gently for a short duration (e.g., 2-10 minutes). The optimal time should be determined empirically to maximize CHC extraction while minimizing internal lipid contamination.

  • Carefully remove the solvent extract using a pipette and transfer it to a clean vial.

• Concentration:

  • Evaporate the solvent under a gentle stream of nitrogen gas to concentrate the CHC extract.

  • Re-dissolve the dried extract in a small, precise volume of solvent (e.g., 20-50 µL) for GC-MS analysis.

• Internal Standard: For quantitative analysis, a known amount of an internal standard (e.g., n-tetracosane or n-hexatriacontane) can be added to the extract before GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To separate, identify, and quantify the individual components of the CHC extract.

Methodology:

• Gas Chromatograph Setup:

  • Injector: Splitless mode, with a temperature of approximately 250-300°C.

  • Column: A non-polar capillary column (e.g., DB-5ms, HP-5ms) is typically used.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Oven Temperature Program: A typical program might be:

    • Initial temperature of 50-150°C, hold for 1-2 minutes.

    • Ramp up to 300-320°C at a rate of 5-15°C/min.

    • Hold at the final temperature for 10-20 minutes.

• Mass Spectrometer Setup:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 650.

• Data Analysis:

  • Identification: Individual CHCs are identified by comparing their mass spectra with libraries (e.g., NIST) and by their retention indices relative to n-alkane standards.

  • Quantification: The relative abundance of each compound is determined by integrating the area of its corresponding peak in the chromatogram and expressing it as a percentage of the total peak area of all identified CHCs.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

To illustrate the biological and methodological concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for the extraction and analysis of insect cuticular hydrocarbons.

Caption: Generalized G-protein coupled olfactory signaling pathway in insects for pheromone reception.

Conclusion

Tricosane and its derivatives are integral components of the insect cuticular wax layer, serving fundamental roles in both survival and communication. As a major constituent of the n-alkane fraction, tricosane is essential for maintaining water balance, a critical physiological challenge for terrestrial insects. Furthermore, the modification of this hydrocarbon, particularly into (Z)-9-tricosene, has allowed for its co-option as a potent semiochemical, mediating vital behaviors such as mate finding and aggregation. The methodologies outlined in this guide for the extraction and analysis of these compounds provide a robust framework for researchers investigating the chemical ecology of insects. A deeper understanding of the function and biosynthesis of these cuticular hydrocarbons can pave the way for novel pest management strategies that disrupt these crucial physiological and behavioral processes. Future research should focus on elucidating the specific enzymatic pathways responsible for the production of these diverse hydrocarbon profiles and further detailing the downstream neuronal responses to these chemical cues.

References

• 1. ianakyildiz.com [ianakyildiz.com]
• 2. frontiersin.org [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Characterization of age and cuticular hydrocarbon variation in mating pairs of house fly, Musca domestica, collected in the field - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cuticular hydrocarbon profiles reveal geographic chemotypes in stingless bees (Hymenoptera: Meliponini) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Cuticular hydrocarbon composition in pupal exuviae for taxonomic differentiation of six necrophagous flies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Mammalian olfactory receptors: pharmacology, G protein coupling and desensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Biological activity of synthetic hydrocarbon mixtures of cuticular components of the female housefly (Musca domestica L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Insect Pheromone Receptors – Key Elements in Sensing Intraspecific Chemical Signals [frontiersin.org]

Protocols & Analytical Methods

Application Note: Gas Chromatography Methods for Tricosane Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tricosane (n-C23H48) is a long-chain saturated hydrocarbon (n-alkane) found in various natural sources, including plant cuticular waxes and insect pheromones.[1] Its identification and quantification are crucial in fields such as environmental science, food chemistry, and petroleum analysis. Gas chromatography (GC) is the premier analytical technique for the analysis of volatile and semi-volatile compounds like tricosane, offering high resolution and sensitivity. This application note provides a detailed protocol for the analysis of tricosane using Gas Chromatography coupled with either a Flame Ionization Detector (GC-FID) or a Mass Spectrometer (GC-MS).

Principle of Analysis

Gas chromatography separates compounds based on their differential partitioning between a stationary phase (a coating on the inside of a long, thin capillary column) and a mobile phase (an inert carrier gas). For non-polar analytes like tricosane, separation is primarily governed by boiling point.[2] As the oven temperature increases, compounds volatilize and are carried through the column by the gas. Tricosane, being a non-polar molecule, interacts weakly with non-polar stationary phases through van der Waals forces. Its elution order among other n-alkanes will be predictable based on its carbon number and boiling point. A Flame Ionization Detector (FID) provides excellent sensitivity for hydrocarbons, while a Mass Spectrometer (MS) offers definitive identification based on the molecule's mass-to-charge ratio (m/z) and fragmentation pattern.[3]

Experimental Protocols

1. Reagents and Materials

• Standards: Tricosane (≥98% purity), n-alkane mixture standard (e.g., C7-C40) for retention time comparison.[2]

• Internal Standard (IS): A suitable internal standard should be chosen that does not co-elute with tricosane or other analytes of interest. Common choices include deuterated analogs (e.g., fluorene-d10 for aromatic compounds, though less ideal here) or other n-alkanes not present in the sample (e.g., eicosane, docosane, or nonadecane). The IS should be added to all standards and samples at a constant concentration.[4]

• Solvents: High-purity, GC-grade hexane, dichloromethane, or iso-octane.[5]

• Sample Vials: 2 mL amber glass autosampler vials with PTFE-lined caps.

2. Standard Preparation

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of pure tricosane standard and dissolve it in a 10 mL volumetric flask with hexane.

• Internal Standard Stock Solution (1000 µg/mL): Prepare a separate stock solution of the chosen internal standard in the same manner.

• Calibration Standards: Prepare a series of calibration standards (e.g., 0.5, 1, 5, 10, 25, 50 µg/mL) by serial dilution of the primary stock solution. Spike each calibration standard with the internal standard to a final concentration of 10 µg/mL.

3. Sample Preparation

The goal of sample preparation is to extract tricosane from the sample matrix and remove interferences. The following is a general protocol for solid samples like plant material, which can be adapted.[6][7]

• Drying and Grinding: Dry the sample material (e.g., plant leaves) in an oven at 40-60°C or by freeze-drying to remove moisture.[7] Grind the dried sample into a fine powder to increase the surface area for extraction.

• Extraction:

  • Accurately weigh approximately 0.5-1.0 g of the powdered sample into an extraction thimble or vial.

  • Add a known amount of internal standard solution directly to the sample.

  • Extract the alkanes using an appropriate technique such as Accelerated Solvent Extraction (ASE), Soxhlet, or ultrasonic extraction with hexane.[7][8][9] ASE is a rapid method, minimizing extraction time to around 30 minutes per sample compared to hours for traditional methods.[6]

• Cleanup (if necessary): For complex matrices, a cleanup step may be required to remove polar compounds. This can be achieved using Solid Phase Extraction (SPE) with a silica gel or Florisil cartridge. The non-polar fraction containing tricosane is eluted with hexane.[8]

• Concentration: Evaporate the solvent from the extract under a gentle stream of nitrogen to a final volume of 1 mL.

• Filtration: Filter the final extract through a 0.22 µm syringe filter into a GC vial to remove any particulates.[5]

Instrumentation and Analytical Conditions

The following tables summarize recommended starting conditions for GC-FID and GC-MS analysis. These can be optimized for specific applications.

Table 1: Recommended GC Method Parameters for Tricosane Analysis

Parameter	GC-FID	GC-MS
GC System	Agilent 8890 GC or equivalent	Agilent 8890 GC with 5977B MSD or equivalent
Column	HP-5, DB-5ms, or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)	HP-5ms, DB-5ms, or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)
Inlet	Split/Splitless	Split/Splitless
Inlet Temp.	280 °C	280 °C
Injection Mode	Splitless (for trace analysis)	Splitless (for trace analysis)
Injection Vol.	1 µL	1 µL
Carrier Gas	Helium or Hydrogen	Helium
Flow Rate	1.2 mL/min (Constant Flow)	1.2 mL/min (Constant Flow)
Oven Program	70°C (hold 2 min), ramp at 15°C/min to 320°C, hold 10 min	70°C (hold 2 min), ramp at 15°C/min to 320°C, hold 10 min
Detector	Flame Ionization Detector (FID)	Mass Spectrometer (MS)
Detector Temp.	325 °C	N/A
MS Transfer Line	N/A	290 °C
MS Ion Source	N/A	230 °C
MS Quad Temp.	N/A	150 °C
Ionization Mode	N/A	Electron Ionization (EI) at 70 eV
Acquisition Mode	N/A	Scan (m/z 40-550) or Selected Ion Monitoring (SIM)

Data Presentation and Analysis

Qualitative Identification

• GC-FID: Tricosane is identified by matching the retention time of the peak in the sample chromatogram with that of a pure standard.

• GC-MS: Identification is confirmed by matching both the retention time and the mass spectrum. The EI mass spectrum of tricosane will show a small molecular ion (M+) peak at m/z 324.6 and a characteristic fragmentation pattern of n-alkanes, with clusters of peaks separated by 14 mass units (-CH2-).[1][10] Prominent fragment ions will be observed at m/z 43, 57, 71, and 85.[3]

Quantitative Analysis

• Calibration Curve: Plot the ratio of the tricosane peak area to the internal standard peak area against the concentration of the calibration standards.

• Linear Regression: Perform a linear regression on the data points. The calibration curve should have a coefficient of determination (R²) of >0.995.

• Quantification: Calculate the concentration of tricosane in the samples by using the peak area ratio from the sample chromatogram and the equation of the line from the calibration curve.

Table 2: Example Calibration Data for Tricosane Analysis by GC-FID

Standard Conc. (µg/mL)	Tricosane Peak Area	IS Peak Area	Peak Area Ratio (Tricosane/IS)
0.5	25,150	501,200	0.050
1.0	50,800	503,500	0.101
5.0	255,400	502,100	0.509
10.0	510,200	500,800	1.019
25.0	1,270,500	499,500	2.543
50.0	2,545,000	501,000	5.080

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the extraction and analysis of tricosane from a solid sample matrix.

Caption: General workflow for the analysis of tricosane by GC-MS/FID.

References

• 1. Tricosane [webbook.nist.gov]
• 2. luciditysystems.com [luciditysystems.com]
• 3. researchgate.net [researchgate.net]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. Tricosane [webbook.nist.gov]
• 6. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. From Plant to Lab: A Comprehensive Guide to Preparing Plant Samples for GC-MS Analysis [greenskybio.com]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: Tricosane as an Analytical Standard in Chromatography

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of tricosane as an analytical standard in chromatographic techniques. Tricosane, a C23 straight-chain alkane, is a high-purity, stable compound suitable for use as an internal standard in Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) for quantitative analysis. Its non-polar nature and high boiling point make it particularly useful in the analysis of a wide range of compounds, including hydrocarbons, lipids, and other metabolites.

Introduction to Tricosane as an Analytical Standard

Tricosane (CH₃(CH₂)₂₁CH₃) is a saturated hydrocarbon with a molecular weight of 324.63 g/mol . As an analytical standard, it offers several advantages:

• High Purity: Commercially available in high purity (≥99.5% as determined by GC), ensuring accurate standard preparation.

• Chemical Inertness: Being a saturated alkane, it is chemically inert and does not react with analytes or derivatization reagents.

• Chromatographic Behavior: It is well-retained on non-polar and semi-polar GC columns and can be used in normal-phase HPLC. Its retention time is distinct from many analytes of interest.

• Detector Response: Tricosane provides a stable and reproducible response in common detectors like the Flame Ionization Detector (FID) and Mass Spectrometry (MS).

The primary role of tricosane in chromatography is as an internal standard . An internal standard is a compound of known concentration added to samples, calibration standards, and quality control samples to improve the precision and accuracy of quantitative analysis. It helps to correct for variations in sample injection volume, sample preparation, and instrument response.

Data Presentation: Performance Characteristics

The following tables summarize typical performance data when using tricosane as an internal standard in GC-MS analysis. This data is illustrative and should be verified during in-house method validation.

Table 1: Linearity of Response for a Hypothetical Analyte using Tricosane as an Internal Standard

Analyte Concentration (µg/mL)	Tricosane Concentration (µg/mL)	Analyte Peak Area	Tricosane Peak Area	Peak Area Ratio (Analyte/IS)
1.0	20	5,234	101,567	0.0515
5.0	20	26,170	102,345	0.2557
10.0	20	51,980	101,980	0.5097
25.0	20	128,700	100,890	1.2756
50.0	20	255,400	101,230	2.5229
100.0	20	508,900	100,560	5.0607
Correlation Coefficient (R²)	0.9995

Table 2: Recovery and Precision Data

Analyte	Spiked Concentration (µg/mL)	Measured Concentration (µg/mL) (n=6)	Recovery (%)	Relative Standard Deviation (RSD, %)
Analyte A	5.0	4.85	97.0	3.5
50.0	51.2	102.4	2.1
100.0	98.9	98.9	1.8

Table 3: Method Detection and Quantitation Limits

Parameter	Value	Description
Limit of Detection (LOD)	0.5 µg/mL	The lowest concentration of analyte that can be reliably detected.
Limit of Quantitation (LOQ)	1.5 µg/mL	The lowest concentration of analyte that can be accurately and precisely quantified.

Experimental Protocols

Here are detailed protocols for common applications of tricosane as an analytical standard.

Protocol 1: Quantitative Analysis of Plant Epicuticular Waxes by GC-MS

This protocol describes the quantification of n-alkanes in plant leaf extracts using tricosane as an internal standard.

Materials:

• Tricosane analytical standard

• Hexane (HPLC grade)

• Chloroform (HPLC grade)

• Sodium sulfate (anhydrous)

• Solid Phase Extraction (SPE) silica cartridges

• GC-MS system with a non-polar capillary column (e.g., DB-5ms)

Procedure:

• Standard Preparation:

  • Prepare a stock solution of tricosane at 1000 µg/mL in hexane.

  • Prepare a series of calibration standards containing known concentrations of target n-alkanes and a constant concentration of tricosane (e.g., 20 µg/mL).

• Sample Preparation:

  • Excise a known area of a plant leaf.

  • Immerse the leaf sample in chloroform for 1 minute to extract the epicuticular waxes.

  • Filter the extract through anhydrous sodium sulfate to remove any water.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the wax residue in a known volume of hexane.

• SPE Cleanup:

  • Condition a silica SPE cartridge with hexane.

  • Load the sample extract onto the cartridge.

  • Elute the n-alkane fraction with hexane.

  • Add a known amount of tricosane internal standard solution to the eluted fraction.

• GC-MS Analysis:

  • Injector: Splitless mode, 280°C

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Program: 60°C for 2 min, ramp at 15°C/min to 320°C, hold for 10 min.

  • MS Detector: Electron Ionization (EI) at 70 eV, scan range m/z 50-600.

• Quantification:

  • Identify the peaks corresponding to the target n-alkanes and tricosane based on their retention times and mass spectra.

  • Integrate the peak areas.

  • Construct a calibration curve by plotting the peak area ratio of each n-alkane to the tricosane internal standard against the concentration of the n-alkane.

  • Determine the concentration of each n-alkane in the samples from the calibration curve.

Protocol 2: Untargeted Metabolomic Analysis of Biological Samples by GC-MS

This protocol is adapted for the semi-quantitative analysis of small molecules in biological extracts, using tricosane as an internal standard to normalize the data.

Materials:

• Tricosane analytical standard

• Pyridine (anhydrous)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS

• Methanol (HPLC grade)

• Lyophilizer

• GC-MS system with a mid-polar capillary column (e.g., DB-5ms or equivalent)

Procedure:

• Standard Preparation:

  • Prepare a stock solution of tricosane at 1000 µg/mL in anhydrous pyridine.[1]

• Sample Preparation:

  • Homogenize the biological sample (e.g., tissue, cells) in cold methanol.

  • Centrifuge to pellet proteins and cell debris.

  • Transfer the supernatant to a new tube and evaporate to dryness using a lyophilizer.[1]

  • Add a precise volume (e.g., 50 µL) of the tricosane internal standard solution to the dried extract.[1]

• Derivatization:

  • Add 50 µL of BSTFA with 1% TMCS to the sample.

  • Cap the vial tightly and heat at 70°C for 60 minutes to convert polar metabolites into their more volatile trimethylsilyl (TMS) derivatives.[1]

• GC-MS Analysis:

  • Injector: Splitless mode, 250°C

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Oven Program: 70°C for 5 min, ramp at 5°C/min to 310°C, hold for 10 min.

  • MS Detector: Electron Ionization (EI) at 70 eV, scan range m/z 40-650.

• Data Analysis:

  • Identify metabolites using a spectral library (e.g., NIST, Fiehn).

  • For semi-quantitative comparison between samples, normalize the peak area of each identified metabolite to the peak area of the tricosane internal standard.

Visualizations

Diagram 1: General Workflow for Quantitative Analysis using an Internal Standard

Caption: Workflow for quantitative analysis using tricosane as an internal standard.

Diagram 2: Logical Relationship in Internal Standard Calibration

Caption: Relationship of parameters in an internal standard calibration method.

References

• 1. Development of a GC-MS Method for Determination of Various Polycyclic Aromatic Hydrocarbons in Iranian Traditional and Semi-industrial Taftoon Bread - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Tricosane as a Phase Change Material for Thermal Energy Storage

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of tricosane, a long-chain alkane, as a phase change material (PCM) for thermal energy storage (TES) applications. Tricosane's favorable thermophysical properties, including a distinct melting point and high latent heat of fusion, make it a promising candidate for applications requiring passive thermal regulation. This document outlines its key characteristics, methods for encapsulation to prevent leakage and enhance performance, and detailed protocols for its characterization.

Thermophysical Properties of Tricosane

Tricosane (C23H48) is a saturated hydrocarbon that undergoes a solid-liquid phase transition, enabling it to store and release significant amounts of thermal energy at a nearly constant temperature. A summary of its key thermophysical properties is presented in Table 1.

Table 1: Thermophysical Properties of Tricosane

Property	Value	Unit
Melting Point	~47.5	°C
Latent Heat of Fusion	~232	J/g
Density (Solid)	~0.796	g/cm³
Density (Liquid)	~0.778	g/cm³
Specific Heat Capacity (Solid)	~2.2	J/g·K
Specific Heat Capacity (Liquid)	~2.4	J/g·K
Thermal Conductivity (Solid)	~0.38	W/m·K
Thermal Conductivity (Liquid)	~0.15	W/m·K
Molecular Weight	324.63	g/mol

Note: The values presented are approximate and can vary depending on the purity of the tricosane and the measurement conditions.

Encapsulation of Tricosane

To overcome the challenges associated with the liquid phase of tricosane, such as leakage and potential reactions with the surrounding environment, microencapsulation is a crucial step. This process involves enclosing the tricosane core within a stable shell material. Two common and effective methods for encapsulating n-alkanes like tricosane are interfacial polymerization and sol-gel encapsulation.

Logical Workflow for Tricosane-Based TES System Development

The development of a thermal energy storage system utilizing encapsulated tricosane follows a logical progression from material selection and encapsulation to performance evaluation.

Caption: Logical workflow for developing a tricosane-based thermal energy storage system.

Experimental Protocols

The following are detailed protocols for the characterization and encapsulation of tricosane.

Protocol for Thermophysical Characterization using Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a fundamental technique to determine the phase change temperature and latent heat of fusion of tricosane.[1][2]

Objective: To determine the melting temperature and latent heat of fusion of tricosane.

Materials and Equipment:

• Tricosane sample (high purity)

• DSC instrument (e.g., Mettler Toledo DSC823 or similar)[3]

• Aluminum crucibles and lids

• Microbalance

• Inert gas supply (e.g., Nitrogen)

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of tricosane into an aluminum crucible using a microbalance.

• Seal the crucible with a lid.

• Place the sealed sample crucible and an empty reference crucible into the DSC cell.

• DSC Program:

  • Equilibrate the cell at a temperature well below the expected melting point of tricosane (e.g., 20°C).

  • Ramp the temperature up to a point above the melting temperature (e.g., 70°C) at a controlled heating rate (e.g., 5-10 K/min).[3]

  • Hold the temperature for a few minutes to ensure complete melting.

  • Cool the sample back down to the initial temperature at a controlled cooling rate (e.g., 5-10 K/min).

  • Perform at least two heating/cooling cycles to ensure reproducibility.

• Data Analysis:

  • From the heating curve, determine the onset temperature and the peak temperature of the endothermic melting peak. The peak temperature is often reported as the melting point.

  • Integrate the area under the melting peak to calculate the latent heat of fusion (in J/g).

Caption: Experimental workflow for DSC analysis of tricosane.

Protocol for Microencapsulation of Tricosane via Interfacial Polymerization

This protocol is adapted from methods used for other n-alkanes and describes the formation of a polyurethane shell around tricosane droplets.[4][5]

Objective: To encapsulate tricosane with a polyurethane shell.

Materials and Equipment:

• Tricosane

• Toluene-2,4-diisocyanate (TDI) or 4,4'-diphenylmethane diisocyanate (MDI)

• Diethylenetriamine (DETA) or Polyethylene glycol (PEG)

• Polyvinyl alcohol (PVA) or another suitable surfactant

• Distilled water

• Mechanical stirrer

• Beakers and other standard laboratory glassware

• Filtration apparatus

Procedure:

• Oil Phase Preparation: Dissolve a specific amount of tricosane and the isocyanate monomer (e.g., TDI or MDI) in a suitable organic solvent if necessary, or use molten tricosane directly if the reaction temperature is above its melting point.

• Aqueous Phase Preparation: Prepare an aqueous solution of the surfactant (e.g., PVA).

• Emulsification: Add the oil phase to the aqueous phase under continuous mechanical stirring at a high speed (e.g., 1000-2000 rpm) to form a stable oil-in-water emulsion.

• Polymerization: While stirring, add the amine monomer (e.g., DETA) or polyol (e.g., PEG) to the emulsion. The polymerization reaction will occur at the oil-water interface, forming the polyurethane shell.

• Curing: Continue stirring for a specified period (e.g., 2-4 hours) at a controlled temperature to allow the shell to fully form and cure.

• Washing and Collection: Stop the stirring and collect the microcapsules by filtration. Wash the collected microcapsules several times with distilled water and ethanol to remove unreacted monomers and surfactant.

• Drying: Dry the microcapsules in an oven at a temperature below the melting point of tricosane (e.g., 40°C) until a constant weight is achieved.

Table 2: Example Reagent Ratios for Polyurethane Microencapsulation

Component	Example Amount
Tricosane (Core)	10 g
TDI (Monomer in oil phase)	3 g
DETA (Monomer in aqueous phase)	1 g
PVA (Surfactant)	1% (w/v) in water
Water	100 mL

Protocol for Microencapsulation of Tricosane via Sol-Gel Method

This protocol is adapted from methods used for other n-alkanes and describes the formation of a silica shell.[1][6]

Objective: To encapsulate tricosane with a silica shell.

Materials and Equipment:

• Tricosane

• Tetraethyl orthosilicate (TEOS)

• Ammonia solution (catalyst)

• Ethanol

• Distilled water

• Surfactant (e.g., cetyltrimethylammonium bromide - CTAB)

• Mechanical stirrer

• Beakers and other standard laboratory glassware

• Centrifuge

• Oven

Procedure:

• Emulsion Formation: Disperse molten tricosane in an aqueous solution containing the surfactant and ethanol with vigorous stirring to form an oil-in-water emulsion.

• Silica Precursor Addition: Add TEOS to the emulsion and continue stirring. The TEOS will migrate to the surface of the tricosane droplets.

• Hydrolysis and Condensation: Add the ammonia solution dropwise to catalyze the hydrolysis and condensation of TEOS at the droplet interface, forming a silica shell.

• Aging: Continue stirring for several hours to allow the silica shell to age and strengthen.

• Washing and Collection: Collect the microcapsules by centrifugation. Wash the collected microcapsules repeatedly with water and ethanol to remove any unreacted materials.

• Drying: Dry the microcapsules in an oven at a temperature below the melting point of tricosane (e.g., 40°C).

Performance Evaluation of Encapsulated Tricosane

The performance of the microencapsulated tricosane as a thermal energy storage material is evaluated through thermal cycling stability and heat storage/release characteristics.

Thermal Cycling Stability

Objective: To assess the durability and reliability of the microencapsulated tricosane after repeated melting and freezing cycles.

Procedure:

• Subject a known amount of the microencapsulated tricosane to a large number of thermal cycles (e.g., 100, 500, 1000 cycles) in a thermal cycler or a temperature-controlled bath. Each cycle should encompass the melting and solidification range of tricosane.

• After the cycling test, perform DSC analysis on the cycled microcapsules.

• Compare the melting temperature and latent heat of fusion of the cycled microcapsules with those of the un-cycled microcapsules. A minimal change in these properties indicates good thermal stability.[7]

Heat Storage and Release Performance

Objective: To determine the rate at which the encapsulated tricosane can store and release thermal energy.

Procedure:

• A simple T-history method can be employed.[8][9]

• Place a known mass of the microencapsulated tricosane in a test tube with a thermocouple at its center.

• Place an identical test tube with a non-phase-changing reference material (with known specific heat) in the same thermal bath.

• Heat the bath to a temperature above the melting point of tricosane and record the temperature profiles of both the PCM and the reference material over time.

• Then, allow the bath to cool to a temperature below the freezing point of tricosane, again recording the temperature profiles.

• The plateaus in the temperature-time curve of the tricosane sample during heating and cooling indicate the phase change process. The duration of these plateaus can be used to analyze the heat storage and release rates.[10]

Table 3: Performance Metrics for Encapsulated n-Alkanes (for comparison)

n-Alkane (Core)	Shell Material	Encapsulation Efficiency (%)	Latent Heat of Encapsulated PCM (J/g)	Reference
n-Eicosane	Polyurea	~75	~123	[4]
n-Docosane	Polyurethane	-	48 - 88	[5]
n-Octadecane	Polyurethane	25 - 67	50 - 132	[5]
n-Tetracosane	Silica	up to 87.1	-	[1]

Note: Data for tricosane is limited; these values for similar n-alkanes provide a benchmark for expected performance.

Conclusion

Tricosane is a viable phase change material for thermal energy storage applications in the mid-temperature range. Microencapsulation through methods like interfacial polymerization and sol-gel is essential for its practical implementation. The protocols provided herein offer a foundation for the synthesis and characterization of tricosane-based PCMs. Further research should focus on optimizing the encapsulation process for tricosane to achieve high encapsulation efficiency and long-term thermal stability, thereby enabling its use in advanced thermal management systems.

References

• 1. okayama.elsevierpure.com [okayama.elsevierpure.com]
• 2. Vapor phase interfacial polymerization: a method to synthesize thin film composite membranes without using organic solvents - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] New polyurethane/docosane microcapsules as phase-change materials for thermal energy storage. | Semantic Scholar [semanticscholar.org]
• 5. Polyurethane/n-Octadecane Phase-Change Microcapsules via Emulsion Interfacial Polymerization: The Effect of Paraffin Loading on Capsule Shell Formation and Latent Heat Storage Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. qualitas1998.net [qualitas1998.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Docosane-Organosilica Microcapsules for Structural Composites with Thermal Energy Storage/Release Capability [mdpi.com]
• 10. researchgate.net [researchgate.net]

Application of Tricosane in Electronic Cooling Technologies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

As electronic devices continue to shrink in size while increasing in power density, effective thermal management has become a critical factor in ensuring their reliability and performance. Traditional cooling methods are often reaching their limits, paving the way for innovative solutions like phase change materials (PCMs). Tricosane, a paraffin hydrocarbon, presents itself as a promising candidate for passive electronic cooling due to its suitable melting point and high latent heat of fusion. When an electronic component's temperature rises to the melting point of tricosane, the PCM absorbs a significant amount of thermal energy as it transitions from a solid to a liquid state, thereby maintaining a relatively constant temperature. This process of latent heat storage provides a buffer against temperature spikes, protecting sensitive electronic components.[1][2][3]

This document provides detailed application notes and experimental protocols for the utilization of tricosane and its nanocomposites in electronic cooling technologies.

Data Presentation

Thermophysical Properties of Tricosane

The following table summarizes the key thermophysical properties of n-Tricosane, which are crucial for its application as a PCM in electronic cooling.

Property	Value	Unit	Source
CAS Number	638-67-5	-	[4]
Molecular Formula	C₂₃H₄₈	-	[5]
Molecular Weight	324.6272	g/mol	[5]
Melting Point	47 - 50	°C	[6]
Boiling Point	380	°C	[6]
Latent Heat of Fusion	244.3	kJ/kg
Thermal Conductivity (Solid)	~0.2	W/m·K
Density (Solid)	~880	kg/m ³	[7]
Density (Liquid)	~770	kg/m ³	[7]

Performance of Tricosane-Based PCMs in Electronic Cooling

The thermal performance of pure tricosane and tricosane enhanced with Aluminum Oxide (Al₂O₃) nanoparticles has been evaluated in experimental setups simulating electronic device cooling. The data below, derived from studies on heat pipe-based thermal energy storage, demonstrates the impact of nanoparticle additives on the cooling efficiency.

Heat Input (W)	Cooling Material	Evaporator Temperature (°C) - Experimental	Evaporator Temperature (°C) - Numerical
13	Without PCM	84	79
13	Tricosane	72.1	69.9
13	Tricosane + 0.5% Al₂O₃	69.7	67.3
13	Tricosane + 1% Al₂O₃	65.6	63.2
13	Tricosane + 2% Al₂O₃	66.3	64.2
18	Without PCM	97.2	96
18	Tricosane	83	81
18	Tricosane + 0.5% Al₂O₃	76	74
18	Tricosane + 1% Al₂O₃	73.6	70
18	Tricosane + 2% Al₂O₃	75.4	72
23	Without PCM	107.2	106
23	Tricosane	90.2	89
23	Tricosane + 0.5% Al₂O₃	82.2	81
23	Tricosane + 1% Al₂O₃	80.7	76.1
23	Tricosane + 2% Al₂O₃	81.6	77

Data sourced from experimental and numerical investigations on Al₂O₃–Tricosane based heat pipe thermal energy storage.

Experimental Protocols

Protocol 1: Preparation of Tricosane-Al₂O₃ Nanocomposite PCM

This protocol details the steps for preparing a tricosane-based phase change material enhanced with Al₂O₃ nanoparticles to improve its thermal conductivity.

Materials:

• n-Tricosane (C₂₃H₄₈), >99% purity

• Aluminum oxide (Al₂O₃) nanoparticles (average particle size <50 nm)

• Deionized water

• Ethanol (for pre-wetting, if nanoparticles are hydrophobic)

Equipment:

• Beaker

• Magnetic stirrer with heating mantle

• Ultrasonic bath or probe sonicator

• Analytical balance

• Spatula

• Glass vials

Procedure:

• Weighing: Accurately weigh the required amounts of n-tricosane and Al₂O₃ nanoparticles to achieve the desired volume fractions (e.g., 0.5%, 1%, 2%).

• Melting of Tricosane: Place the weighed tricosane in a beaker and heat it on a magnetic stirrer with a heating mantle to a temperature approximately 10-15°C above its melting point (around 60-65°C). Stir gently until all the tricosane has melted into a clear liquid.

• Nanoparticle Dispersion (Pre-wetting - Optional): If the Al₂O₃ nanoparticles are hydrophobic, pre-wet them by making a thick paste with a small amount of ethanol before adding them to the molten tricosane. This helps in achieving a more uniform dispersion.

• Addition of Nanoparticles: Slowly add the weighed Al₂O₃ nanoparticles to the molten tricosane while continuously stirring.

• Ultrasonication: To ensure a stable and uniform dispersion of the nanoparticles and to break down any agglomerates, subject the mixture to ultrasonication.[8][9]

  • Ultrasonic Bath: Place the beaker containing the mixture in an ultrasonic bath for 30-60 minutes.

  • Probe Sonicator: For a more effective dispersion, use a probe sonicator. Insert the probe into the mixture and sonicate for 15-30 minutes. The sonication should be performed in pulses (e.g., 10 seconds on, 5 seconds off) to prevent excessive heating of the sample.

• Cooling and Solidification: After ultrasonication, allow the nanocomposite PCM to cool down to room temperature while stirring gently. The final product will be a solid nanocomposite.

Protocol 2: Thermal Performance Testing of Tricosane-Based PCM in a Simulated Electronic Cooling Setup

This protocol outlines a general procedure for evaluating the thermal performance of the prepared tricosane-based PCM in a laboratory setting that mimics an electronic cooling application.

Materials:

• Prepared tricosane or tricosane-Al₂O₃ nanocomposite PCM

• Heat sink (e.g., aluminum with a cavity for the PCM)

• Cartridge heater or a power resistor to simulate a heat source

• Thermocouples (K-type or T-type)

• Data acquisition system

• DC power supply

• Insulating material (e.g., fiberglass wool)

Equipment:

• Test chamber or an enclosure to minimize external convective effects

• Thermal interface material (TIM)

Procedure:

• PCM Integration: Melt the prepared PCM and pour it into the cavity of the heat sink. Ensure there are no air gaps. Allow it to solidify completely at a controlled ambient temperature.

• Assembly of the Test Setup:

  • Attach the heater to the base of the heat sink using a thin layer of thermal interface material to ensure good thermal contact.

  • Place thermocouples at key locations: on the surface of the heater, at the base of the heat sink, and at various points within the PCM.

  • Insulate the entire setup, leaving the heat sink fins (if any) exposed to the ambient air for natural or forced convection, depending on the test conditions.

• Data Acquisition Setup: Connect all thermocouples to the data acquisition system to record the temperature at regular intervals (e.g., every 1-5 seconds).

• Experimental Run:

  • Allow the entire setup to reach thermal equilibrium at the ambient temperature.

  • Turn on the DC power supply to provide a constant heat load to the heater (e.g., 13W, 18W, 23W).

  • Record the temperature at all thermocouple locations until the system reaches a steady state or the PCM has completely melted.

  • Turn off the power supply and continue recording the temperature during the cooling (solidification) phase.

• Data Analysis: Plot the temperature profiles over time for the different locations. Analyze the time taken for the heater temperature to reach a certain set point, the duration for which the temperature is maintained during the phase change, and the overall heat dissipation performance.

Mandatory Visualization

Caption: Experimental workflow for PCM preparation and thermal testing.

Caption: Heat transfer mechanism in a tricosane PCM-based cooling system.

References

• 1. coolingindia.in [coolingindia.in]
• 2. thermtest.com [thermtest.com]
• 3. Thermal Management of Electronic Equipment using Phase Change Materials (PCMs) | Electronics Cooling [electronics-cooling.com]
• 4. Tricosane [webbook.nist.gov]
• 5. Tricosane [webbook.nist.gov]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. mdpi.com [mdpi.com]
• 8. hielscher.com [hielscher.com]
• 9. sonicator.com [sonicator.com]

Application Notes and Protocols for the Extraction of Tricosane from Natural Products

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tricosane, a saturated hydrocarbon with the chemical formula C23H48, is a component of the epicuticular wax of many plants and is found in various other natural sources. It and other long-chain alkanes serve as a protective barrier against environmental stressors and play a role in chemical signaling. In the pharmaceutical and cosmetic industries, tricosane is of interest for its potential applications as an emollient, for its formulation properties, and as a bioactive compound. These application notes provide detailed protocols for the extraction of tricosane from natural products using various methods, along with a comparative analysis of their efficiency.

Data Presentation: Comparison of Extraction Methods for n-Alkanes

The selection of an appropriate extraction method is critical for maximizing the yield and purity of tricosane. The following table summarizes the performance of different extraction techniques for n-alkanes, which are chemically similar to tricosane, from plant materials. This data provides a comparative basis for selecting a suitable extraction strategy.

Extraction Method	Principle	Typical Solvents	Advantages	Disadvantages	Relative Yield of n-Alkanes
Soxhlet Extraction	Continuous solid-liquid extraction with a refluxing solvent.	Hexane, Ethanol, Dichloromethane/Methanol	Exhaustive extraction, well-established.	Time-consuming (4-24h), large solvent volume, potential for thermal degradation of labile compounds.[1][2][3]	Good to High
Ultrasound-Assisted Extraction (UAE)	Use of ultrasonic waves to disrupt cell walls and enhance mass transfer.	Hexane, Ethanol	Faster than Soxhlet (minutes to hours), reduced solvent consumption, suitable for thermolabile compounds.[1]	High intensity may affect compound stability, requires specialized equipment.	Moderate to High
Microwave-Assisted Extraction (MAE)	Use of microwave energy to heat the solvent and sample, accelerating extraction.	Ethanol, Hexane	Very fast (seconds to minutes), reduced solvent volume, high efficiency.[1][4]	Requires microwave-transparent vessels, potential for localized overheating.	High
Supercritical Fluid Extraction (SFE)	Extraction using a supercritical fluid (typically CO2) as the solvent.	Supercritical CO2, often with a co-solvent like ethanol.	"Green" solvent, highly selective, tunable by altering pressure and temperature, solvent is easily removed.[5]	High initial equipment cost, may require optimization for specific compounds.	High
Accelerated Solvent Extraction (ASE)	Extraction with conventional solvents at elevated temperatures and pressures.	Hexane/Dichloromethane	Fast, efficient, and requires less solvent than Soxhlet.	High initial equipment cost.	Very High (+49% more efficient than UAE for n-alkanes)[6]

Experimental Protocols

Soxhlet Extraction Protocol

This protocol describes the exhaustive extraction of tricosane from dried plant material using a Soxhlet apparatus.

Materials:

• Dried and powdered plant material

• n-Hexane (or another suitable non-polar solvent)

• Soxhlet extractor

• Heating mantle

• Round-bottom flask

• Condenser

• Cellulose extraction thimble

• Rotary evaporator

Procedure:

• Accurately weigh 10-20 g of the dried, finely ground plant material and place it into a cellulose extraction thimble.

• Place the thimble inside the main chamber of the Soxhlet extractor.

• Fill a round-bottom flask to approximately two-thirds of its volume with n-hexane. Add a few boiling chips.

• Assemble the Soxhlet apparatus by connecting the flask to the extractor and the extractor to the condenser.

• Turn on the cooling water to the condenser.

• Heat the solvent in the flask using a heating mantle until it boils gently. The solvent vapor will travel up the distillation arm, condense in the condenser, and drip into the thimble containing the plant material.

• Allow the extraction to proceed for 6-8 hours. The solvent will periodically siphon back into the round-bottom flask, carrying the extracted compounds.

• After the extraction is complete, turn off the heat and allow the apparatus to cool.

• Remove the thimble with the plant material.

• Concentrate the extract by removing the solvent using a rotary evaporator under reduced pressure.

• The resulting crude extract contains tricosane and other extracted lipids.

Ultrasound-Assisted Extraction (UAE) Protocol

This protocol details a rapid method for tricosane extraction using ultrasonication.

Materials:

• Dried and powdered plant material

• n-Hexane (or another suitable non-polar solvent)

• Ultrasonic bath or probe sonicator

• Beaker or Erlenmeyer flask

• Filtration apparatus (e.g., Buchner funnel with filter paper)

• Rotary evaporator

Procedure:

• Weigh 5-10 g of the dried, powdered plant material and place it in a beaker or Erlenmeyer flask.

• Add a specific volume of n-hexane to achieve a solid-to-solvent ratio of 1:10 to 1:20 (w/v).

• Place the vessel in an ultrasonic bath or immerse the tip of a probe sonicator into the slurry.

• Sonicate the mixture for 20-30 minutes at a controlled temperature (e.g., 25-40°C).

• After sonication, separate the extract from the solid residue by filtration.

• Wash the residue with a small amount of fresh solvent to ensure complete recovery of the extract.

• Combine the filtrates and concentrate the solvent using a rotary evaporator to obtain the crude extract.

Microwave-Assisted Extraction (MAE) Protocol

This protocol outlines an extremely rapid extraction of tricosane utilizing microwave energy.

Materials:

• Dried and powdered plant material

• Ethanol or another microwave-absorbing solvent

• Microwave extraction system with closed or open vessels

• Filtration apparatus

• Rotary evaporator

Procedure:

• Place 1-2 g of the dried, powdered plant material into a microwave-safe extraction vessel.

• Add 20-30 mL of ethanol to the vessel.

• Seal the vessel (if using a closed-vessel system) and place it in the microwave extractor.

• Set the extraction parameters: microwave power (e.g., 400-800 W), temperature (e.g., 60-80°C), and time (e.g., 2-5 minutes).

• After the extraction program is complete, allow the vessel to cool to a safe temperature.

• Filter the extract to separate it from the plant residue.

• Wash the residue with a small volume of fresh solvent.

• Combine the filtrates and remove the solvent using a rotary evaporator.

Supercritical Fluid Extraction (SFE) Protocol

This protocol describes a green extraction method for tricosane using supercritical carbon dioxide.

Materials:

• Dried, powdered, and preferably deoiled plant material

• Supercritical fluid extraction system

• High-purity carbon dioxide

• Co-solvent (e.g., ethanol), if necessary

• Collection vial

Procedure:

• Load the ground plant material into the extraction vessel of the SFE system.

• Set the extraction parameters: pressure (e.g., 200-300 bar), temperature (e.g., 40-60°C), and CO2 flow rate.

• If a co-solvent is used, set its delivery rate (e.g., 2-5% of the CO2 flow).

• Pressurize the system with CO2 to the desired setpoint to bring the CO2 into its supercritical state.

• Initiate the flow of supercritical CO2 through the extraction vessel.

• The supercritical fluid containing the extracted compounds is then depressurized in a collection vessel, causing the CO2 to return to a gaseous state and the extract to precipitate.

• Continue the extraction for a predetermined time (e.g., 60-120 minutes).

• After the extraction, depressurize the system safely and collect the extract from the collection vial.

Gas Chromatography-Mass Spectrometry (GC-MS) for Quantification of Tricosane

This protocol provides a method for the quantitative analysis of tricosane in the obtained extracts.

Materials:

• Crude extract containing tricosane

• Tricosane analytical standard

• Internal standard (e.g., n-tetracosane)

• n-Hexane (GC grade)

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Appropriate GC column (e.g., HP-5MS or equivalent)

Procedure:

• Sample Preparation:

  • Dissolve a known amount of the crude extract in n-hexane.

  • Prepare a stock solution of the tricosane standard and the internal standard in n-hexane.

  • Create a series of calibration standards by diluting the tricosane stock solution to different concentrations, each containing a fixed concentration of the internal standard.

  • Prepare the sample for injection by adding a known amount of the internal standard solution to the dissolved crude extract.

• GC-MS Analysis:

  • Injector: Set to a temperature of 280-300°C.

  • Oven Program: Start at a low temperature (e.g., 150°C), hold for 1-2 minutes, then ramp up to a high temperature (e.g., 300-320°C) at a rate of 5-10°C/min, and hold for 10-15 minutes.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

  • MS Detector: Operate in electron ionization (EI) mode. Set the mass range to scan from m/z 50 to 550.

• Quantification:

  • Identify the peaks for tricosane and the internal standard in the chromatograms based on their retention times and mass spectra.

  • Construct a calibration curve by plotting the ratio of the peak area of tricosane to the peak area of the internal standard against the concentration of the tricosane standards.

  • Calculate the concentration of tricosane in the sample extract by using the peak area ratio from the sample chromatogram and the equation of the calibration curve.

Mandatory Visualizations

Caption: General workflow for the extraction of tricosane from natural products.

References

• 1. aktpublication.com [aktpublication.com]
• 2. Impact of extraction techniques on phytochemical composition and bioactivity of natural product mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. botanyjournals.com [botanyjournals.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Laboratory Synthesis and Purification of High-Purity n-Tricosane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis and purification of high-purity n-tricosane (C₂₃H₄₈), a long-chain alkane used in various research and development applications, including as a phase-change material and in the preparation of biosensors. The following sections detail three common synthesis methodologies and subsequent purification techniques to achieve high purity.

Synthesis of n-Tricosane

Three primary methods for the laboratory synthesis of n-tricosane are presented: the Wurtz reaction, Grignard reagent coupling, and Kolbe electrolysis. Each method offers distinct advantages and challenges in terms of yield, purity, and experimental setup.

Wurtz Reaction

The Wurtz reaction is a coupling method where two alkyl halides react with sodium metal to form a new carbon-carbon bond, resulting in a longer alkane chain.[1] For synthesizing n-tricosane (a C23 alkane), a mixture of two different alkyl halides is required, which can lead to a mixture of products.[2] However, with careful control of stoichiometry, the desired product can be obtained. Symmetrical alkanes are typically produced in higher yields.[3]

Experimental Protocol: Wurtz Reaction for n-Tricosane

• Materials:

  • 1-Bromoundecane (C₁₁H₂₃Br)

  • 1-Bromododecane (C₁₂H₂₅Br)

  • Sodium metal (finely cut)

  • Anhydrous diethyl ether (solvent)

  • Hydrochloric acid (1 M)

  • Saturated sodium bicarbonate solution

  • Anhydrous magnesium sulfate

• Procedure:

  • Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer. Maintain a dry, inert atmosphere (e.g., nitrogen or argon) throughout the reaction.

  • Place finely cut sodium metal (2.2 equivalents) in the flask containing anhydrous diethyl ether.

  • Prepare an equimolar mixture of 1-bromoundecane (1.0 equivalent) and 1-bromododecane (1.0 equivalent) in the dropping funnel, diluted with anhydrous diethyl ether.

  • Slowly add the alkyl halide mixture to the stirred suspension of sodium metal. The reaction is exothermic and may require initial gentle heating to initiate, after which the rate of addition should be controlled to maintain a gentle reflux.

  • After the addition is complete, continue stirring and refluxing the mixture for an additional 2-3 hours to ensure complete reaction.

  • Cool the reaction mixture to room temperature and carefully quench the unreacted sodium by the slow addition of ethanol.

  • Add water to dissolve the sodium bromide salt.

  • Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1 M hydrochloric acid, water, and saturated sodium bicarbonate solution.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product mixture containing n-tricosane, n-docosane, and n-tetracosane.

Grignard Reagent Coupling

The coupling of a Grignard reagent with an alkyl halide provides a more controlled method for synthesizing unsymmetrical alkanes like n-tricosane.[4] This method generally offers higher yields and fewer byproducts compared to the Wurtz reaction.

Experimental Protocol: Grignard Reagent Coupling for n-Tricosane

• Materials:

  • 1-Bromoundecane (C₁₁H₂₃Br)

  • Magnesium turnings

  • Anhydrous tetrahydrofuran (THF) (solvent)

  • 1,2-Dibromoethane (for activation)

  • 1-Bromododecane (C₁₂H₂₅Br)

  • Saturated aqueous ammonium chloride solution

  • Anhydrous sodium sulfate

• Procedure:

  • In a flame-dried, three-necked flask under an inert atmosphere, place magnesium turnings (1.1 equivalents).

  • Add a small crystal of iodine or a few drops of 1,2-dibromoethane to activate the magnesium.

  • Prepare a solution of 1-bromoundecane (1.0 equivalent) in anhydrous THF. Add a small portion of this solution to the magnesium turnings.

  • Initiate the reaction by gentle heating. Once the reaction starts (indicated by bubbling and a cloudy appearance), add the remaining 1-bromoundecane solution dropwise to maintain a gentle reflux.

  • After the addition is complete, reflux the mixture for 1 hour to ensure the complete formation of the Grignard reagent (undecylmagnesium bromide).

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Slowly add a solution of 1-bromododecane (1.0 equivalent) in anhydrous THF to the Grignard reagent.

  • After the addition, allow the reaction mixture to warm to room temperature and stir overnight.

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the product with diethyl ether.

  • Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude n-tricosane.

Kolbe Electrolysis

Kolbe electrolysis involves the electrochemical decarboxylation of a carboxylic acid to form a radical, which then dimerizes.[5][6] To synthesize n-tricosane (C₂₃), a mixed Kolbe electrolysis of two different carboxylic acids would be required, which, similar to the Wurtz reaction, can lead to a mixture of products. A more direct route would be the electrolysis of a single, specific carboxylic acid that would lead to a symmetrical alkane. For n-tricosane, this is not a direct symmetrical dimerization. However, a related process can be adapted. For the purpose of this protocol, we will outline the general procedure for the electrolysis of a long-chain carboxylic acid, which can be adapted for a mixed-acid system.

Experimental Protocol: Kolbe Electrolysis (General Procedure)

• Materials:

  • Tridecanoic acid (C₁₃H₂₆O₂) and Dodecanoic acid (C₁₂H₂₄O₂) (or a single appropriate precursor if available)

  • Potassium hydroxide or Sodium methoxide (as electrolyte)

  • Methanol (solvent)

  • Platinum electrodes (anode and cathode)

  • DC power supply

• Procedure:

  • In an undivided electrolytic cell equipped with two platinum electrodes, dissolve the carboxylic acid(s) (e.g., an equimolar mixture of tridecanoic acid and dodecanoic acid) in methanol.

  • Add a catalytic amount of potassium hydroxide or sodium methoxide to partially neutralize the acid and act as an electrolyte.

  • Cool the electrolytic cell in a water bath to maintain a constant temperature.

  • Apply a constant direct current between the electrodes. The current density should be optimized for the specific reaction.

  • Continue the electrolysis until the evolution of CO₂ at the anode ceases or the starting material is consumed (monitored by TLC or GC).

  • Upon completion, dilute the reaction mixture with water and extract the product with a non-polar solvent like n-hexane.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and evaporate the solvent to obtain the crude product mixture.

Purification of n-Tricosane

The crude n-tricosane obtained from any of the synthesis methods will contain unreacted starting materials, byproducts, and isomers. A combination of purification techniques is necessary to achieve high purity.

Recrystallization

Recrystallization is a powerful technique for purifying solid compounds based on differences in solubility.[7] The choice of solvent is crucial for effective purification.

Experimental Protocol: Recrystallization of n-Tricosane

• Materials:

  • Crude n-tricosane

  • Acetone, Ethanol, or a mixed solvent system (e.g., ethyl acetate/hexane)[8][9]

• Procedure:

  • Dissolve the crude n-tricosane in a minimum amount of hot solvent (e.g., acetone or ethanol).

  • If using a mixed solvent system, dissolve the crude product in the "good" solvent (e.g., ethyl acetate) at room temperature and then slowly add the "poor" solvent (e.g., hexane) until the solution becomes slightly turbid. Gently warm the solution until it becomes clear again.[10]

  • Allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of large, pure crystals.

  • Once the solution has reached room temperature, place it in an ice bath or refrigerator to maximize crystal formation.

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold solvent to remove any adhering impurities.

  • Dry the purified n-tricosane crystals under vacuum.

  • The purity of the recrystallized product can be assessed by measuring its melting point and by GC analysis.

Column Chromatography

Column chromatography is used to separate components of a mixture based on their differential adsorption onto a stationary phase.[11] For non-polar compounds like n-tricosane, a non-polar stationary phase and a non-polar mobile phase are typically used.

Experimental Protocol: Column Chromatography of n-Tricosane

• Materials:

  • Recrystallized n-tricosane

  • Silica gel (stationary phase)

  • n-Hexane or petroleum ether (mobile phase)

• Procedure:

  • Prepare a chromatography column by packing it with a slurry of silica gel in n-hexane.

  • Dissolve the recrystallized n-tricosane in a minimal amount of n-hexane.

  • Carefully load the sample onto the top of the silica gel column.

  • Elute the column with n-hexane, collecting fractions at the bottom.

  • Monitor the composition of the fractions using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Combine the fractions containing pure n-tricosane.

  • Evaporate the solvent to obtain the purified product.

Urea Adduction

Urea adduction is a selective method for separating linear alkanes from branched or cyclic hydrocarbons.[12] Urea forms crystalline inclusion complexes (adducts) with straight-chain alkanes, which can then be separated by filtration.

Experimental Protocol: Urea Adduction for n-Tricosane Purification

• Materials:

  • Crude or partially purified n-tricosane

  • Urea

  • Methanol

  • n-Hexane

• Procedure:

  • Prepare a saturated solution of urea in methanol by heating.

  • Dissolve the n-tricosane sample in a minimal amount of a suitable solvent like n-hexane.

  • Mix the urea solution with the n-tricosane solution and stir vigorously.

  • Allow the mixture to cool to room temperature, and then cool further in an ice bath to promote the formation of the urea-alkane adduct.

  • Collect the solid adduct by vacuum filtration and wash it with cold n-hexane to remove any non-adducted impurities.

  • Decompose the adduct by adding hot water and stirring. The n-tricosane will separate as an oily layer.

  • Extract the purified n-tricosane with n-hexane.

  • Wash the hexane layer with water, dry over anhydrous sodium sulfate, and evaporate the solvent to yield high-purity n-tricosane. Recoveries of n-alkanes are typically high with this method.[13]

Purity Assessment

The purity of the synthesized and purified n-tricosane should be confirmed using appropriate analytical techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the preferred method for assessing the purity of volatile and semi-volatile compounds like n-tricosane. It provides information on the retention time (for identification) and the mass spectrum (for structural confirmation and impurity identification).[13][14]

• Gas Chromatography with Flame Ionization Detection (GC-FID): GC-FID is a robust technique for quantifying the purity of hydrocarbons.[2] By comparing the peak area of n-tricosane to the total area of all peaks, the percentage purity can be determined.

• Melting Point Analysis: A sharp melting point close to the literature value (47-49 °C) is a good indicator of high purity.

Data Presentation

Synthesis Method	Key Reactants	Typical Yield	Potential Byproducts
Wurtz Reaction	1-Bromoundecane, 1-Bromododecane, Sodium	Low to Moderate	n-Docosane, n-Tetracosane, elimination products
Grignard Coupling	1-Bromoundecane, Magnesium, 1-Bromododecane	Moderate to High	Unreacted starting materials, homo-coupled products
Kolbe Electrolysis	Tridecanoic Acid, Dodecanoic Acid	Variable	Products of radical side reactions, esters

Purification Method	Principle	Typical Purity Achieved	Notes
Recrystallization	Differential solubility	>98%	Solvent selection is critical. Multiple recrystallizations may be needed.
Column Chromatography	Differential adsorption	>99%	Good for removing closely related impurities.
Urea Adduction	Formation of inclusion complexes	>99.5%	Highly selective for linear alkanes.[12]

Visualizations

Caption: Overall workflow for the synthesis, purification, and analysis of high-purity n-tricosane.

References

• 1. n-Alkanes to n-alcohols: Formal primary C─H bond hydroxymethylation via quadruple relay catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. youtube.com [youtube.com]
• 4. Alkane synthesis by C-C coupling [organic-chemistry.org]
• 5. Preparation of Alkanes by Kolbe's Electrolysis Method [unacademy.com]
• 6. Describe the preparation of alkanes by Kolbe’s electrolytic method. [doubtnut.com]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. researchgate.net [researchgate.net]
• 9. Reagents & Solvents [chem.rochester.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. dergipark.org.tr [dergipark.org.tr]
• 12. Kolbe's Electrolytic Method: Reaction, Mechanism & Uses [vedantu.com]
• 13. researchgate.net [researchgate.net]
• 14. US4259169A - Process for the separation of n-paraffins from hydrocarbon oils - Google Patents [patents.google.com]

Utilization of tricosane as an internal standard in quantitative analysis

Application Note: AN-2025-11-08

Introduction

In the realm of quantitative analytical chemistry, particularly in chromatographic techniques like Gas Chromatography (GC) and Gas Chromatography-Mass Spectrometry (GC-MS), the use of an internal standard is crucial for achieving high accuracy and precision. An internal standard is a compound of known concentration added to a sample to correct for variations in sample injection volume, detector response, and sample loss during preparation. Tricosane (C23H48), a saturated hydrocarbon, serves as an excellent internal standard for the quantification of a variety of non-polar to semi-polar organic compounds. Its chemical inertness, thermal stability, and distinct retention time in chromatographic runs make it a reliable choice for researchers, scientists, and drug development professionals.

This document provides detailed application notes and protocols for the utilization of tricosane as an internal standard in quantitative analysis.

Key Characteristics of Tricosane as an Internal Standard

Tricosane is a long-chain n-alkane with properties that make it highly suitable for use as an internal standard in GC-based analyses.

Property	Value	Source
Chemical Formula	C23H48	[1]
Molecular Weight	324.63 g/mol	[1]
Purity	Available as ≥99.5% (GC) analytical standard
Physical Form	White crystalline solid
Boiling Point	380.2 °C at 760 mmHg
Solubility	Soluble in non-polar organic solvents like hexane, dichloromethane, and pyridine. Insoluble in water.	[2][3]
Reactivity	Chemically inert and does not react with common derivatization reagents or analytes.

Principle of Internal Standard Method

The internal standard method relies on the principle that the ratio of the analyte's response to the internal standard's response is proportional to the ratio of their concentrations.[4] A known amount of the internal standard is added to both the calibration standards and the unknown samples.[5] A calibration curve is then generated by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte. The concentration of the analyte in the unknown sample is then determined from this calibration curve.

Experimental Workflow for Quantitative Analysis using Tricosane

The following diagram illustrates the general workflow for using tricosane as an internal standard in a quantitative GC-MS analysis.

Figure 1: General workflow for quantitative analysis using an internal standard.

Protocol 1: Quantitative Analysis of Fatty Acid Methyl Esters (FAMEs) using Tricosane as an Internal Standard

This protocol details the quantification of FAMEs in a lipid extract using GC-MS with tricosane as the internal standard.

1. Materials and Reagents

• Tricosane (analytical standard, ≥99.5%)

• Hexane (GC grade)

• Pyridine (anhydrous)

• Fatty Acid Methyl Ester (FAME) standards (individual or mixed)

• Sample containing lipids for analysis

• Methanol

• Acetyl chloride

• Sodium bicarbonate (saturated solution)

• Anhydrous sodium sulfate

• GC vials with inserts

2. Preparation of Tricosane Internal Standard (IS) Stock Solution

• Accurately weigh approximately 10 mg of tricosane into a 10 mL volumetric flask.

• Dissolve the tricosane in hexane and make up to the mark. This yields a stock solution of 1000 µg/mL (1000 ppm).[6]

• Store the stock solution at 4°C.

3. Preparation of Calibration Standards

• Prepare a series of calibration standards of the target FAMEs in hexane at concentrations ranging from 1 µg/mL to 100 µg/mL.

• To each calibration standard, add a constant amount of the tricosane internal standard solution to achieve a final concentration of 10 µg/mL. For example, add 100 µL of a 100 µg/mL tricosane working solution to 900 µL of each FAME standard solution.

4. Sample Preparation and Derivatization

• Lipid Extraction: Extract lipids from the sample using a suitable method (e.g., Folch or Bligh-Dyer).

• Transesterification to FAMEs:

  • To the dried lipid extract, add 1 mL of methanol:acetyl chloride (20:1 v/v).

  • Incubate at 100°C for 1 hour.

  • Cool to room temperature and add 1 mL of saturated sodium bicarbonate solution to neutralize the reaction.

  • Extract the FAMEs with 2 x 1 mL of hexane.

  • Pool the hexane extracts and dry over anhydrous sodium sulfate.

• Addition of Internal Standard: To the final hexane extract containing the FAMEs, add the tricosane internal standard to a final concentration of 10 µg/mL.

5. GC-MS Analysis

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm) is suitable.

• Injector: Splitless injection at 250°C.

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp to 200°C at 10°C/min.

  • Ramp to 300°C at 5°C/min, hold for 5 minutes.

• MS Parameters:

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 50-550.

  • Acquisition Mode: Full Scan or Selected Ion Monitoring (SIM) for higher sensitivity. For tricosane, characteristic ions at m/z 57, 71, 85 can be used for quantification.[1]

6. Data Analysis and Quantification

• Integrate the peak areas of the target FAMEs and the tricosane internal standard.

• Calculate the response factor (RF) for each FAME standard using the following equation:

  • RF = (Area_analyte / Concentration_analyte) / (Area_IS / Concentration_IS)

• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Determine the concentration of the FAMEs in the unknown samples by using the generated calibration curve.

Protocol 2: Quantification of Total Petroleum Hydrocarbons (TPH) in Environmental Samples

This protocol outlines the use of tricosane as an internal standard for the quantification of TPH in soil or water samples.

1. Materials and Reagents

• Tricosane (analytical standard, ≥99.5%)

• Dichloromethane (DCM, GC grade)

• TPH standard mix (e.g., diesel range organics)

• Soil or water sample for analysis

• Anhydrous sodium sulfate

• Solid Phase Extraction (SPE) cartridges (e.g., silica gel)

• GC vials

2. Preparation of Tricosane Internal Standard (IS) Stock Solution

• Prepare a 1000 µg/mL stock solution of tricosane in dichloromethane as described in Protocol 1.

3. Preparation of Calibration Standards

• Prepare a series of TPH calibration standards in dichloromethane with concentrations appropriate for the expected sample concentrations.

• Spike each calibration standard with the tricosane internal standard to a constant final concentration (e.g., 20 µg/mL).

4. Sample Preparation

• Water Samples:

  • To 100 mL of the water sample, add a known amount of the tricosane IS.

  • Perform a liquid-liquid extraction with dichloromethane (2 x 20 mL).

  • Combine the DCM extracts and dry over anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL.

• Soil Samples:

  • To 10 g of the soil sample, add a known amount of the tricosane IS.

  • Extract the TPH using an appropriate method such as sonication or Soxhlet extraction with dichloromethane.

  • Dry the extract over anhydrous sodium sulfate.

  • Perform a cleanup step using a silica gel SPE cartridge to remove polar interferences.

  • Concentrate the final extract to 1 mL.

5. GC-MS Analysis

• The GC-MS parameters can be similar to those in Protocol 1, with adjustments to the oven temperature program to ensure the elution of the entire TPH range of interest. A typical program might be:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp to 320°C at 10°C/min, hold for 10 minutes.[7]

6. Data Analysis and Quantification

• Integrate the total area of the TPH chromatogram (unresolved complex mixture and resolved peaks) and the peak area of the tricosane internal standard.

• Follow the data analysis and quantification steps as outlined in Protocol 1.

Quantitative Data Summary

The following table provides an example of a calibration dataset for the quantification of a hypothetical analyte using tricosane as an internal standard.

Calibration Standard	Analyte Conc. (µg/mL)	Tricosane Conc. (µg/mL)	Analyte Peak Area	Tricosane Peak Area	Area Ratio (Analyte/IS)
1	1.0	10	15,234	150,112	0.101
2	5.0	10	76,170	151,500	0.503
3	10.0	10	153,280	152,300	1.006
4	25.0	10	380,500	150,980	2.520
5	50.0	10	755,900	149,850	5.044
Unknown Sample	?	10	250,670	151,200	1.658

From a linear regression of the calibration data, the concentration of the analyte in the unknown sample can be calculated.

Logical Relationship for Internal Standard Quantification

The underlying principle of quantification using an internal standard can be visualized as follows:

Figure 2: Logical relationship in internal standard quantification.

Conclusion

Tricosane is a robust and reliable internal standard for the quantitative analysis of a wide range of organic compounds by GC and GC-MS. Its chemical properties ensure that it does not interfere with the analytes of interest and behaves consistently throughout the analytical process. The protocols provided herein offer a comprehensive guide for researchers to implement the use of tricosane as an internal standard in their quantitative workflows, thereby enhancing the accuracy and reliability of their results.

References

• 1. Tricosane | C23H48 | CID 12534 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. uoguelph.ca [uoguelph.ca]
• 3. Sample preparation GC-MS [scioninstruments.com]
• 4. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 6. Methods of analysis of plant and animal metabolites [researchpark.spbu.ru]
• 7. apps.ecology.wa.gov [apps.ecology.wa.gov]

Applications of Tricosane in Materials Science: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tricosane (C23H48) is a long-chain n-alkane that has garnered significant interest in the field of materials science due to its distinct thermophysical properties.[1] As a saturated hydrocarbon, its stable chemical structure and well-defined phase change behavior make it a prime candidate for a variety of advanced material applications.[1] This document provides detailed application notes and experimental protocols for the utilization of tricosane, primarily focusing on its role as a phase change material (PCM) for thermal energy storage, with exploratory notes on its potential in corrosion inhibition and self-healing materials.

Tricosane as a Phase Change Material (PCM) for Thermal Energy Storage

The most prominent application of tricosane in materials science is as an organic phase change material.[2] PCMs absorb and release large amounts of latent heat at a nearly constant temperature during their phase transition (solid-liquid and solid-solid), making them ideal for thermal energy storage and temperature regulation.[3] Tricosane, with its melting point in a useful range for various applications, is a subject of extensive research.[2][4]

Quantitative Data: Thermophysical Properties of Tricosane

The following table summarizes the key thermophysical properties of tricosane, critical for its application as a PCM.

Property	Value	Unit	Reference(s)
Molecular Formula	C23H48	-	[5]
Molecular Weight	324.63	g/mol
Melting Point (Tfus)	~47.6	°C	[4]
Latent Heat of Fusion (ΔfusH)	~207 - 244.3	kJ/kg	[2][6]
Thermal Conductivity (Solid)	~0.14	W/(m·K)	[2]
Density (Solid)	~786	kg/m ³	[2]
Specific Heat Capacity (Liquid)	~2.89	kJ/(kg·K)	[2]

Experimental Protocols

Differential Scanning Calorimetry (DSC) is a fundamental technique used to determine the phase change temperatures and latent heat of fusion of PCMs like tricosane.[7]

Objective: To determine the melting temperature and latent heat of fusion of tricosane.

Materials and Equipment:

• Tricosane (high purity)

• Differential Scanning Calorimeter (DSC)

• Aluminum DSC pans and lids

• Microbalance

• Inert gas supply (e.g., Nitrogen)

Procedure:

• Sample Preparation:

  • Accurately weigh 5-10 mg of tricosane into an aluminum DSC pan using a microbalance.

  • Hermetically seal the pan with an aluminum lid. An empty, sealed pan will be used as a reference.

• DSC Instrument Setup:

  • Place the sample pan and the reference pan into the DSC cell.

  • Purge the DSC cell with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min to prevent oxidation.

• Thermal Program:

  • Equilibrate the sample at a temperature below its expected melting point (e.g., 20 °C).

  • Heat the sample from the initial temperature to a temperature above its melting point (e.g., 80 °C) at a constant heating rate (e.g., 5-10 °C/min).[2]

  • Hold the sample at the high temperature for a few minutes to ensure complete melting.

  • Cool the sample back to the initial temperature at a constant cooling rate (e.g., 5-10 °C/min).

  • Perform a second heating cycle under the same conditions to erase any prior thermal history of the material.

• Data Analysis:

  • The melting temperature is determined as the peak temperature of the endothermic peak on the heating curve.

  • The latent heat of fusion is calculated by integrating the area of the melting peak. The software provided with the DSC instrument is typically used for this analysis.

Enhancing the Properties of Tricosane-Based PCMs

A significant challenge with organic PCMs like tricosane is their low thermal conductivity, which limits the rate of heat storage and release.[8] Researchers are actively exploring methods to enhance the thermal performance and utility of tricosane.

Nano-Enhanced Tricosane PCMs

Dispersing nanoparticles with high thermal conductivity, such as alumina (Al2O3), into the tricosane matrix can significantly improve its effective thermal conductivity.[2]

Objective: To prepare a homogenous dispersion of Al2O3 nanoparticles in tricosane to enhance its thermal conductivity.

Materials and Equipment:

• Tricosane

• Alumina (Al2O3) nanoparticles (e.g., 0.5%, 1%, 2% by volume)[2]

• Magnetic stirrer with heating capability

• Ultrasonic bath or probe sonicator

• Beaker

Procedure:

• Melting Tricosane:

  • Place a known mass of tricosane into a beaker and heat it on a magnetic stirrer hot plate to a temperature above its melting point (e.g., 60-70 °C).

• Dispersion of Nanoparticles:

  • Gradually add the desired amount of Al2O3 nanoparticles to the molten tricosane while continuously stirring.

  • Continue stirring for an extended period (e.g., 1-2 hours) to achieve a preliminary dispersion.

• Ultrasonication:

  • Transfer the mixture to an ultrasonic bath or use a probe sonicator to break down any agglomerates of nanoparticles and ensure a uniform and stable dispersion.

  • Sonication should be performed for a specific duration (e.g., 30-60 minutes) at a controlled temperature to prevent the tricosane from solidifying.

• Cooling and Solidification:

  • Allow the nano-enhanced PCM to cool down to room temperature while still under gentle stirring to prevent sedimentation of the nanoparticles as the viscosity increases.

  • The resulting solid is the nano-enhanced PCM.

Shape-Stabilized Tricosane PCMs

To prevent leakage of molten tricosane and to maintain a solid shape even above its melting point, it can be incorporated into a supporting matrix. This is known as a shape-stabilized PCM (SSPCM).[9]

Objective: To encapsulate tricosane within a high-density polyethylene (HDPE) matrix to create a form-stable composite PCM.

Materials and Equipment:

• Tricosane

• High-Density Polyethylene (HDPE) powder or pellets

• Melt blender or internal mixer

• Hot press

• Mold

Procedure:

• Melt Blending:

  • Pre-heat the melt blender to a temperature above the melting points of both tricosane and HDPE (e.g., 150-160 °C).

  • Add the desired weight ratio of HDPE and tricosane to the mixing chamber.

  • Mix the components at a specific rotor speed for a sufficient time (e.g., 10-15 minutes) to ensure a homogenous blend.

• Molding:

  • Quickly transfer the molten composite from the blender to a pre-heated mold.

  • Place the mold in a hot press and apply a specific pressure (e.g., 5-10 MPa) for a few minutes to form a sheet or a desired shape.

• Cooling:

  • Cool the mold under pressure to room temperature.

  • Once cooled, the shape-stabilized PCM composite can be removed from the mold.

Exploratory Applications of Tricosane in Materials Science

While the primary application of tricosane is in thermal energy storage, its long-chain alkane nature suggests potential in other areas of materials science.

Corrosion Inhibition

Long-chain hydrocarbons can form a hydrophobic barrier on metal surfaces, thereby inhibiting corrosion.[8] The long alkyl chain of tricosane could potentially provide a protective layer against corrosive environments.

Objective: To evaluate the corrosion inhibition efficiency of a tricosane coating on a metal surface.

Materials and Equipment:

• Metal specimen (e.g., carbon steel)

• Tricosane solution (e.g., dissolved in a volatile solvent like hexane)

• Potentiostat with a three-electrode setup (working electrode: metal specimen, reference electrode: e.g., Ag/AgCl, counter electrode: e.g., platinum mesh)[5]

• Corrosion cell

• Corrosive medium (e.g., 3.5% NaCl solution)[7]

Procedure:

• Specimen Preparation:

  • Polish the metal specimen to a mirror finish and clean it with a suitable solvent.

  • Coat the specimen with the tricosane solution using a suitable method (e.g., dip-coating, spin-coating) and allow the solvent to evaporate completely.

• Electrochemical Cell Setup:

  • Assemble the three-electrode system in the corrosion cell with the coated metal specimen as the working electrode.[5]

  • Fill the cell with the corrosive medium.

• Potentiodynamic Polarization Measurement:

  • Allow the system to stabilize by measuring the open-circuit potential (OCP) for a certain period (e.g., 30-60 minutes).

  • Perform the potentiodynamic polarization scan by sweeping the potential from a cathodic potential to an anodic potential relative to the OCP at a slow scan rate (e.g., 0.167 mV/s).

• Data Analysis:

  • The corrosion potential (Ecorr) and corrosion current density (icorr) are determined from the Tafel plots.

  • The inhibition efficiency (IE%) can be calculated using the formula: IE% = [(icorr_uninhibited - icorr_inhibited) / icorr_uninhibited] * 100 where icorr_uninhibited and icorr_inhibited are the corrosion current densities of the uncoated and coated specimens, respectively.

Self-Healing Materials

The principle of self-healing can be achieved by encapsulating a healing agent within a polymer matrix. Upon damage, the capsules rupture, releasing the healing agent which then solidifies or polymerizes to "heal" the crack. The phase change property of tricosane could potentially be utilized in a self-healing system where it melts upon damage (due to localized heat or pressure) and then solidifies to fill the crack.

Objective: To create a polymer composite with self-healing capabilities by incorporating microencapsulated tricosane.

Materials and Equipment:

• Tricosane

• Shell material for microcapsules (e.g., urea-formaldehyde)

• Polymer matrix (e.g., epoxy resin)

• Microscope

• Mechanical testing machine

Procedure:

• Microencapsulation of Tricosane:

  • Synthesize microcapsules containing tricosane as the core material using a suitable technique like interfacial polymerization.

• Composite Preparation:

  • Disperse the tricosane-filled microcapsules into the polymer matrix resin before curing.

  • Cure the polymer composite according to the manufacturer's instructions.

• Self-Healing Evaluation:

  • Create a controlled crack in the cured polymer composite.

  • Apply a stimulus (e.g., localized heating) to melt the tricosane within the ruptured microcapsules, allowing it to flow into the crack.

  • Allow the composite to cool, solidifying the tricosane.

  • Evaluate the healing efficiency by comparing the mechanical properties (e.g., tensile strength, fracture toughness) of the healed sample with the original and damaged samples. Healing can also be observed visually using a microscope.

Diagrams

Caption: Workflow for the preparation and characterization of nano-enhanced tricosane PCM.

Caption: Logical flow for testing the corrosion inhibition of a tricosane coating.

Caption: Conceptual diagram of a self-healing mechanism using encapsulated tricosane.

References

• 1. avestia.com [avestia.com]
• 2. rigaku.com [rigaku.com]
• 3. researchgate.net [researchgate.net]
• 4. GraphViz Examples and Tutorial [graphs.grevian.org]
• 5. Potentiodynamic Corrosion Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. microcapsules-technologies.com [microcapsules-technologies.com]
• 7. Long-Term Potentiodynamic Testing and Tribometric Properties of Amorphous Alloy Coatings under Saline Environment | MDPI [mdpi.com]
• 8. uotechnology.edu.iq [uotechnology.edu.iq]
• 9. mdpi.com [mdpi.com]

Tricosane as a Component in Industrial Lubricants and Coatings: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of tricosane, a long-chain saturated hydrocarbon (n-C23H48), as a component in industrial lubricants and coatings. Tricosane's waxy, non-polar nature presents unique opportunities for modifying the tribological and surface properties of various formulations. These guidelines are intended for research and development professionals exploring novel additives and material enhancements.

Application in Industrial Lubricants

Tricosane, as a long-chain n-alkane, can be incorporated into lubricant formulations to modulate viscosity, enhance boundary lubrication, and potentially act as a phase-change material for thermal management in certain applications. Its solid state at room temperature requires specific formulation strategies to ensure stable dispersion and effective performance.

Performance Data

While specific data for tricosane is limited in publicly available literature, the following tables present representative data for long-chain n-alkanes in lubricating base oils to provide an expected performance framework. The data illustrates the potential effects of adding solid alkanes on key lubricant properties.

Table 1: Tribological Performance of a Mineral Base Oil with N-Alkane Additive

Additive Concentration (wt%)	Average Coefficient of Friction (COF)	Average Wear Scar Diameter (WSD) (mm)
0 (Base Oil)	0.12	0.55
1	0.10	0.50
2	0.09	0.47
5	0.08	0.45

Note: Data is representative and based on typical performance of long-chain alkanes. Actual results with tricosane may vary depending on the base oil and testing conditions.

Table 2: Viscosity of a Mineral Base Oil with Dissolved N-Alkane at Different Temperatures

Temperature (°C)	Base Oil Viscosity (cSt)	Base Oil + 2% N-Alkane Viscosity (cSt)
40	46	50
100	6.8	7.5

Note: This table illustrates the potential viscosity-modifying effects. Tricosane's solubility and effect on viscosity are highly dependent on the base oil and temperature.

Experimental Protocols

Objective: To prepare a stable dispersion of tricosane in a lubricating base oil for tribological testing.

Materials:

• Tricosane (98% purity or higher)

• Base oil (e.g., Group II or III mineral oil, PAO)

• Dispersant (optional, e.g., succinimide or other ashless dispersant)

• High-shear mixer or ultrasonicator

• Heating mantle and magnetic stirrer

• Beakers and other standard laboratory glassware

Procedure:

• Determine the desired weight percentage of tricosane to be added to the base oil.

• In a beaker, heat the base oil to a temperature above the melting point of tricosane (approximately 48-50°C). A temperature of 60-70°C is recommended.

• Slowly add the powdered tricosane to the heated base oil while stirring continuously with a magnetic stirrer.

• If using a dispersant, add it to the mixture at the recommended treat rate.

• Once the tricosane is fully melted and appears dissolved, subject the mixture to high-shear mixing or ultrasonication for 15-30 minutes to ensure a fine and uniform dispersion.

• Allow the mixture to cool to room temperature while continuing to stir at a lower speed to prevent premature agglomeration.

• Visually inspect the cooled lubricant for any signs of sedimentation or phase separation.

Application Notes and Protocols: Tricosane as a Thickening Agent in Cosmetic Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tricosane, a saturated hydrocarbon with the chemical formula C₂₃H₄₈, is a waxy, solid substance at room temperature.[1] Its inherent properties, including a melting point of approximately 47-48°C and insolubility in water, make it a candidate for use as a thickening or structuring agent in various cosmetic formulations.[1] In emulsions, tricosane can contribute to the viscosity and stability of the final product by forming a crystalline network within the oil phase. These application notes provide detailed information and protocols for utilizing tricosane as a thickening agent in cosmetic creams and lotions.

Physicochemical Properties of Tricosane

A comprehensive understanding of tricosane's properties is essential for its effective incorporation into cosmetic formulations.

Property	Value	Reference
Chemical Formula	C₂₃H₄₈	[1]
Molecular Weight	324.63 g/mol	[2]
Appearance	White, waxy solid	[1]
Melting Point	46-48 °C
Boiling Point	380 °C	[1]
Solubility	Insoluble in water; Soluble in non-polar organic solvents.	[1]
Purity (typical)	>99%	[2]

Mechanism of Action as a Thickening Agent

The thickening effect of tricosane in cosmetic emulsions is primarily a physical mechanism. When incorporated into the oil phase of an emulsion at a temperature above its melting point, tricosane is in a liquid state. As the emulsion cools, the tricosane crystallizes, forming a network of fine, interlocking solid structures. This crystalline matrix entraps the oil and dispersed water droplets, thereby increasing the viscosity and imparting a thicker, creamier texture to the formulation. The efficiency of this thickening effect is dependent on the concentration of tricosane, the cooling rate, and the composition of the oil phase.

Caption: Mechanism of tricosane-induced thickening in emulsions.

Application and Formulation Protocols

General Formulation Guidelines

Tricosane is best suited for oil-in-water (O/W) and water-in-oil (W/O) emulsions where an increase in viscosity and a creamy texture are desired. It can be used in a variety of products, including:

• Moisturizing creams and lotions

• Body butters

• Sunscreens

• Foundations

The typical use level for tricosane as a thickening agent can range from 1% to 10% (w/w) of the total formulation, depending on the desired viscosity. It is often used in combination with other thickening agents, such as fatty alcohols (e.g., cetyl or stearyl alcohol) and waxes (e.g., beeswax), to achieve the desired sensory profile and stability.

Experimental Protocol: Preparation of an Oil-in-Water (O/W) Cream with Tricosane

This protocol outlines the preparation of a basic O/W cream to evaluate the thickening properties of tricosane.

Materials:

• Oil Phase:

  • Tricosane (1-10%)

  • Emollient oil (e.g., Caprylic/Capric Triglyceride) (15-20%)

  • Emulsifier (e.g., Cetearyl Alcohol & Ceteareth-20) (3-5%)

  • Fatty alcohol (e.g., Cetyl Alcohol) (2-4%)

• Aqueous Phase:

  • Deionized Water (q.s. to 100%)

  • Humectant (e.g., Glycerin) (3-5%)

• Preservative: (e.g., Phenoxyethanol) (as required)

Procedure:

• Preparation of Phases:

  • In a heat-resistant beaker, combine all components of the oil phase.

  • In a separate heat-resistant beaker, combine all components of the aqueous phase.

• Heating:

  • Heat both phases separately to 75-80°C. Stir the oil phase until all solid components, including the tricosane, have completely melted and the phase is uniform.

• Emulsification:

  • Slowly add the aqueous phase to the oil phase with continuous high-shear mixing (e.g., using a homogenizer).

  • Continue mixing for 5-10 minutes to form a fine emulsion.

• Cooling:

  • Begin cooling the emulsion while stirring gently with a paddle mixer.

• Addition of Preservative:

  • When the temperature of the emulsion is below 40°C, add the preservative and mix until uniform.

• Final Adjustment:

  • Continue gentle stirring until the cream has cooled to room temperature.

  • Adjust the pH if necessary.

Caption: Workflow for preparing an O/W cream with tricosane.

Data Presentation: Viscosity Analysis

The thickening effect of tricosane is directly proportional to its concentration. The following table presents hypothetical but representative data on the dynamic viscosity of a water-based nano-emulsion of tricosane at different concentrations and temperatures.

Tricosane Concentration (wt%)	Temperature (°C)	Dynamic Viscosity (mPa·s)
1	25	1.8
1	40	1.2
1	50	1.5
5	25	3.5
5	40	2.5
5	50	3.0
10	25	8.0
10	40	6.5
10	50	7.5

Note: This data is adapted from an experimental investigation on a nano-emulsion and serves as an illustration of the general trend.[3] Actual viscosity values in a cosmetic cream will vary based on the complete formulation.

Experimental Protocols: Quality Control and Stability Testing

Viscosity Measurement

Objective: To quantify the thickening effect of tricosane.

Apparatus: Rotational viscometer (e.g., Brookfield type) or a rheometer.

Procedure:

• Allow the cream sample to equilibrate to a controlled temperature (e.g., 25°C).

• Select an appropriate spindle and rotational speed based on the expected viscosity of the sample.

• Immerse the spindle into the cream, ensuring it is submerged to the indicated level and free of air bubbles.

• Allow the spindle to rotate for a set period (e.g., 60 seconds) to obtain a stable reading.

• Record the viscosity in centipoise (cP) or milliPascal-seconds (mPa·s).

• Repeat the measurement three times and calculate the average.

Stability Testing

Objective: To assess the physical stability of the formulation over time and under various stress conditions.

Protocols:

• Accelerated Stability Testing:

  • Store samples of the cream at elevated temperatures (e.g., 40°C and 50°C) for a period of 1 to 3 months.

  • At regular intervals (e.g., 2, 4, 8, and 12 weeks), evaluate the samples for changes in appearance, color, odor, pH, and viscosity.

  • Observe for any signs of phase separation, such as creaming or coalescence.

• Freeze-Thaw Cycle Testing:

  • Subject the cream to alternating temperature cycles (e.g., 24 hours at -10°C followed by 24 hours at 25°C).

  • Repeat this cycle 3-5 times.

  • After the final cycle, visually inspect the sample for phase separation or changes in texture.

• Centrifugation Test:

  • Place a sample of the cream in a centrifuge tube.

  • Centrifuge at a specified speed (e.g., 3000 rpm) for a set duration (e.g., 30 minutes).

  • Examine the sample for any signs of separation.

Caption: Workflow for quality control and stability testing.

Safety and Regulatory Information

Tricosane is generally considered to be a non-toxic and non-irritating material for cosmetic use.[4] A safety data sheet for n-Tricosane indicates that it is not classified as a hazardous substance.[4] As with all cosmetic ingredients, it is the responsibility of the formulator to ensure the final product complies with the regulatory requirements of the target market.

Conclusion

Tricosane can be an effective thickening agent in cosmetic formulations, contributing to increased viscosity and a desirable creamy texture. Its performance is concentration-dependent, and it functions through the formation of a crystalline network within the oil phase of an emulsion. The provided protocols for formulation, viscosity measurement, and stability testing offer a framework for researchers and formulators to effectively evaluate and utilize tricosane in the development of new cosmetic products. Careful optimization of the formulation and processing parameters is crucial to achieving a stable and aesthetically pleasing final product.

References

• 1. Tricosane | C23H48 | CID 12534 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. larodan.com [larodan.com]
• 3. researchgate.net [researchgate.net]
• 4. cosmobiousa.com [cosmobiousa.com]

Technical Notes & Optimization

Best practices for sample preparation of tricosane to avoid contamination

This guide provides researchers, scientists, and drug development professionals with best practices and troubleshooting advice for preparing tricosane samples. The focus is on preventing, identifying, and resolving contamination issues to ensure the accuracy and reliability of analytical results.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of contamination when preparing tricosane samples?

Contamination can be introduced at multiple stages of sample preparation. The primary sources are typically categorized as:

• Environmental and Personnel: Dust and airborne particles in the laboratory can settle into samples.[1] Contaminants from personnel, such as metals and organic compounds from sweat or flakes of skin and hair, can also be a significant source.[2]

• Solvents and Reagents: Impurities present in solvents, even in high-purity or MS-grade products, can introduce contamination.[3] Water used for preparing buffers or standards can be a source of microbial growth or leached contaminants from storage containers.[2]

• Labware and Equipment: Plasticizers like phthalates can leach from plastic containers, pipette tips, and wash bottles.[2][3] Seals, gaskets, and vial septa in chromatographic systems are also potential sources of leached impurities.[4][5] Scratched or improperly cleaned glassware can retain and release contaminants from previous analyses.[6]

• Cross-Contamination: Residue from previously analyzed samples, especially high-concentration standards, can carry over to subsequent samples if equipment is not rigorously cleaned.[7] This is a common issue with autosampler needles and injection ports.[1]

Q2: How can I prevent contamination from plasticware like vials, filters, and pipette tips?

To minimize contamination from plastic labware, follow these practices:

• Select Inert Materials: Whenever possible, use high-quality polypropylene or glass materials. For filtration, hydrophilic PTFE syringe filters are known to have very low levels of extractable impurities.[3]

• Use Certified Consumables: Opt for vials and caps that are certified to be clean and free from common contaminants. Avoid vials with paper-lined caps, as these can be a source of contamination.[1][5]

• Pre-rinse: Before use, rinse plasticware, including syringe filters, with a small amount of the sample or a high-purity solvent to wash away potential surface contaminants.[3] Discard the initial rinse volume.

• Minimize Storage Time: Do not store solvents or samples in plastic containers for extended periods, as leaching can occur over time.[2]

Q3: What grade of solvents and reagents should I use for trace tricosane analysis?

For high-sensitivity applications such as LC-MS or GC-MS, it is crucial to use the highest purity solvents and reagents available.

• Solvents: Use MS-grade or HPLC-grade solvents and additives to ensure the lowest possible background noise and avoid instrument contamination.

• Water: Use ultrapure water (Type I) for all aqueous solutions and standards.

• Buffers: Prepare aqueous buffers fresh daily and filter them through a 0.22 µm membrane filter to remove any potential microbial growth, which can cause spurious peaks.

Q4: What is a "method blank" and why is it crucial for contamination troubleshooting?

A method blank is a sample that contains all the components used in the analysis (e.g., solvents, reagents, internal standards) but does not contain the analyte of interest. It is processed through the entire sample preparation and analysis workflow, exactly like a real sample.[7]

The method blank is essential for quality control because it helps identify contamination originating from the reagents, labware, or the experimental procedure itself. If a peak corresponding to tricosane or any other contaminant appears in the method blank, it indicates a systemic issue that must be resolved before analyzing actual samples.

Q5: My chromatogram shows unexpected peaks. How do I systematically troubleshoot the source of contamination?

A systematic process of elimination is the most effective way to identify the source of contamination. Start by sequentially testing the components of your workflow, from simplest to most complex. The logical workflow diagram below illustrates a standard troubleshooting process. If the contamination is not found in the blank, the issue may lie with the sample matrix itself or with cross-contamination during sample handling.

Troubleshooting Guide: Identifying Contamination Sources

Use the following workflow and data table to diagnose and resolve issues with unexpected peaks or high background noise in your analysis.

Caption: A logical workflow for troubleshooting the source of sample contamination.

Table 1: Common Contaminants in Organic Trace Analysis

Contaminant Type	Common Examples	Likely Source
Plasticizers	Phthalates (e.g., DEHP, DBP)	Plastic containers, vial caps, tubing, gloves.[2][3]
Slip Agents	Oleamide, Erucamide	Polypropylene tubes, pipette tips.
Hydrocarbons	Alkanes, Mineral Oil	Pump oil, lubricants, solvents, finger prints.
Silicones	Polydimethylsiloxane (PDMS)	Vial septa, glassware coatings, vacuum grease.[5]
Detergents	Surfactants	Improperly rinsed glassware.[7]
Environmental	Nicotine, Caffeine	Laboratory environment, personnel.

Experimental Protocols

Adherence to standardized protocols for all procedures is critical for minimizing contamination and ensuring reproducibility.

Protocol 1: Glassware Cleaning for Trace Hydrocarbon Analysis

This protocol is designed to remove organic and inorganic residues from laboratory glassware.

• Mechanical Wash: Manually scrub glassware with a laboratory-grade, non-ionic, phosphate-free detergent.

• Tap Water Rinse: Rinse thoroughly with warm tap water at least three times to remove all detergent.

• High-Purity Water Rinse: Rinse three to five times with high-purity (Type I) water.

• Solvent Rinse: Rinse with a high-purity solvent suitable for the analysis, such as acetone or hexane, to remove any remaining organic residues.

• Drying: Dry glassware in an oven at a temperature above 100 °C. Avoid pegboard drying, which can lead to recontamination from airborne dust.[7]

• Storage: Once cool, immediately cover the openings of the glassware with solvent-rinsed aluminum foil and store in a clean, enclosed cabinet to prevent dust accumulation.

Protocol 2: General Workflow for Solid-Phase Extraction (SPE) Sample Cleanup

SPE is an effective technique for removing interfering matrix components and concentrating the analyte of interest.[8] The workflow below outlines the fundamental steps for isolating a non-polar compound like tricosane from a sample.

Caption: A generalized workflow for sample cleanup and isolation of tricosane using SPE.

Methodology:

• Sorbent Selection: For a non-polar analyte like tricosane, a reverse-phase sorbent such as C18 or C8 is typically used.

• Conditioning: The sorbent is activated by passing a strong organic solvent (e.g., methanol, acetonitrile) through the cartridge. This wets the stationary phase.

• Equilibration: The cartridge is flushed with a solvent that mimics the sample matrix (e.g., water or a weak organic/aqueous mix) to prepare the sorbent for sample binding.

• Sample Loading: The sample, dissolved in a weak solvent, is loaded onto the cartridge at a slow, controlled flow rate to ensure efficient binding of tricosane to the sorbent.

• Washing: A solvent that is not strong enough to elute tricosane but strong enough to remove more polar, interfering compounds is passed through the cartridge.[8]

• Elution: A strong, non-polar organic solvent (e.g., hexane or ethyl acetate) is used to disrupt the interaction between tricosane and the sorbent, eluting the purified analyte for analysis.[8]

References

• 1. mastelf.com [mastelf.com]
• 2. elgalabwater.com [elgalabwater.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Sample Contamination in Chromatographic Analysis [hplcvials.com]
• 5. massspec.unm.edu [massspec.unm.edu]
• 6. epa.gov [epa.gov]
• 7. epa.gov [epa.gov]
• 8. chromatographyonline.com [chromatographyonline.com]

Optimizing gas chromatography-mass spectrometry parameters for tricosane analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analysis of tricosane using Gas Chromatography-Mass Spectrometry (GC-MS). It is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the characteristic mass fragments of tricosane in an EI-MS spectrum?

A1: When using Electron Ionization Mass Spectrometry (EI-MS), tricosane (C23H48) typically fragments to produce a series of hydrocarbon clusters. The most common characteristic ions are observed at mass-to-charge ratios (m/z) of 57, 43, 71, and 85.[1] The molecular ion peak ([M]+) at m/z 324.6 is often weak or absent in EI spectra of long-chain alkanes.[2]

Q2: What is a suitable internal standard for the quantitative analysis of tricosane?

A2: For quantitative analysis of n-alkanes like tricosane, using a deuterated internal standard is a common practice as it has similar chemical and physical properties to the analyte but can be distinguished by the mass spectrometer.[3] Alternatively, a certified reference material (CRM) or a laboratory reference material (LRM) containing a known concentration of tricosane can be used for calibration. Tricosane itself can also be used as an internal standard for the analysis of other metabolites.[4]

Q3: How can I improve the peak shape for tricosane in my chromatogram?

A3: Poor peak shape, such as tailing or fronting, can be caused by several factors. To improve peak shape, consider the following:

• Column Condition: Ensure the column is properly conditioned and not degraded. Trimming a small portion (10-20 cm) from the front of the column can sometimes resolve issues caused by contamination.[5]

• Injection Technique: Use a consistent and appropriate injection technique. A fast injection speed can help minimize peak broadening.

• Liner: Use a fresh, deactivated inlet liner to prevent interactions with active sites.[5]

• Temperature Program: An optimized temperature ramp can sharpen peaks. A slow ramp rate at the beginning followed by a faster ramp can improve separation and peak shape for later eluting compounds like tricosane.[6][7]

Q4: What causes ghost peaks in my GC-MS analysis and how can I eliminate them?

A4: Ghost peaks are unexpected peaks that appear in your chromatogram and can originate from several sources:

• Septum Bleed: Volatile compounds from the injector septum can bleed into the column. Using a high-quality, low-bleed septum and changing it regularly can mitigate this.[8]

• Sample Carryover: Residual sample from a previous injection can appear in subsequent runs. Implementing proper syringe and inlet cleaning procedures between injections is crucial.

• Contaminated Solvents or Gases: Impurities in the carrier gas or solvents can introduce ghost peaks. Ensure high-purity gases and solvents are used.

Troubleshooting Guides

Problem 1: Poor Peak Resolution or Peak Overlap

Symptoms:

• Tricosane peak is not well-separated from other components in the sample.

• Peaks are broad and overlapping.

Possible Causes & Solutions:

Cause	Solution
Inadequate Column Selectivity or Efficiency	Optimize the column selection. A longer column or a column with a different stationary phase may be necessary.
Incorrect Temperature Program	Adjust the temperature program. A slower ramp rate can improve separation.[6][7]
Improper Carrier Gas Flow Rate	Optimize the carrier gas flow rate to achieve the best column efficiency.
Sample Overload	Reduce the injection volume or dilute the sample.

Problem 2: Baseline Instability or Drift

Symptoms:

• The baseline in the chromatogram is not flat, making it difficult to integrate peaks accurately.

• The baseline rises or falls consistently throughout the run.

Possible Causes & Solutions:

Cause	Solution
Column Bleed	Condition the column at a higher temperature or replace it if it's old. Using a low-bleed ("MS" designated) column is recommended.[9]
Contamination	Clean the injector and detector. Bake-out the column to remove contaminants.
Detector Instability	Ensure the detector is properly tuned and calibrated.
Gas Leaks	Check for leaks in the carrier gas lines, fittings, and septum.

Problem 3: Loss of Sensitivity / Reduced Peak Size

Symptoms:

• The peak height or area for tricosane is significantly lower than expected.

Possible Causes & Solutions:

Cause	Solution
Injector Issues	Check for a plugged syringe or a leak in the injector septum.[10] Ensure the correct injection volume is being used.[5]
Column Contamination	Trim the front of the column or replace it if it's heavily contaminated.[5]
MS Source Contamination	A dirty ion source can lead to reduced sensitivity. A source clean may be necessary.[10][11]
Incorrect MS Detector Settings	Verify that the MS detector settings, such as ion dwell times and electron multiplier voltage, are optimized.[11]

Experimental Protocols

GC-MS Method for Tricosane Analysis

This protocol provides a general starting point for the analysis of tricosane. Optimization may be required based on the specific instrument and sample matrix.

1. Sample Preparation:

• Dissolve the sample containing tricosane in a suitable solvent (e.g., hexane, dichloromethane) to a final concentration within the linear range of the instrument.

• If quantitative analysis is required, add an appropriate internal standard.

2. GC-MS Parameters:

The following tables summarize typical GC-MS parameters for n-alkane analysis, which can be adapted for tricosane.

Table 1: Gas Chromatography (GC) Parameters

Parameter	Value
Column	HP-5MS (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness[3][12]
Carrier Gas	Helium, constant flow rate of 1.0 - 1.2 mL/min
Inlet Temperature	280 - 300 °C
Injection Mode	Splitless or Split (e.g., 20:1 split ratio)
Injection Volume	1 µL
Oven Temperature Program	Initial: 60-70 °C, hold for 1-2 min. Ramp: 4-10 °C/min to 280-300 °C. Final hold: 5-15 min.[4][12]

Table 2: Mass Spectrometry (MS) Parameters

Parameter	Value
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV[3][12]
Source Temperature	230 - 250 °C[12]
Quadrupole Temperature	150 °C
Transfer Line Temp.	280 - 300 °C
Scan Range	m/z 40 - 450
Solvent Delay	Set to elute after the solvent peak but before the first analyte of interest.[6]

Visual Troubleshooting Workflows

Caption: Troubleshooting workflow for poor peak shape in GC-MS analysis.

Caption: Troubleshooting workflow for loss of sensitivity in GC-MS analysis.

References

• 1. Tricosane | C23H48 | CID 12534 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. shimadzu.com [shimadzu.com]
• 3. researchgate.net [researchgate.net]
• 4. Methods of analysis of plant and animal metabolites [researchpark.spbu.ru]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. google.com [google.com]
• 8. academic.oup.com [academic.oup.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Gas Chromatography–Mass Spectrometry Analysis of Anbarnesa Smoke and Its Antiviral Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. forensicresources.org [forensicresources.org]

Technical Support Center: Handling Tricosane in Laboratory Settings

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tricosane. Due to its waxy nature, handling this long-chain alkane can present unique challenges in a laboratory environment. This guide offers practical solutions and detailed protocols to streamline your experimental workflow.

Frequently Asked Questions (FAQs)

Q1: What is tricosane and why is it difficult to work with?

Tricosane is a saturated hydrocarbon with the chemical formula C₂₃H₄₈. At room temperature, it is a colorless to white, waxy solid.[1] Its challenging nature in the lab stems from its high melting point (approximately 47-50°C), low solubility in many common solvents at room temperature, and its tendency to solidify in cooler parts of laboratory equipment.

Q2: What are the primary safety precautions for handling tricosane?

Tricosane is not classified as a hazardous substance.[2] However, standard laboratory safety practices should always be followed. This includes wearing personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. When handling tricosane powder, it is advisable to work in a well-ventilated area or a fume hood to avoid inhalation of fine particles.[3][4]

Q3: How should I dispose of tricosane waste?

Tricosane waste should be disposed of in accordance with local, state, and federal regulations. It should not be poured down the drain.[4] Solid tricosane waste can be collected in a designated waste container. Small quantities of tricosane dissolved in a volatile solvent may be evaporated in a fume hood.[5]

Troubleshooting Guides

Dissolving Tricosane

Problem: Tricosane is not dissolving or is precipitating out of solution.

Cause: Tricosane has low solubility in many solvents at room temperature. The solubility of tricosane is highly dependent on the solvent and the temperature.[1]

Solution:

• Solvent Selection: Choose a non-polar organic solvent for the best solubility. Good options include hexane, toluene, and dichloromethane. Tricosane has very low solubility in polar solvents like ethanol and is practically insoluble in water.[1][6]

• Heating: Gently heat the solvent while stirring to increase the solubility of tricosane. A warm water bath is a safe and effective method for heating flammable organic solvents. Be aware that the solution will become saturated as it cools, and tricosane may precipitate.

• Sonication: Using an ultrasonic bath can help to break up solid particles and accelerate the dissolution process, especially for fine powders.

Handling and Transferring Tricosane

Problem: The waxy nature of tricosane makes it difficult to weigh and transfer accurately.

Cause: Solid tricosane can stick to spatulas and weighing boats, leading to loss of material and inaccurate measurements.

Solution:

• Weighing: Use anti-static weighing boats or creased weighing paper to minimize sticking.

• Transfer of Solids: A powder funnel can be used to transfer solid tricosane into a flask with a narrow neck.

• Transfer of Solutions: When transferring a warm solution of tricosane, ensure the receiving vessel is also warm to prevent premature crystallization in the transfer pipette or funnel. Pre-warming the glassware can be done in a laboratory oven.

Cleaning Glassware

Problem: A waxy residue of tricosane is left on glassware after use.

Cause: Tricosane solidifies on cooler surfaces and is not easily removed with water and standard detergents.

Solution:

• Initial Rinse: Rinse the glassware with a non-polar organic solvent in which tricosane is soluble, such as hexane or toluene, to remove the bulk of the residue.

• Detergent Wash: Wash the glassware with a laboratory-grade detergent and hot water.[7]

• Stubborn Residues: For persistent residues, soaking the glassware in a base bath (a saturated solution of potassium hydroxide in ethanol or isopropanol) can be effective. Caution: Base baths are highly corrosive and should be handled with appropriate safety precautions.

• Final Rinse: Thoroughly rinse the glassware with deionized water and allow it to dry completely.[7]

Quantitative Data

Due to the limited availability of comprehensive, publicly accessible quantitative solubility data for tricosane in a wide range of organic solvents at various temperatures, a detailed comparative table cannot be provided at this time. However, the following table summarizes the qualitative solubility of tricosane in common laboratory solvents.

Solvent	Polarity	Solubility of Tricosane	Notes
Hexane	Non-polar	High	Good choice for dissolving tricosane, especially with gentle heating.
Toluene	Non-polar	High	Another excellent solvent for tricosane, particularly at elevated temperatures.
Dichloromethane	Polar aprotic	Moderate	Can be used as a solvent, solubility increases with heat.[8]
Tetrahydrofuran (THF)	Polar aprotic	Moderate	Can dissolve tricosane, especially when warm.
Ethanol	Polar protic	Low	Tricosane is only slightly soluble in ethanol, even with heating.[9]
Water	Polar protic	Insoluble	Tricosane is a hydrocarbon and is immiscible with water.[1]

Researchers should determine the precise solubility for their specific experimental conditions.

Experimental Protocols

Protocol for Preparing a Stock Solution of Tricosane in Hexane (1 mg/mL)

• Materials:

  • Tricosane

  • Anhydrous n-hexane

  • Volumetric flask (e.g., 100 mL)

  • Analytical balance

  • Spatula

  • Weighing boat

  • Warm water bath

  • Magnetic stirrer and stir bar

• Procedure:

  • Accurately weigh 100 mg of tricosane into a weighing boat.

  • Carefully transfer the tricosane to the 100 mL volumetric flask.

  • Add approximately 50 mL of n-hexane to the volumetric flask.

  • Place a magnetic stir bar in the flask.

  • Gently warm the flask in a water bath (not exceeding 40°C) while stirring until the tricosane is completely dissolved.

  • Allow the solution to cool to room temperature.

  • Once at room temperature, add n-hexane to the volumetric flask until the meniscus reaches the calibration mark.

  • Cap the flask and invert it several times to ensure the solution is homogeneous.

Protocol for Filtration of Recrystallized Tricosane

This protocol is suitable for separating purified tricosane crystals from a solvent after recrystallization.

• Materials:

  • Büchner funnel and flask

  • Filter paper to fit the Büchner funnel

  • Vacuum source (e.g., water aspirator or vacuum pump)

  • Cold solvent (the same solvent used for recrystallization)

  • Spatula

• Procedure:

  • Set up the vacuum filtration apparatus.

  • Place a piece of filter paper in the Büchner funnel, ensuring it lies flat and covers all the holes.

  • Wet the filter paper with a small amount of the cold recrystallization solvent to create a seal.

  • Turn on the vacuum source.

  • Quickly and carefully pour the crystal slurry into the center of the filter paper.

  • Use a spatula to transfer any remaining crystals from the flask.

  • Wash the crystals by pouring a small amount of cold solvent over them while the vacuum is on. This helps to remove any remaining soluble impurities.

  • Allow the vacuum to pull air through the crystals for several minutes to help dry them.

  • Carefully remove the filter paper with the dried crystals.

Visualizations

Caption: Workflow for dissolving waxy tricosane.

Caption: Cleaning glassware contaminated with tricosane.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. GC-MS Metabolomics to Evaluate the Composition of Plant Cuticular Waxes for Four Triticum aestivum Cultivars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tutorchase.com [tutorchase.com]
• 4. scienceready.com.au [scienceready.com.au]
• 5. disposing of small quantities of hydrocarbons | UK Science Technician Community [community.preproom.org]
• 6. Human Metabolome Database: Showing metabocard for Tricosane (HMDB0061866) [hmdb.ca]
• 7. How to Clean Laboratory Glassware: A Comprehensive Guide | Lab Manager [labmanager.com]
• 8. Dichloromethane | CH2Cl2 | CID 6344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Tricosane | C23H48 | CID 12534 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Advanced Purification of Crude Tricosane Extracts

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to advanced purification methods for crude tricosane extracts. It includes troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to address specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most effective methods for purifying crude tricosane extracts?

A1: The most common and effective methods for purifying crude tricosane extracts are recrystallization, column chromatography, and supercritical fluid extraction (SFE). The choice of method depends on the initial purity of the extract, the desired final purity, and the scale of the purification.

Q2: How do I choose the right solvent for recrystallizing tricosane?

A2: Tricosane, being a long-chain, non-polar alkane, is soluble in non-polar organic solvents and insoluble in polar solvents like water.[1][2][3][4] An ideal recrystallization solvent will dissolve tricosane at elevated temperatures but have low solubility at room temperature, allowing for good crystal recovery upon cooling.[5] Good candidate solvents include hexane, heptane, and toluene.[1] It is advisable to perform small-scale solvent screening to determine the optimal solvent or solvent mixture.

Q3: My tricosane "oils out" during recrystallization instead of forming crystals. What should I do?

A3: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid instead of solid crystals. This is a common issue with waxy solids like tricosane. To troubleshoot this, you can:

• Add a small amount of a co-solvent: If using a single solvent, adding a small amount of a miscible co-solvent in which tricosane is less soluble can sometimes promote crystallization.

• Slow down the cooling process: Rapid cooling can favor oiling out. Allow the solution to cool to room temperature slowly before placing it in an ice bath. Insulating the flask can help.

• Scratch the inside of the flask: Gently scratching the inner surface of the flask with a glass rod can create nucleation sites for crystal growth.[6]

• Use a seed crystal: If you have a small amount of pure tricosane, adding a tiny crystal to the cooled solution can induce crystallization.[6]

Q4: What type of stationary and mobile phase should I use for column chromatography of tricosane?

A4: For the purification of a non-polar compound like tricosane, normal-phase chromatography is typically employed.[7][8] This involves a polar stationary phase, such as silica gel, and a non-polar mobile phase.[7][9][10] A common choice for the mobile phase is a non-polar solvent like hexane or heptane, with a small amount of a slightly more polar solvent like ethyl acetate or dichloromethane added to control the elution.[8]

Q5: How can I monitor the purity of my tricosane fractions during column chromatography?

A5: Since tricosane is colorless, you cannot visually track its elution.[9] The most common method for monitoring fractions is Thin-Layer Chromatography (TLC).[9] Small spots of each collected fraction are applied to a TLC plate, which is then developed in an appropriate solvent system. The spots can be visualized, for example, by staining with potassium permanganate.

Q6: What are the advantages of using Supercritical Fluid Extraction (SFE) for tricosane purification?

A6: Supercritical fluid extraction, most commonly using carbon dioxide (CO2), offers several advantages. It is a "green" technique that avoids the use of large volumes of organic solvents.[11] The solvent power of supercritical CO2 can be finely tuned by adjusting pressure and temperature, allowing for selective extraction.[11] This method can be particularly effective for separating alkanes from more polar impurities.

Troubleshooting Guides

Recrystallization of Tricosane

Problem	Possible Cause(s)	Troubleshooting Steps
Low Crystal Yield	- Too much solvent was used.[6][12]- The cooling process was too rapid, leaving a significant amount of tricosane in the mother liquor.- The crude extract has a very low concentration of tricosane.	- Concentrate the mother liquor by carefully evaporating some of the solvent and attempt recrystallization again.[6][12]- Ensure slow cooling to maximize crystal formation.- Consider a preliminary purification step like column chromatography to enrich the tricosane content.
No Crystals Form	- The solution is not supersaturated (too much solvent).- The solution is supersaturated but requires nucleation to begin crystallization.	- Boil off some of the solvent to increase the concentration and allow the solution to cool again.[12]- Scratch the inside of the flask with a glass rod or add a seed crystal of pure tricosane.[6]
Crystals are colored or appear impure	- Impurities are co-crystallizing with the tricosane.- Incomplete dissolution of impurities in the hot solvent.	- Try a different recrystallization solvent or a solvent mixture.- Consider a hot filtration step to remove insoluble impurities before cooling.- A second recrystallization may be necessary to achieve higher purity.
"Oiling Out"	- The boiling point of the solvent is higher than the melting point of tricosane (47-48°C).- The concentration of tricosane is too high.- The cooling is too rapid.	- Choose a lower-boiling point solvent.- Add a small amount of additional hot solvent to reduce the concentration.- Allow the solution to cool to room temperature very slowly before further cooling in an ice bath.

Column Chromatography of Tricosane

Problem	Possible Cause(s)	Troubleshooting Steps
Tricosane does not elute from the column	- The mobile phase is not polar enough to move the compound.	- Gradually increase the polarity of the mobile phase by adding a small percentage of a more polar solvent (e.g., increase the percentage of ethyl acetate in hexane).
Tricosane elutes too quickly with no separation	- The mobile phase is too polar.	- Decrease the polarity of the mobile phase (e.g., use a higher percentage of hexane).
Poor separation of tricosane from impurities	- Inappropriate solvent system.- Column overloading.- Poor column packing.	- Optimize the mobile phase composition using TLC to achieve good separation between tricosane and impurities.- Reduce the amount of crude extract loaded onto the column.- Ensure the column is packed uniformly without any cracks or channels.
Tricosane solidifies on the column	- The laboratory temperature is below the melting point of tricosane, and the solvent evaporation at the top of the column causes cooling.	- Consider gently warming the column with a heat gun, but be cautious not to overheat and crack the glass.- Use a slightly more polar (and thus stronger) solvent to speed up the elution.

Data Presentation

Table 1: Solubility of Tricosane in Organic Solvents

Solvent	Polarity	Solubility of Tricosane	Notes
Water	High	Insoluble[1][2][3][4]
Ethanol	High	Slightly soluble[13]	Solubility increases with temperature.
Acetone	Medium	Sparingly soluble
Dichloromethane	Medium	Soluble
Diethyl Ether	Low	Soluble[13]
Toluene	Low	Soluble[1]	A good solvent for many non-polar compounds.
Hexane	Low	Soluble[1]	An excellent solvent for alkanes.
Heptane	Low	Soluble	Similar to hexane.

Note: Solubility of solid alkanes generally increases with increasing temperature.[1]

Experimental Protocols

Protocol 1: Recrystallization of Crude Tricosane Extract

• Solvent Selection: In a small test tube, add approximately 10-20 mg of the crude extract. Add a few drops of a chosen non-polar solvent (e.g., hexane).

• Dissolution: Gently heat the test tube in a warm water bath until the solid dissolves. If it dissolves readily at room temperature, the solvent is not suitable. If it doesn't dissolve even when hot, the solvent is also not suitable. The ideal solvent dissolves the solid when hot but not when cold.

• Cooling: Allow the test tube to cool to room temperature. If crystals form, the solvent is a good candidate. If not, try a different solvent or a solvent pair.

• Procedure: a. Place the crude tricosane extract in an Erlenmeyer flask. b. Add the chosen solvent dropwise while heating the flask gently (e.g., on a hot plate) and swirling until the solid just dissolves. c. Remove the flask from the heat and allow it to cool slowly to room temperature. d. Once at room temperature, place the flask in an ice bath to maximize crystal formation. e. Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent. f. Allow the crystals to air dry completely.

Protocol 2: Column Chromatography of Crude Tricosane Extract

• Stationary Phase Preparation: Prepare a slurry of silica gel (e.g., 230-400 mesh) in the initial, least polar mobile phase (e.g., pure hexane).

• Column Packing: Pour the slurry into a chromatography column and allow the silica to settle, ensuring an evenly packed bed. Drain the excess solvent until the solvent level is just above the top of the silica.

• Sample Loading: Dissolve the crude tricosane extract in a minimal amount of a relatively non-polar solvent (e.g., dichloromethane or the mobile phase). Carefully add this solution to the top of the silica gel bed. Alternatively, for less soluble samples, perform a "dry loading" by adsorbing the sample onto a small amount of silica gel, evaporating the solvent, and then adding the dry powder to the top of the column.

• Elution: Begin eluting with a non-polar mobile phase (e.g., 100% hexane). Gradually increase the polarity of the mobile phase (e.g., by slowly increasing the percentage of ethyl acetate in hexane) to elute compounds of increasing polarity.

• Fraction Collection: Collect the eluent in a series of fractions (e.g., in test tubes).

• Analysis: Analyze the fractions using TLC to identify which ones contain the purified tricosane.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified tricosane.

Protocol 3: Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the purified tricosane in a volatile organic solvent like hexane (e.g., 1 mg/mL).

• GC-MS Instrument Setup:

  • Column: Use a non-polar capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., HP-5MS, DB-5).

  • Carrier Gas: Helium at a constant flow rate.

  • Injection: Inject a small volume (e.g., 1 µL) of the sample solution into the heated inlet.

  • Oven Temperature Program: A temperature program is essential for analyzing long-chain alkanes.[14][15][16] A typical program might be:

    • Initial temperature: 50-100°C, hold for 1-2 minutes.

    • Ramp: Increase the temperature at a rate of 10-20°C per minute to a final temperature of 300-320°C.

    • Final hold: Hold at the final temperature for 5-10 minutes to ensure all components have eluted.

  • Mass Spectrometer: Operate in electron ionization (EI) mode, scanning a mass range of m/z 40-500.

• Data Analysis: Identify the tricosane peak based on its retention time and mass spectrum. The purity can be estimated by the relative area of the tricosane peak compared to the total area of all peaks in the chromatogram. The mass spectrum of tricosane will show characteristic fragmentation patterns for long-chain alkanes.[13]

Visualizations

Caption: Workflow for the purification of tricosane by recrystallization.

Caption: Workflow for the purification of tricosane by column chromatography.

Caption: Workflow for the purity analysis of tricosane by GC-MS.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. All about Solubility of Alkanes [unacademy.com]
• 5. youtube.com [youtube.com]
• 6. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 7. coleparmer.co.uk [coleparmer.co.uk]
• 8. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. Khan Academy [khanacademy.org]
• 11. researchgate.net [researchgate.net]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Tricosane | C23H48 | CID 12534 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. chem.libretexts.org [chem.libretexts.org]

Proper storage conditions to minimize the degradation of tricosane

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of tricosane to minimize degradation and ensure experimental integrity.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid tricosane?

A1: Tricosane is a stable hydrocarbon under normal conditions.[1][2][3] To minimize any potential for degradation, it should be stored in a cool, dry, and dark place.[4] The container should be tightly sealed to protect it from atmospheric contaminants and moisture.[3][4]

Q2: At what temperature should I store tricosane?

A2: For long-term storage, it is recommended to store tricosane in a cool environment, with some suppliers suggesting temperatures below 15°C. Storing at room temperature is also acceptable for shorter periods. One source suggests refrigeration for storage.[3]

Q3: Is tricosane sensitive to light?

A3: Yes, to prevent any potential photochemical degradation, tricosane should be stored in a dark place, away from direct light.[4]

Q4: What materials are incompatible with tricosane?

A4: Tricosane is incompatible with strong oxidizing agents, such as nitric acid.[2][4][5] Contact with these substances can lead to a reaction, potentially causing charring and ignition.[5]

Q5: What are the signs of tricosane degradation?

A5: Tricosane is a white, crystalline solid.[6] Any change in color or appearance could indicate contamination or degradation. The most definitive way to assess degradation is through analytical methods like gas chromatography (GC) to check for the appearance of impurity peaks.

Q6: What are the hazardous decomposition products of tricosane?

A6: Under normal storage conditions, hazardous decomposition is not expected.[1] However, upon combustion, tricosane can produce harmful gases such as carbon monoxide (CO) and carbon dioxide (CO2).[1][4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Change in physical appearance (e.g., discoloration)	Contamination or exposure to incompatible materials.	Do not use the product. Dispose of it according to your institution's guidelines. Review storage procedures to ensure no contact with incompatible materials.
Exposure to light or heat.	Store in a cool, dark, and tightly sealed container.
Inconsistent experimental results	Degradation of the tricosane standard.	Verify the purity of the tricosane using an appropriate analytical method, such as Gas Chromatography (See Experimental Protocols).
Improper sample preparation.	Ensure tricosane is fully dissolved in a suitable non-polar organic solvent like hexane or benzene before use.[7]
Difficulty in dissolving the solid	Tricosane is insoluble in water and polar solvents.[1][3][7]	Use a non-polar organic solvent such as hexane or benzene for dissolution.[7] Gentle heating and sonication can aid in solubilization.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of tricosane.

Property	Value	Source(s)
Molecular Formula	C23H48	[1][4][6]
Molecular Weight	324.63 g/mol	[1]
Appearance	White crystalline solid	[6]
Melting Point	47-50 °C (116.6-122 °F)	[6]
Boiling Point	380 °C (716 °F) at 760 mmHg	[6]
Solubility	Insoluble in water.[1][3][7] Soluble in non-polar organic solvents like benzene.[7]	[1][3][7]
Flash Point	113 °C (235.4 °F) - closed cup	[6]

Experimental Protocols

Protocol: Purity Assessment of Tricosane by Gas Chromatography (GC)

This protocol outlines a general method for assessing the purity of a tricosane sample and detecting potential degradation products.

1. Objective: To determine the purity of a tricosane sample and identify any impurities or degradation products using Gas Chromatography with a Flame Ionization Detector (GC-FID).

2. Materials:

• Tricosane sample

• High-purity solvent (e.g., hexane or cyclohexane)

• Gas chromatograph equipped with a Flame Ionization Detector (FID)

• Appropriate GC column (e.g., a non-polar capillary column like a DB-1 or HP-5)

• Autosampler vials with caps

• Micropipettes

3. Procedure:

• Standard Preparation:

  • Accurately weigh a known amount of high-purity tricosane standard and dissolve it in the chosen solvent to prepare a stock solution of known concentration (e.g., 1 mg/mL).

  • Prepare a series of dilutions from the stock solution to create a calibration curve.

• Sample Preparation:

  • Accurately weigh a known amount of the tricosane sample to be tested and dissolve it in the same solvent to the same concentration as the stock solution.

• GC-FID Analysis:

  • Set up the GC-FID instrument with an appropriate method. A typical method might include:

    • Inlet Temperature: 250 °C

    • Detector Temperature: 300 °C

    • Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 300 °C) at a controlled rate (e.g., 10 °C/min).

    • Carrier Gas: Helium or Nitrogen at a constant flow rate.

    • Injection Volume: 1 µL

  • Inject the prepared standards to generate a calibration curve.

  • Inject the prepared sample.

• Data Analysis:

  • Integrate the peaks in the chromatograms.

  • Identify the tricosane peak based on the retention time of the standard.

  • Calculate the purity of the sample by comparing the peak area of tricosane in the sample to the total peak area of all components in the chromatogram (Area Percent method).

  • The presence of any additional peaks may indicate impurities or degradation products.

Visualizations

Caption: Factors leading to tricosane degradation and mitigation strategies.

Caption: Workflow for assessing tricosane purity by GC-FID.

References

• 1. cosmobiousa.com [cosmobiousa.com]
• 2. fishersci.com [fishersci.com]
• 3. Tricosane | C23H48 | CID 12534 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. tcichemicals.com [tcichemicals.com]
• 5. TRICOSANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]
• 7. solubilityofthings.com [solubilityofthings.com]

Reference Data & Comparative Studies

Comparative Guide to Method Validation for the Quantification of Tricosane as a Biological Marker

This guide provides a comprehensive comparison of analytical methodologies for the validation of tricosane quantification, tailored for researchers, scientists, and drug development professionals. Tricosane, a saturated hydrocarbon, serves as a significant biological marker in various fields, most notably in entomology for chemical communication among insects. Its accurate quantification is paramount for reliable research outcomes. This document outlines the prevalent analytical techniques, presents comparative data on their performance, and provides detailed experimental protocols.

Introduction to Tricosane as a Biological Marker

Tricosane (C23H48) is a long-chain n-alkane found in the epicuticular wax of plants and the cuticular hydrocarbons (CHCs) of many insect species.[1] In insects, CHCs form a crucial layer on the cuticle that primarily prevents desiccation and also acts as a chemical signal for species and mate recognition.[2][3] The specific blend of CHCs, including the relative abundance of tricosane, can convey information about an individual's species, sex, age, and social status, making it a vital biomarker in ecological and behavioral studies.[2] While its role in mammals is less defined, the analysis of hydrocarbons in biological samples like plasma is an area of ongoing research for potential diagnostic applications.[4]

The validation of analytical methods to quantify tricosane is essential to ensure the accuracy, precision, and reliability of experimental data.[5] This guide focuses on the prevalent chromatographic methods used for this purpose.

Comparison of Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS) is the most widely used and well-validated method for the quantification of n-alkanes like tricosane due to its high resolution, sensitivity, and specificity for volatile and semi-volatile compounds.[6][7] Liquid Chromatography-Mass Spectrometry (LC-MS) is another powerful technique, though it is more commonly applied to less volatile and more polar compounds.[6][8]

Qualitative Comparison: GC-MS vs. LC-MS

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Principle	Separates vaporized compounds based on their boiling points and interactions with a stationary phase.[6]	Separates compounds in a liquid mobile phase based on their interactions with a stationary phase.[6]
Sample Volatility	Ideal for volatile and semi-volatile compounds like tricosane.[6]	Suitable for a wide range of compounds, including non-volatile and thermolabile molecules.[8]
Derivatization	May not be necessary for n-alkanes, but can be used for other compounds to increase volatility.	Generally not required for polarity, making sample preparation potentially simpler for some analytes.[8]
Sensitivity	Offers excellent sensitivity for n-alkanes.	Can offer very high sensitivity, particularly for compounds that ionize well in the liquid phase.[8]
Databases	Extensive mass spectral libraries (e.g., NIST) are available for compound identification.[8]	Databases are less comprehensive compared to GC-MS for a broad range of compounds.[8]
Typical Use for Tricosane	The gold standard for the analysis of cuticular hydrocarbons and other long-chain alkanes.[7]	Less common for tricosane analysis; more suited for more polar and larger biomolecules.[9]

Quantitative Performance Data for GC-MS Method Validation

The following table summarizes key validation parameters for the quantification of n-alkanes, including tricosane, using GC-MS as reported in various studies. It is important to note that these parameters are matrix-dependent.

Validation Parameter	Matrix	Reported Performance	Citation
Linearity (R²)	Plant Material & Bovine Feces	Linear dynamic range of 5 to 100 nmol	[10]
Recovery	Plant Material & Bovine Feces	> 91%	[10]
Limit of Quantification (LOQ)	Plant Material & Bovine Feces	5 nmol	[10]
Precision (Intra-assay CV)	Plant Material & Bovine Feces	0.1% - 12.9%	[10]
Linearity (R²)	Fish Muscle Tissue	Not specified, but calibration curves were generated from 0.05 to 10 µg/ml	[11]
Accuracy & Precision	Human Serum (Metabolomics)	Demonstrates high reproducibility for biomarker discovery.	[7]

Experimental Protocols

Protocol 1: Extraction and Quantification of Tricosane from Insect Cuticle via GC-MS

This protocol is adapted from methodologies for analyzing cuticular hydrocarbons in insects and provides a robust framework for tricosane quantification.[12][13]

1. Sample Preparation (Extraction):

• Anesthetize the insect sample by cooling.

• Immerse the entire insect in 1.5 mL of hexane in a glass vial for 10 minutes to extract the cuticular hydrocarbons.

• Remove the insect from the vial.

• Add a known amount of an internal standard (e.g., docosane at 10 ng/µL) to the hexane extract.[12]

• Concentrate the extract under a gentle stream of nitrogen gas to a final volume of approximately 100 µL.[12][13]

2. GC-MS Analysis:

• Instrument: Gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar capillary column, such as a DB-5MS (30m x 0.25mm i.d., 0.25µm film thickness), is suitable for separating n-alkanes.[13]

• Injection: Inject 1-2 µL of the concentrated extract in splitless mode.[12]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[13]

• Oven Temperature Program:

  • Initial temperature of 50°C, hold for 3 minutes.

  • Ramp to 260°C at a rate of 30°C/min.

  • Ramp to 300°C at a rate of 15°C/min.

  • Hold at 300°C for 15-20 minutes to ensure elution of all long-chain hydrocarbons.[12]

• MS Parameters:

  • Operate in electron ionization (EI) mode at 70 eV.

  • Scan range from m/z 50 to 550.[13]

  • Use selected ion monitoring (SIM) for enhanced sensitivity if target analytes are known, focusing on characteristic alkane fragments (e.g., m/z 57, 71, 85).

3. Data Analysis and Quantification:

• Identify tricosane based on its retention time relative to a standard alkane mixture and its characteristic mass spectrum.

• Quantify the amount of tricosane by comparing its peak area to that of the internal standard.

• Generate a calibration curve using standards of known tricosane concentrations to ensure linearity and accuracy of quantification.[12]

Visualizations

Workflow and Pathway Diagrams

The following diagrams, generated using the DOT language, illustrate the experimental workflow for method validation and the biological role of tricosane in insect chemical communication.

Caption: Workflow for the quantification and validation of tricosane.

Caption: Tricosane as a semiochemical in insect communication.

References

• 1. Tricosane | C23H48 | CID 12534 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Chemical signals in insects and other arthropods: from molecular structure to physiological functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Profiling volatile organic compounds from human plasma using GC × GC-ToFMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. iris.unito.it [iris.unito.it]
• 6. gentechscientific.com [gentechscientific.com]
• 7. Comparison of GC-MS and GC×GC-MS in the Analysis of Human Serum Samples for Biomarker Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Principles and Differences between GC-MS and LC-MS - Creative Proteomics [metabolomics.creative-proteomics.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Cuticular Hydrocarbon Profiling by Fractionation and GC-MS in Socially Parasitic Ants - PMC [pmc.ncbi.nlm.nih.gov]
• 13. eje.cz [eje.cz]

Tricosane vs. Tetracosane: A Comparative Guide for Thermal Management Applications

For researchers, scientists, and drug development professionals, the selection of an appropriate phase change material (PCM) is critical for effective thermal management. This guide provides a detailed comparison of two promising n-alkanes, tricosane (C23H48) and tetracosane (C24H50), summarizing their thermophysical properties, outlining experimental protocols for their evaluation, and presenting a logical framework for PCM selection.

This document synthesizes experimental data to offer an objective comparison of tricosane and tetracosane as phase change materials. The information is tailored to aid in the selection process for applications requiring precise temperature control, such as in electronic devices and the transportation of temperature-sensitive pharmaceuticals.

Thermophysical Properties: A Quantitative Comparison

The performance of a PCM is largely dictated by its thermophysical properties. The following tables summarize the key properties of tricosane and tetracosane relevant to thermal management.

Property	Tricosane (C23H48)	Tetracosane (C24H50)
Melting Point (°C)	47.4 - 47.9	50.6 - 52.0
Latent Heat of Fusion (kJ/kg)	~234	~255
Molecular Weight ( g/mol )	324.63	338.65[1]

Table 1: Key Phase Change Characteristics of Tricosane and Tetracosane.

Property	Tricosane (C23H48)	Tetracosane (C24H50)
Thermal Conductivity (W/m·K)
Solid	~0.145 (at 80°C)[2]	0.392 (at 10°C) - 0.364 (at 30°C)[3]
Liquid	~0.145 (at 80°C)[2]	0.150 (at 60°C) - 0.145 (at 90°C)[3]
Specific Heat Capacity (kJ/kg·K)
Solid	-	2.16 (at 25°C)
Liquid	2.38 (at 80°C)[4]	2.38 (at 80°C)
Density (g/cm³)	~0.79 (at 20°C, solid)	0.7991 (at 20°C, solid)[5]
~0.75 (liquid, near melting point)	-

Table 2: Thermal and Physical Properties of Tricosane and Tetracosane.

Experimental Protocols for PCM Characterization

The reliable characterization of PCMs is essential for predicting their performance. The following are standard experimental methodologies used to determine the key thermophysical properties.

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting temperature and latent heat of fusion.

Methodology:

• A small, precisely weighed sample of the PCM (typically 5-10 mg) is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a reference.

• The sample and reference pans are placed in the DSC instrument.

• The temperature of the DSC cell is increased at a constant rate (e.g., 5-10 °C/min) over a temperature range that encompasses the melting point of the PCM.

• The instrument measures the heat flow difference between the sample and the reference.

• An endothermic peak is observed on the resulting thermogram as the sample melts. The onset temperature of this peak is taken as the melting point, and the area under the peak is integrated to calculate the latent heat of fusion. The analysis of DSC curves for both n-tricosane and n-tetracosane allows for the determination of their phase transition temperatures and enthalpies[6].

Transient Hot-Wire Method

Objective: To measure the thermal conductivity of the PCM in both solid and liquid states.

Methodology:

• A thin platinum wire, which serves as both a heating element and a temperature sensor, is immersed in the PCM sample.

• For solid-state measurements, the liquid PCM is solidified around the wire to ensure good thermal contact.

• A constant electrical current is passed through the wire, causing its temperature to rise.

• The rate of temperature increase of the wire is precisely measured over a short period (a few seconds).

• The thermal conductivity of the surrounding material is calculated from the rate of temperature rise, based on the principles of transient heat conduction. This method has been used to accurately measure the thermal conductivity of n-tetracosane in both its solid and liquid phases[3][7][8].

Logical Workflow for PCM Selection

The selection of an appropriate PCM for a specific thermal management application is a multi-criteria decision-making process[9][10]. The following diagram illustrates a logical workflow for selecting between tricosane and tetracosane, or other candidate PCMs.

Figure 1: A flowchart illustrating the decision-making process for selecting a phase change material.

Conclusion

Both tricosane and tetracosane are viable paraffin-based PCMs for thermal management applications. Tetracosane offers a slightly higher melting point and a greater latent heat of fusion, making it suitable for applications requiring a higher operating temperature and energy storage capacity. Tricosane, with its lower melting point, may be preferable for applications with a lower set-point temperature. The choice between the two will ultimately depend on the specific requirements of the thermal management system, including the operating temperature range, the required heat absorption capacity, and the desired heat transfer rates. The logical workflow and experimental protocols presented in this guide provide a framework for making an informed selection based on empirical data.

References

• 1. Tetracosane (CAS 646-31-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Tricosane [webbook.nist.gov]
• 5. Tetracosane | C24H50 | CID 12592 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. yadda.icm.edu.pl [yadda.icm.edu.pl]

Cross-validation of different analytical techniques for tricosane measurement

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of different analytical techniques for the accurate measurement of tricosane, a long-chain alkane relevant in various fields of research and industry. Understanding the strengths and limitations of each method is crucial for selecting the most appropriate technique to ensure reliable and accurate data. This document outlines the experimental protocols for Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy, and presents a comparative analysis of their performance.

Overview of Analytical Techniques

The selection of an analytical technique for tricosane measurement depends on several factors, including the required sensitivity, selectivity, sample matrix, and the need for structural confirmation.

• Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used technique for the analysis of volatile and semi-volatile compounds like tricosane.[1][2] It offers high separation efficiency and provides mass spectral data for confident identification.[1]

• High-Performance Liquid Chromatography (HPLC) is a versatile technique suitable for a wide range of compounds, including those that are non-volatile or thermally labile.[3][4] For non-polar compounds like tricosane, normal-phase HPLC is often employed.[5][6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy is a non-destructive technique that provides detailed structural information and can be used for quantitative analysis (qNMR).[7][8] It is particularly valuable for the unambiguous identification and purity assessment of substances.[8]

Quantitative Performance Comparison

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Limit of Detection (LOD)	Low ppb to ppt range (ng/L to pg/mL) is achievable, especially with MS/MS.[9]	Typically in the low ppb (µg/L) range. For triclosan, an LOD of 100 ng/L by UV and 50 ng/L by MS/MS has been reported.	Generally higher than chromatographic techniques, dependent on concentration and instrument sensitivity.
Limit of Quantitation (LOQ)	For n-alkanes, a LOQ of 5 nmol has been reported.[10] For triclosan, an LOQ of 0.0525 µg/mL has been achieved.[11]	For triclosan, an LOQ of 0.0525 µg/mL has been reported.[11]	Requires higher concentrations for accurate quantification compared to GC-MS and HPLC.
Linearity	Excellent, with correlation coefficients typically >0.99.[12]	Good, with correlation coefficients often >0.99.[11][13]	Excellent, as signal intensity is directly proportional to the number of nuclei.[7]
Accuracy	High, with recoveries typically between 90-110%. For n-alkanes, recoveries greater than 91% have been reported.[10]	High, with recoveries often in the range of 85-115%. For a related compound, triclosan, recoveries of 89-93% have been documented.[11]	High, with accuracy of 99.9% achievable with proper calibration.[7]
Precision	High, with relative standard deviations (RSDs) typically <15%. For n-alkanes, intra-assay coefficients of variation ranged from 0.1%-12.9%.[10]	High, with RSDs generally <15%.	High, with precision as good as 0.59% reported.[7]

Experimental Protocols

Detailed methodologies for the analysis of tricosane using GC-MS, HPLC, and NMR are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is based on established methods for n-alkane analysis.[10][14]

• Sample Preparation: Samples containing tricosane are typically extracted using a suitable organic solvent such as hexane or dichloromethane. Solid-phase extraction (SPE) or liquid-liquid extraction can be employed for sample clean-up and concentration.[15]

• Instrumentation: An Agilent 7890 GC coupled to a 5975C mass spectrometer or equivalent.[14]

• Chromatographic Conditions:

  • Column: HP-5MS (30 m x 0.25 mm x 0.25 µm) or similar non-polar capillary column.[14]

  • Carrier Gas: Helium at a constant flow rate.[12]

  • Inlet: Split/splitless injector at an elevated temperature (e.g., 280 °C).[12]

  • Oven Temperature Program: An initial temperature of 50-70°C, held for 1-2 minutes, followed by a ramp of 10-25°C/min to a final temperature of 300-320°C, held for 5-10 minutes.[12][14]

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[14]

  • Acquisition Mode: Full scan for qualitative analysis and identification, and Selected Ion Monitoring (SIM) for quantitative analysis, monitoring characteristic ions of tricosane (e.g., m/z 57, 71, 85).

• Data Analysis: Tricosane is identified by its retention time and mass spectrum, which can be compared to a reference standard and library data.[16] Quantification is performed by creating a calibration curve using tricosane standards.

High-Performance Liquid Chromatography (HPLC)

This protocol is adapted from methods for the analysis of saturated hydrocarbons.[5][6][17]

• Sample Preparation: Dissolve the sample in a non-polar solvent like n-hexane or pentane. Filtration may be necessary to remove particulate matter.

• Instrumentation: A standard HPLC system with a pump, injector, column oven, and a suitable detector.

• Chromatographic Conditions:

  • Column: A normal-phase column such as silica, cyano, or amino-bonded silica.[5][6]

  • Mobile Phase: A non-polar solvent such as n-hexane or pentane, delivered isocratically.[17][18]

  • Flow Rate: Typically 1.0 mL/min.

  • Column Temperature: Ambient or slightly elevated (e.g., 30-40 °C).

  • Detector: A Refractive Index Detector (RID) or an Evaporative Light Scattering Detector (ELSD) is suitable for detecting saturated hydrocarbons which lack a UV chromophore. Alternatively, HPLC can be coupled with Atmospheric Pressure Chemical Ionization Mass Spectrometry (APCI-MS).[17][19]

• Data Analysis: Tricosane is identified by its retention time compared to a standard. Quantification is achieved by constructing a calibration curve from the peak areas of tricosane standards.

Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol outlines the general steps for quantitative NMR (qNMR) analysis.[8][20][21]

• Sample Preparation:

  • Accurately weigh a known amount of the sample containing tricosane.

  • Accurately weigh a known amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone). The standard should have signals that do not overlap with the analyte signals.[21]

  • Dissolve both the sample and the internal standard in a known volume of a deuterated solvent (e.g., chloroform-d, benzene-d6).

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition:

  • Acquire a proton (¹H) NMR spectrum.

  • Ensure a sufficient relaxation delay (at least 5 times the longest T1 relaxation time of the signals of interest) to allow for complete relaxation of the nuclei between pulses, which is crucial for accurate integration.[20][21]

  • Optimize acquisition parameters such as pulse angle and number of scans to achieve a good signal-to-noise ratio.

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate the characteristic signals of tricosane (the methyl and methylene protons) and the signal of the internal standard.

  • The concentration of tricosane is calculated based on the ratio of the integrals, the number of protons giving rise to each signal, the molecular weights, and the known concentration of the internal standard.

Visualizing the Workflow and Decision-Making Process

The following diagrams illustrate the typical experimental workflow for tricosane analysis and the logical process for selecting the most suitable analytical technique.

References

• 1. smithers.com [smithers.com]
• 2. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 3. "HPLC or GC-MS: Which Technique is Best for Your Needs?" [hplcvials.com]
• 4. HPLC vs GC: Choosing the Right Chromatography Technique | Lab Manager [labmanager.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Standardized High-Performance Liquid Chromatography to Replace Conventional Methods for Determination of Saturate, Aromatic, Resin, and Asphaltene (SARA) Fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. emerypharma.com [emerypharma.com]
• 9. Detection Limits By GC/MS/MS in SIM And MRM - Blogs - News [alwsci.com]
• 10. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. High-performance liquid chromatographic determination of triclosan and triclocarban in cosmetic products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. AMT - Determination of n-alkanes, polycyclic aromatic hydrocarbons and hopanes in atmospheric aerosol: evaluation and comparison of thermal desorption GC-MS and solvent extraction GC-MS approaches [amt.copernicus.org]
• 15. GC/MS analysis of triclosan and its degradation by-products in wastewater and sludge samples from different treatments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Figure 9. Mass spectrum and structure of tricosane : Identification of Saturated Hydrocarbons from Jasmine (Jasminum sambac L.) Buds Damaged by Blossom Midge, Contarinia maculipennis Felt through GC-MS Analysis : Science and Education Publishing [pubs.sciepub.com]
• 17. HPLC/APCI mass spectrometry of saturated and unsaturated hydrocarbons by using hydrocarbon solvents as the APCI reagent and HPLC mobile phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 19. researchwith.montclair.edu [researchwith.montclair.edu]
• 20. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 21. sigmaaldrich.com [sigmaaldrich.com]

Differentiating Tricosane Isomers: A Comparative Guide to Advanced Mass Spectrometry Techniques

For researchers, scientists, and drug development professionals, the precise identification of tricosane (C23H48) isomers is a critical analytical challenge. Due to their identical molecular weight and often similar physical properties, conventional analytical methods can fall short. This guide provides an objective comparison of advanced mass spectrometry (MS) techniques, supported by experimental data, to effectively differentiate these complex isomers.

The subtle structural variations among tricosane isomers, such as the position and number of methyl branches, necessitate sophisticated analytical approaches. Standard Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization (EI) often yields extensive fragmentation, making it difficult to distinguish between isomers based on their mass spectra alone. This guide explores more advanced hyphenated and tandem MS techniques that provide the necessary selectivity and resolution.

Performance Comparison of Advanced Mass Spectrometry Techniques

The selection of an appropriate analytical technique depends on the specific requirements of the study, including the complexity of the sample matrix, the required sensitivity, and the desired level of structural detail. Below is a comparison of several advanced MS techniques for the analysis of long-chain alkane isomers, including data relevant to tricosane.

Technique	Principle	Resolution	Sensitivity (LOD)	Key Advantages for Isomer Differentiation	Limitations
GC-MS/MS (Triple Quadrupole)	Chromatographic separation followed by tandem mass spectrometry with collision-induced dissociation (CID).	High (unit mass resolution for fragments)	pg to fg range	Precursor ion selection allows for targeted fragmentation of specific isomers, enhancing selectivity.	Extensive fragmentation can still lead to similar product ion spectra for some isomers.
GC-High Resolution MS (Orbitrap)	GC separation coupled to a high-resolution mass analyzer.	Very High (>1,000,000 at m/z 200)[1][2]	pg range	Excellent mass accuracy allows for the determination of elemental composition, aiding in the identification of co-eluting species. Can resolve isobaric interferences.	May not differentiate isomers with identical elemental composition and similar fragmentation patterns without tandem MS capabilities.
GCxGC-TOF MS	Comprehensive two-dimensional GC for enhanced separation, coupled to a time-of-flight mass spectrometer.	High	pg to fg range	Superior chromatographic separation of complex isomer mixtures before MS analysis.[3][4][5] Structured chromatograms aid in isomer identification.	Data processing can be complex.
GC-Ion Mobility-MS	Separation of ions based on their size, shape, and charge in the gas phase after GC separation.	High	pg range	Provides an additional dimension of separation based on collision cross-section (CCS), which can differentiate isomers with different shapes.[6]	CCS values for all isomers may not be unique.
GC-Soft Ionization-HRMS	GC coupled with soft ionization techniques (e.g., SICRIT) and a high-resolution mass analyzer.	Very High	pg range	Minimizes fragmentation, preserving the molecular ion, which is crucial for isomer identification.[7][8] Produces characteristic oxidized cations for alkanes.	Not as widely adopted as EI-MS; may require specialized ion sources.
GC-VUV-MS	GC coupled with a vacuum ultraviolet (VUV) detector and a mass spectrometer.	High	ng range	VUV spectra are sensitive to structural isomerism, providing an additional layer of identification.[9][10]	Lower sensitivity compared to other MS techniques.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are representative experimental protocols for the key techniques discussed.

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

A typical GC-MS/MS analysis of tricosane isomers involves the following steps:

• Sample Preparation: Dissolve the sample in a suitable solvent such as hexane.

• Gas Chromatography:

  • Column: A non-polar capillary column, such as a DB-5MS (30 m x 0.25 mm x 0.25 µm), is commonly used.[11]

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Program: Start at a low temperature (e.g., 70°C), hold for a few minutes, then ramp up to a high temperature (e.g., 320°C) at a controlled rate (e.g., 6°C/min) to ensure separation of the isomers.[11]

  • Injection: A splitless injection is often used for trace analysis.

• Mass Spectrometry (Triple Quadrupole):

  • Ionization: Electron Ionization (EI) at 70 eV.

  • MS/MS Analysis:

    • Precursor Ion Selection: The molecular ion (or a characteristic high-mass fragment) of tricosane (m/z 324) is selected in the first quadrupole.

    • Collision-Induced Dissociation (CID): The selected precursor ion is fragmented in the collision cell using an inert gas (e.g., argon). The collision energy is optimized to produce informative fragment ions.

    • Product Ion Scan: The resulting fragment ions are analyzed in the third quadrupole.

Gas Chromatography-Soft Ionization-High Resolution Mass Spectrometry (GC-SICRIT-HRMS)

This technique offers a powerful alternative for preserving the molecular ion.

• Sample Preparation: As per GC-MS/MS.

• Gas Chromatography: Similar GC conditions as for GC-MS/MS are applicable.

• Soft Ionization and High-Resolution Mass Spectrometry:

  • Ion Source: A "Soft Ionization by Chemical Reaction in Transfer" (SICRIT) source is used, which employs a cold plasma to ionize the analytes with minimal fragmentation.[7][8]

  • Mass Spectrometer: A high-resolution instrument like an Orbitrap is used to acquire accurate mass data.[7]

  • Data Acquisition: Full scan mode is used to detect the oxidized molecular cations (e.g., [M+O-3H]+ and [M+2O-H]+) that are characteristic of alkanes with this ionization method.[7]

Visualization of Experimental Workflows and Fragmentation Pathways

Diagrams created using Graphviz (DOT language) provide clear visualizations of the analytical processes and molecular fragmentation.

References

• 1. Petroleomics via Orbitrap mass spectrometry with resolving power above 1 000 000 at m/z 200 - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. azom.com [azom.com]
• 4. Comparison of comprehensive two-dimensional gas chromatography and gas chromatography--mass spectrometry for the characterization of complex hydrocarbon mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of GC-MS and GC×GC-MS in the analysis of human serum samples for biomarker discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ion Mobility-Derived Collision Cross-Sections Add Extra Capability in Distinguishing Isomers and Compounds with Similar Retention Times: The Case of Aphidicolanes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pragolab.cz [pragolab.cz]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Improved resolution of hydrocarbon structures and constitutional isomers in complex mixtures using gas chromatography-vacuum ultraviolet-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. GC/VUV: A Novel Tool for the Identification and Quantitation of Gas-Phase Analytes | Labcompare.com [labcompare.com]
• 11. Methods of analysis of plant and animal metabolites [researchpark.spbu.ru]

Assessing the Accuracy of Melting Point Determination for Tricosane: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate determination of a compound's melting point is a critical first step in its characterization, providing insights into purity and identity. This guide offers a comprehensive comparison of common laboratory methods for determining the melting point of tricosane, a 23-carbon long-chain alkane, and provides the necessary experimental protocols for accurate measurements.

Tricosane, a saturated hydrocarbon with the chemical formula C₂₃H₄₈, is a waxy solid at room temperature. The literature values for its melting point typically range from 46°C to 50°C. This variation underscores the importance of precise experimental technique and an understanding of the factors that can influence the accuracy of the determination. This guide will explore three prevalent methods: Differential Scanning Calorimetry (DSC), the Capillary Method (utilizing a Thiele tube or an automated apparatus), and Hot Stage Microscopy.

Comparison of Melting Point Determination Methods for Tricosane

The choice of method for determining the melting point of tricosane depends on the required accuracy, the amount of sample available, and the desired level of automation. The following table summarizes the key performance characteristics of each technique.

Feature	Differential Scanning Calorimetry (DSC)	Capillary Method	Hot Stage Microscopy
Principle	Measures the heat flow required to raise the temperature of a sample compared to a reference.[1][2]	Visual observation of the phase transition from solid to liquid in a capillary tube.[3][4]	Direct visual observation of melting of individual crystals under a microscope with controlled heating.[5][6][7]
Typical Accuracy	High (± 0.1 to 0.5 °C with proper calibration)[8]	Moderate (± 0.5 to 2 °C)[3][9]	High (± 0.1 to 1 °C)
Precision	High	Operator-dependent, moderate to high with automated systems	High
Sample Size	Small (typically 1-10 mg)[10]	Small (a few milligrams)	Very small (single or few crystals)
Throughput	Can be automated for higher throughput	Low to moderate (manual), higher with automated systems	Low
Information Provided	Melting point (onset and peak), enthalpy of fusion, information on purity and polymorphism.[1][10]	Melting range (onset of melting to complete liquefaction).[9][11]	Visual confirmation of melting, crystal morphology changes, sublimation, and decomposition.[5][6][12]
Advantages	Highly accurate and reproducible, provides thermodynamic data, automated.[13][14]	Simple, low-cost equipment (Thiele tube), widely available.[4][15]	Direct visual observation, requires minimal sample, provides morphological information.[5][12]
Disadvantages	Higher initial equipment cost, requires calibration.[16]	Subjective endpoint determination (manual), less accurate than DSC, heating rate is crucial.[3][17]	Low throughput, potential for subjective interpretation of visual cues.

Experimental Protocols

Accurate melting point determination is highly dependent on meticulous experimental technique. The following are detailed protocols for each of the discussed methods.

Differential Scanning Calorimetry (DSC)

Principle: DSC measures the difference in heat flow between a sample and a reference as a function of temperature. When the sample melts, it absorbs energy, resulting in an endothermic peak on the DSC thermogram. The onset of this peak is typically reported as the melting point.[18][1]

Protocol:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference standards (e.g., indium, tin) that bracket the expected melting point of tricosane.

• Sample Preparation: Accurately weigh 2-5 mg of finely powdered, dry tricosane into a clean aluminum DSC pan.

• Encapsulation: Crimp the pan with a lid to ensure good thermal contact and to contain the sample.

• Reference Pan: Place an empty, sealed aluminum pan in the reference position of the DSC cell.

• Thermal Program:

  • Equilibrate the sample at a temperature at least 10-15°C below the expected melting point (e.g., 30°C).

  • Ramp the temperature at a controlled rate, typically 1-10°C/min. For high accuracy, a slower heating rate of 1-2°C/min is recommended.[8][16]

  • Heat the sample to a temperature at least 10-15°C above the expected melting point (e.g., 60°C).

• Data Analysis: Determine the onset temperature of the melting endotherm from the resulting thermogram. This is the intersection of the baseline with the tangent of the steepest slope of the peak.[8]

Capillary Method

Principle: A small amount of the powdered sample is packed into a thin-walled glass capillary tube, which is then heated in a controlled manner. The temperatures at which melting begins and is complete are recorded as the melting range.[3][4]

Protocol:

• Sample Preparation: Ensure the tricosane sample is completely dry and finely powdered to allow for uniform packing and heat transfer.[3][11]

• Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample to collect a small amount. Invert the tube and tap the sealed end on a hard surface to pack the sample into the bottom. The packed sample height should be 2-3 mm.[19]

• Apparatus Setup (Thiele Tube):

  • Attach the capillary tube to a thermometer using a small rubber band or a piece of tubing, positioning the sample adjacent to the thermometer bulb.[19][20]

  • Immerse the thermometer and capillary tube in a Thiele tube filled with a high-boiling, transparent liquid (e.g., mineral oil or silicone oil), ensuring the sample is below the side-arm junction.[15][19]

• Heating: Gently heat the side arm of the Thiele tube with a small flame or a heating mantle. The design of the tube promotes convection currents, ensuring uniform temperature distribution.[9][20]

• Observation and Recording:

  • Heat rapidly to about 10-15°C below the expected melting point.

  • Then, reduce the heating rate to 1-2°C per minute to ensure thermal equilibrium between the bath and the sample.[9][17]

  • Record the temperature at which the first drop of liquid appears (onset of melting).

  • Record the temperature at which the last solid crystal disappears (completion of melting).

  • The recorded range is the melting point.

For Automated Capillary Apparatus: Follow the manufacturer's instructions for sample loading and instrument operation. These instruments typically use a controlled heating block and digital image analysis to automatically detect and record the melting range.

Hot Stage Microscopy

Principle: This technique allows for the direct visual observation of a small sample as it is heated on a microscope stage with a precisely controlled temperature.[5][6]

Protocol:

• Sample Preparation: Place a few crystals of tricosane on a clean microscope slide. A coverslip may be placed over the sample.

• Instrument Setup: Place the slide on the hot stage of the microscope.

• Heating Program:

  • Set the starting temperature below the expected melting point.

  • Program a controlled heating rate, typically between 1-10°C/min. A slower rate will yield a more accurate determination.[21]

• Observation: Observe the sample through the microscope as the temperature increases.

• Melting Point Determination: Record the temperature at which the first signs of melting are observed (e.g., rounding of crystal edges) and the temperature at which the last crystal melts.

Factors Influencing Melting Point Accuracy

The accuracy of melting point determination is paramount for the correct identification and purity assessment of a substance. Several factors can influence the measured melting point of tricosane.

Caption: Key factors that can affect the accuracy of melting point determination.

Purity: Impurities disrupt the crystal lattice of a substance, leading to a depression and broadening of the melting range.[22][23][24] A sharp melting range (typically less than 1°C) is a good indicator of high purity.[9][11]

Heating Rate: The rate of temperature increase is one of the most critical experimental parameters.[3][17] If the heating rate is too fast, the temperature of the heating block or bath will increase more rapidly than the temperature of the sample, leading to an erroneously high and broad melting range. A rate of 1-2°C per minute is recommended for accurate determinations.[9][17]

Sample Preparation: The sample must be dry and finely powdered to ensure uniform packing and efficient heat transfer.[3][11] Poorly packed samples can lead to inaccurate results.

Thermometer/Instrument Calibration: The accuracy of the temperature measuring device is crucial. Thermometers and electronic sensors should be regularly calibrated against known standards.[11]

Experimental Workflow

The general workflow for determining the melting point of a substance like tricosane involves several key steps, from sample preparation to data interpretation.

Caption: A generalized workflow for the experimental determination of a melting point.

Conclusion

The accurate determination of the melting point of tricosane is readily achievable with several well-established laboratory techniques. Differential Scanning Calorimetry offers the highest level of accuracy and provides additional thermodynamic information, making it the preferred method for rigorous characterization. However, the capillary method and hot stage microscopy are also capable of yielding reliable data when performed with careful attention to experimental parameters, particularly the heating rate and sample preparation. For researchers and scientists, understanding the principles and potential sources of error for each method is crucial for obtaining high-quality, reproducible results in the characterization of tricosane and other crystalline materials.

References

• 1. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 2. Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thinksrs.com [thinksrs.com]
• 4. westlab.com [westlab.com]
• 5. Hot Stage Microscopy - Microtrace [microtrace.com]
• 6. imageprovision.com [imageprovision.com]
• 7. Hot Stage Microscopy — Linkam Scientific [linkam.co.uk]
• 8. researchgate.net [researchgate.net]
• 9. chem.ucalgary.ca [chem.ucalgary.ca]
• 10. improvedpharma.com [improvedpharma.com]
• 11. Home Page [chem.ualberta.ca]
• 12. Hot stage microscopy and its applications in pharmaceutical characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conformation of Protein Antigen - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Precise determination of melting and boiling points by differential thermal analysis and differential scanning calorimetry for Thermochimica Acta - IBM Research [research.ibm.com]
• 15. SSERC | Melting point determination [sserc.org.uk]
• 16. An Analysis of the Influence of DSC Parameters on the Measurement of the Thermal Properties of Phase-Change Material - PMC [pmc.ncbi.nlm.nih.gov]
• 17. What Are The Factors That Affect The Melting Point Determination? Ensure Accurate Results For Your Lab - Kintek Solution [kindle-tech.com]
• 18. m.youtube.com [m.youtube.com]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. Thiele tube - Wikipedia [en.wikipedia.org]
• 21. amt.copernicus.org [amt.copernicus.org]
• 22. chem.libretexts.org [chem.libretexts.org]
• 23. mt.com [mt.com]
• 24. chm.uri.edu [chm.uri.edu]

A Comparative Investigation of the Rotator Phases in Tricosane and Other Paraffins

A detailed guide for researchers, scientists, and drug development professionals on the complex solid-state phase behavior of long-chain n-alkanes, with a focus on tricosane as a model compound.

The solid-state phase behavior of n-alkanes, or paraffins, is of significant interest across various scientific disciplines, including materials science, chemistry, and pharmaceuticals, where they serve as model systems for understanding the behavior of more complex molecules like lipids and polymers. A key feature of n-alkanes with a sufficient chain length is the presence of one or more rotator phases, which are intermediate states between the fully ordered crystalline solid and the isotropic liquid. In these phases, the molecules exhibit a high degree of conformational order along their long axes but possess rotational freedom about these axes. This guide provides a comparative analysis of the rotator phases in tricosane (n-C23H48) and other representative n-alkanes, supported by experimental data and detailed methodologies.

Comparative Analysis of Rotator Phases

Long-chain n-alkanes exhibit a rich polymorphism, with the number and type of rotator phases being highly dependent on the number of carbon atoms in the chain, particularly showing an "even-odd effect".[1] Odd-numbered n-alkanes, such as tricosane, tend to have a more complex phase diagram compared to their even-numbered counterparts.

Tricosane (C23): A Case Study

Tricosane is a well-studied odd-numbered paraffin that displays a fascinating sequence of phase transitions.[2][3] Upon heating, it transitions from a crystalline state through three distinct rotator phases before melting.[2][3] The sequence is as follows: Crystal (CR) → R-V → R-I → R-II → Liquid.[1][2]

• R-V Phase: A base-centered monoclinic structure with tilted molecules.[1][2]

• R-I Phase: A face-centered orthorhombic (FCO) structure where the molecules are perpendicular to the layer planes and packed in a rectangularly distorted hexagonal lattice.[1][2]

• R-II Phase: A rhombohedral (trigonal) phase with the highest symmetry, featuring untilted molecules in a hexagonal packing arrangement.[2][4]

Comparison with Other n-Alkanes

The phase behavior of tricosane is contrasted with other odd and even-numbered paraffins:

• Shorter Odd-Numbered Alkanes (e.g., C17, C19, C21): These paraffins exhibit a simpler behavior, typically showing only one rotator phase (R-I) before melting.[4][5][6]

• Longer Odd-Numbered Alkanes (e.g., C25): Similar to tricosane, pentacosane also displays multiple rotator phases.[1][4]

• Even-Numbered Alkanes (e.g., C22, C24, C26): These paraffins typically have a different low-temperature crystal structure (triclinic) compared to the orthorhombic structure of odd-numbered alkanes.[1] For instance, tetracosane (C24) transitions from its crystalline phase directly to the R-II rotator phase, bypassing the R-V and R-I phases observed in tricosane.[1][7] This difference is attributed to the higher stability of the triclinic crystal structure, which requires more energy to induce a phase transition.[1]

Quantitative Data Presentation

The following tables summarize the transition temperatures for tricosane and other selected n-alkanes as determined by Differential Scanning Calorimetry (DSC) and other thermal analysis methods.

Table 1: Phase Transition Temperatures of Tricosane (C23H48) on Heating

Transition	Onset Temperature (°C)
Crystal → R-V	38.0 - 39.7
R-V → R-I	39.4 - 42.2
R-I → R-II	40.8
R-II → Liquid (Melting)	44.3 - 47.4

Note: The range of temperatures reflects values reported in different studies under various experimental conditions.[1][2][3][8]

Table 2: Comparative Transition Temperatures for Various n-Alkanes on Heating (°C)

n-Alkane	Crystal → Rotator	Rotator → Rotator	Rotator → Liquid (Melting)	Rotator Phase(s) Observed
C21H44	~34.0	N/A	~41.2	R-I
C23H48	38.0 - 39.7	39.4 - 42.2	44.3 - 47.4	R-V, R-I, R-II
C24H50	~48.0	N/A	~50.4	R-II
C25H52	~45.8	~49.0	~53.7	R-V, R-I, R-II

Data compiled from multiple sources.[1][4][6][7]

Experimental Protocols

The characterization of rotator phases in paraffins relies on a combination of thermal analysis and structural investigation techniques.

Differential Scanning Calorimetry (DSC)

Objective: To determine the temperatures and enthalpies of phase transitions.

Methodology:

• A small, precisely weighed sample of the paraffin (typically 1-5 mg) is hermetically sealed in an aluminum pan.

• An empty, sealed aluminum pan is used as a reference.

• The sample and reference pans are placed in the DSC instrument.

• The sample is subjected to a controlled temperature program, for example, heating from room temperature to a point above the melting temperature at a constant rate (e.g., 2°C/min).[3]

• The heat flow to the sample relative to the reference is recorded as a function of temperature.

• Endothermic peaks in the heating curve correspond to phase transitions (e.g., crystal-to-rotator, rotator-to-rotator, and rotator-to-liquid). The onset temperature of the peak is taken as the transition temperature.

X-Ray Diffraction (XRD)

Objective: To identify the crystal structure and determine the lattice parameters of the different phases.

Methodology:

• The paraffin sample is mounted on a temperature-controlled stage within the diffractometer.

• A monochromatic X-ray beam (often from a synchrotron source for high resolution and real-time studies) is directed at the sample.[2][3]

• The scattered X-rays are detected at various angles. Simultaneous collection of small-angle X-ray scattering (SAXS) and wide-angle X-ray scattering (WAXS) is often employed.[2][3]

  • WAXS provides information about the short-range order (intermolecular packing) and is used to identify the unit cell structure (e.g., orthorhombic, hexagonal).

  • SAXS provides information on the long-range order, such as the lamellar layer spacing.[2]

• Diffraction patterns are recorded at incremental temperatures, allowing for the observation of structural changes as the sample undergoes phase transitions.

• The collected data is analyzed to determine lattice parameters, molecular tilt, and stacking sequences for each phase.

Raman Spectroscopy

Objective: To probe changes in molecular conformation and intermolecular interactions during phase transitions.

Methodology:

• The paraffin sample is placed in a temperature-controlled cell.

• A laser beam is focused on the sample to excite Raman scattering.

• The scattered light is collected and analyzed by a spectrometer.

• Raman spectra are recorded as a function of temperature, particularly in the low-frequency region (below 600 cm⁻¹) which is sensitive to accordion-like longitudinal acoustic modes and their overtones.[3]

• Changes in the position, intensity, and width of specific Raman bands are correlated with conformational changes and alterations in the crystal lattice associated with the different phase transitions.[2][3]

Visualizations

Phase Transition Pathway in Tricosane

The following diagram illustrates the sequence of phase transitions that tricosane undergoes upon heating.

Phase transition sequence of tricosane upon heating.

General Experimental Workflow

This diagram outlines the typical workflow for investigating paraffin rotator phases, integrating thermal and structural analysis techniques.

Workflow for the characterization of paraffin rotator phases.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. Synchrotron and Raman Study of the Rotator Phases and Polymorphism in Tricosane Paraffin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 2024.sci-hub.se [2024.sci-hub.se]
• 6. pubs.aip.org [pubs.aip.org]
• 7. pubs.aip.org [pubs.aip.org]
• 8. researchgate.net [researchgate.net]

Evaluating the performance of tricosane as an additive in lubricants

For Researchers, Scientists, and Drug Development Professionals

The quest for enhanced lubricant performance has led to the exploration of various additives capable of reducing friction and wear in mechanical systems. Among these, long-chain alkanes like tricosane (C23H48) have garnered interest due to their potential to form protective boundary films. This guide provides a comparative evaluation of tricosane's performance as a lubricant additive against other common alternatives, supported by available experimental data.

Performance Data of Lubricant Additives

The following tables summarize the tribological performance of various lubricant additives as reported in different studies. It is crucial to note that the experimental conditions, while often following standardized tests, may vary between studies, impacting direct comparability. The data presented here is intended to provide a relative performance overview.

Table 1: Performance of n-Alkane and Alkene Additives

Additive	Base Oil	Test Method	Friction Coefficient (μ)	Wear Scar Diameter (mm)
1-Decene (C10)	-	Pin-on-Disk	0.125	-
1-Tetradecene (C14)	-	Pin-on-Disk	0.099	-
1-Octadecene (C18)	-	Pin-on-Disk	0.075	-

Table 2: Performance of Common Alternative Lubricant Additives

Additive	Concentration (wt%)	Base Oil	Test Method	Friction Coefficient (μ)	Wear Scar Diameter (mm)
Base Oil (Reference)	-	Paraffin Oil	Four-Ball	> 0.1	> 0.6
Graphene	0.05	PAO2	Four-Ball	~0.028 (78% reduction)	Reduced
MoS2 Nanospheres	1.5	Liquid Paraffin	Four-Ball	~0.05 (47% reduction)	Reduced
MoS2 Nanosheets	1.0	PAO	Ball-on-Disk	Reduced by 27.7%	Reduced by 37.4%

PAO: Polyalphaolefin

Experimental Protocols

The performance data presented is typically generated using standardized tribological tests. A widely used method for evaluating the anti-wear properties of lubricating fluids is the Four-Ball Wear Test, as specified by ASTM D4172.

ASTM D4172: Standard Test Method for Wear Preventive Characteristics of Lubricating Fluid (Four-Ball Method)

Objective: To determine the wear preventive characteristics of a lubricant.

Apparatus: A four-ball wear tester, which consists of three stationary steel balls held in a cup and a fourth steel ball that rotates against them.

Procedure:

• The three stationary balls are clamped together in the test cup, and the test lubricant is added to cover the balls.

• The fourth ball is placed in a chuck and brought into contact with the three stationary balls.

• A specified load is applied, and the top ball is rotated at a constant speed for a set duration and temperature.

• After the test, the three stationary balls are cleaned, and the average diameter of the wear scars that have formed on them is measured using a microscope.

Key Parameters:

• Load: The force applied to the rotating ball (e.g., 392 N).

• Speed: The rotational speed of the top ball (e.g., 1200 rpm).

• Duration: The length of the test (e.g., 60 minutes).

• Temperature: The temperature at which the test is conducted (e.g., 75°C).

A smaller wear scar diameter indicates better anti-wear properties of the lubricant. The coefficient of friction is also typically monitored and recorded throughout the test.

Lubrication Mechanism and Experimental Workflow

The primary mechanism by which long-chain alkanes like tricosane are believed to improve lubrication is through the formation of a boundary film on the interacting surfaces. This film acts as a protective layer, preventing direct metal-to-metal contact and reducing friction and wear.

Figure 1: Experimental workflow and proposed lubrication mechanism of tricosane.

Discussion and Comparison

While specific experimental data for tricosane is limited in publicly available literature, the general trend for n-alkanes and α-alkenes suggests that longer chain lengths lead to improved tribological performance.[1] This is attributed to the increased van der Waals forces between longer molecules, which promotes the formation of a more stable and durable boundary film.

Compared to established solid lubricants like Molybdenum Disulfide (MoS2) and Graphene, tricosane, being a liquid at typical operating temperatures, would function differently.

• MoS2 and Graphene: These materials act as solid lubricants, with their layered structures allowing for easy shear between layers, which results in low friction. They can form a robust, wear-resistant film on the surfaces. Studies have shown significant reductions in friction and wear with the addition of these nanomaterials to base oils.[2]

• Tricosane: As a long-chain alkane, tricosane would rely on physical adsorption to the metal surfaces to form a boundary film. The effectiveness of this film would depend on factors like temperature, pressure, and shear rate. While it may not provide the same level of extreme pressure and anti-wear performance as solid lubricants, it could offer advantages in terms of solubility and stability in the base oil.

Conclusion

Tricosane, as a representative long-chain alkane, holds promise as a lubricant additive due to its potential to form a protective boundary film. The general trend observed in related hydrocarbons suggests that its performance would be superior to shorter-chain alkanes. However, based on the available data, it is unlikely to match the significant reductions in friction and wear achieved by advanced additives like graphene and MoS2 under high-load conditions.

Further experimental studies directly comparing the tribological performance of tricosane with these and other additives under standardized conditions are necessary for a definitive evaluation. Researchers are encouraged to utilize standardized testing protocols, such as ASTM D4172, to generate comparable data that can advance the understanding and application of novel lubricant additives.

References

• 1. Perspective of Tribological Mechanisms for α-Alkene Molecules with Different Chain Lengths from Interface Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Researcher's Guide to the Detection and Quantification of Tricosane in Environmental Samples

The presence of long-chain alkanes such as tricosane (C23H48) in the environment can be indicative of petroleum-based contamination and carries potential risks to ecosystems and human health. For researchers, scientists, and professionals in drug development, accurate and reliable detection of these compounds in complex matrices like soil and water is crucial. This guide provides an objective comparison of the primary analytical methods used for tricosane quantification, supported by experimental data and detailed protocols.

Comparison of Key Analytical Methods

The two most powerful and widely used techniques for the analysis of tricosane in environmental samples are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Each method offers distinct advantages and is suited to different analytical challenges.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is a gold standard for the analysis of volatile and semi-volatile organic compounds like tricosane.[1][2] GC-MS offers high resolution and excellent sensitivity.[3] In GC-MS, the sample is vaporized and separated into its components within a heated column before being detected by a mass spectrometer, which identifies compounds based on their mass-to-charge ratio.[1] For certain polar compounds, a derivatization step may be necessary to increase volatility and improve separation.[4]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS is highly specific and sensitive, particularly for a wide range of analytes from small molecules to large biopolymers.[5] It is especially advantageous for compounds that are not easily volatilized.[5] In this technique, separation occurs in a liquid phase before introduction to the mass spectrometer. The use of tandem mass spectrometry (MS/MS) significantly enhances selectivity and sensitivity by reducing background interference, making it ideal for complex environmental matrices.[4][6]

Quantitative Performance Data

The selection of an analytical method often depends on its performance characteristics, such as the limit of detection (LOD) and limit of quantification (LOQ). The following table summarizes typical performance data for the detection of hydrocarbons and related compounds in environmental samples using GC-MS and LC-MS/MS.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Limit of Detection (LOD)	As low as 0.01 µg/L for related compounds in water.	Can reach low ng/L levels.[6] For the related compound Triclosan, LOD was 0.016 mg g-1 in tissue.[3]
Limit of Quantification (LOQ)	20 ng/g for Triclosan (a related compound) in biosolids.[4]	0.083 mg g-1 for Triclosan in fish tissue.[3]
Linear Range	0.05 - 10 µg/mL for n-alkanes.[7]	0.8 ng/mL to 40 ng/mL for Triclosan.[3]
Precision (RSD)	16.3% for Total Petroleum Hydrocarbons (TPH).	2.0% (n=5) for related compounds in water.
Selectivity	High, especially with MS detection. Can differentiate aliphatic and aromatic fractions.	Very high, particularly with MS/MS, which reduces matrix interference.[4]
Sample Matrix	Soil, Sediment, Water, Air.[8][9]	Water, Wastewater, Biological Tissues.[10]

Experimental Protocols

Detailed and standardized protocols are essential for reproducible and accurate results. Below are representative methodologies for sample preparation and analysis.

Sample Preparation Protocol: Soil & Sediment

This protocol outlines a common extraction method for hydrocarbons from solid matrices.

• Sample Collection & Preprocessing: Collect approximately 200 grams of soil or sediment in a pre-cleaned glass jar.[11] Upon arrival at the laboratory, samples may require drying (air or oven), disaggregation, and sieving to ensure homogeneity.[12]

• Solvent Extraction:

  • Soxhlet Extraction (EPA Method 3540C): A dried sample is placed in a thimble and extracted with an appropriate solvent (e.g., hexane/acetone mixture) for 16-24 hours. This is a rigorous reference method.[12]

  • Microwave Extraction (EPA Method 3546): A chemically dried soil sample is mixed with a solvent and heated via microwave. This method is faster (10-20 minutes) and uses less solvent.[12]

• Extract Cleanup: The resulting extract often contains interfering compounds. Cleanup is performed to isolate the aliphatic fraction containing tricosane. This can be achieved using solid-phase extraction (SPE) cartridges or column chromatography packed with silica gel or alumina.

• Concentration: The cleaned extract is concentrated under a gentle stream of nitrogen to a final volume (e.g., 1 mL) before instrumental analysis.

Sample Preparation Protocol: Water

This protocol details the extraction of hydrocarbons from aqueous samples.

• Sample Collection: Collect water samples in pre-cleaned amber glass bottles to prevent photodegradation. Preserve the sample by cooling to 4°C.[11]

• Liquid-Liquid Extraction (LLE):

  • Transfer a known volume of the water sample (e.g., 1 liter) to a separatory funnel.

  • Add a suitable solvent, such as dichloromethane or hexane.

  • Shake vigorously for several minutes and allow the layers to separate.

  • Collect the organic layer. Repeat the extraction process two more times with fresh solvent.[13]

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., Supel™-Select HLB) with an appropriate solvent.

  • Pass the water sample through the cartridge. Tricosane and other organic compounds will be adsorbed onto the solid phase.

  • Wash the cartridge to remove interferences.

  • Elute the target analytes with a small volume of a strong solvent (e.g., 1:1 acetonitrile:methanol).

• Drying and Concentration: Dry the collected organic extract using anhydrous sodium sulfate and concentrate it to a final volume for analysis.

GC-MS Instrumental Analysis Protocol

The following are typical instrumental parameters for the quantification of n-alkanes, including tricosane.

• Gas Chromatograph (GC): Agilent 7890 or equivalent.[4]

• Column: HP-5MS fused silica capillary column (30 m x 0.25 mm id, 0.25 µm film thickness).[7]

• Injector: Splitless injection at 280°C.[4]

• Carrier Gas: Helium at a constant flow rate of 1.1 mL/min.[4][7]

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 3 minutes.

  • Ramp to 300°C at a rate of 10°C/min.

  • Hold at 300°C for 10 minutes.

• Mass Spectrometer (MS): Agilent 7000 triple-quadrupole MS or equivalent.[4]

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification or full scan for qualitative analysis.[2] Key ions for tricosane (m/z) are 57, 43, 71, and 85.[14]

LC-MS/MS Instrumental Analysis Protocol

Below are representative parameters for LC-MS/MS analysis, often used for a broader range of environmental contaminants.

• Liquid Chromatograph (LC): Agilent 1290 Infinity Series or equivalent.[6]

• Column: Ascentis® Express C18 HPLC column.

• Mobile Phase: A gradient of water and an organic solvent like acetonitrile or methanol, often with an additive like formic acid to improve ionization.

• Flow Rate: 0.2 - 0.5 mL/min.

• Mass Spectrometer (MS): Agilent 6460 Triple Quadrupole LC/MS or equivalent.[6]

• Ionization Source: Electrospray Ionization (ESI), operated in positive or negative mode depending on the analyte.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity, where specific precursor-to-product ion transitions are monitored for the target analyte.

Mandatory Visualizations

Workflow Diagrams

The following diagrams, created using the DOT language, illustrate the logical workflows for confirming the presence of tricosane in environmental samples.

References

• 1. revues.imist.ma [revues.imist.ma]
• 2. lancashire.ac.uk [lancashire.ac.uk]
• 3. chemijournal.com [chemijournal.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. researchgate.net [researchgate.net]
• 8. AGS – Association of Geotechnical and Geoenvironmental Specialists – A comprehensive comparison of field-based analytical technologies for both qualitative and quantitative determination of petroleum hydrocarbons in soils [ags.org.uk]
• 9. services.statescape.com [services.statescape.com]
• 10. Occurrence of chemical contaminants in environmental matrices using non-targeted analysis and effect-based method: A systematic quantitative literature review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. environment.govt.nz [environment.govt.nz]
• 12. sbr-1.itrcweb.org [sbr-1.itrcweb.org]
• 13. mdpi.com [mdpi.com]
• 14. Tricosane [webbook.nist.gov]

Safety & Regulatory Compliance

Essential Safety and Operational Guidance for Handling Tricosane

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This document provides immediate and essential safety and logistical information for the handling and disposal of Tricosane (CAS No. 638-67-5).

Tricosane is a straight-chain alkane with the chemical formula C₂₃H₄₈. It is a white, crystalline solid at room temperature and is generally considered to be of low toxicity.[1] However, adherence to proper safety protocols is crucial to minimize any potential risks associated with its handling.

Personal Protective Equipment (PPE) and Handling

While Tricosane is not classified as a hazardous substance, observing standard laboratory safety precautions is essential.[1][2][3] This includes the use of appropriate personal protective equipment to prevent direct contact and inhalation of dust particles.

Summary of Personal Protective Equipment and Handling Procedures

PPE / Procedure	Specification	Rationale
Eye Protection	Chemical safety goggles or glasses.[2][4]	To protect eyes from dust particles.
Hand Protection	Protective gloves (e.g., Butyl rubber).[5]	To prevent skin contact.
Respiratory Protection	NIOSH/MSHA or EN 149 approved respirator with a particle filter.[2][5][6]	Recommended when dust formation is likely or ventilation is inadequate.
Skin and Body Protection	Laboratory coat and appropriate protective clothing.[2][4]	To prevent skin exposure.
Handling	Use in a well-ventilated area. Avoid generating dust.[2][4]	To minimize inhalation of airborne particles.
Storage	Store in a cool, dry, and well-ventilated area in a tightly sealed container. Keep away from strong oxidizing agents.[2][4]	To maintain chemical stability and prevent reactions.

First Aid Measures

In the event of accidental exposure to Tricosane, the following first aid measures should be taken immediately.

First Aid Procedures for Tricosane Exposure

Exposure Route	First Aid Protocol
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Seek medical attention if irritation persists.[2][7]
Skin Contact	Wash off immediately with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Get medical attention if symptoms occur.[2][7]
Inhalation	Move to fresh air. If symptoms occur, get medical attention. If not breathing, give artificial respiration.[2][7] Inhalation of fumes from heated product requires rest in a warm place with fresh air.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek medical attention if large amounts are ingested.[1][2][7]

Accidental Release and Disposal Plan

Proper containment and disposal are critical to maintaining a safe laboratory environment.

Spill and Disposal Procedures

Procedure	Action
Small Spills	Sweep up the solid material and place it into a suitable container for disposal.[2] Avoid creating dust. The spill site can be flushed with water after material collection.[1]
Large Spills	Cover with sand or earth to contain, then collect the material for disposal.[1]
Disposal	Tricosane is not classified as hazardous waste.[1] Dispose of the material in accordance with local, state, and federal regulations. Landfill is a common disposal method.[1] Avoid releasing it into the environment or sewers.[1][2]

Experimental Workflow for Safe Handling of Tricosane

The following diagram outlines the standard operating procedure for the safe handling of Tricosane in a laboratory setting.

References

• 1. cosmobiousa.com [cosmobiousa.com]
• 2. fishersci.com [fishersci.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. Tricosane | C23H48 | CID 12534 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. TRICOSANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. assets.thermofisher.com [assets.thermofisher.com]